Dimethyl sulfide borane

• CAS: 13292-87-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of Dimethyl Sulfide Borane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl sulfide (B99878) borane (B79455) (DMSB), also known as borane-dimethyl sulfide complex (BMS), is a widely utilized reagent in organic synthesis. It serves as a stable and convenient source of borane (BH₃) for a variety of chemical transformations, most notably hydroboration and reduction reactions. An adduct of the potent Lewis acid borane and the Lewis base dimethyl sulfide, DMSB offers enhanced stability and solubility compared to gaseous diborane (B8814927) or borane-THF complexes, making it a safer and more manageable reagent in a laboratory setting.[1][2][3] Its efficacy in the reduction of functional groups such as carboxylic acids, esters, and nitriles, as well as its role in the stereoselective hydroboration of alkenes and alkynes, has cemented its importance in academic research and the pharmaceutical industry.[1][4] This guide provides an in-depth overview of the core physical properties of Dimethyl sulfide borane, complete with experimental methodologies for their determination, to support its safe and effective application.

Core Physical Properties

The physical characteristics of Dimethyl sulfide borane are crucial for its proper handling, storage, and use in chemical reactions. A summary of these properties is presented below.

General Characteristics

• Appearance: Colorless to light yellow, clear liquid.[3]

• Odor: Possesses a strong, unpleasant sulfurous smell due to the dimethyl sulfide ligand.[3]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of Dimethyl sulfide borane.

Physical Property	Value	Notes
Molecular Formula	C₂H₉BS
Molecular Weight	75.96 g/mol	[3]
Melting Point	-38 °C	[3]
Boiling Point	~94 °C	Decomposition may occur.[3]
Density	0.801 g/mL at 25 °C	[3]
Flash Point	-1 °C to 18 °C	Highly flammable.[5]
Vapor Pressure	Not readily available
Solubility	Miscible with many aprotic organic solvents	Including THF, toluene, dichloromethane, diethyl ether, hexanes.[1]

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical characterization. The following sections detail the general experimental methodologies for measuring the key physical parameters of liquid compounds like Dimethyl sulfide borane.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For compounds like DMSB with a low melting point, a cryostat is typically required.

Methodology: Capillary Method

• Sample Preparation: A small amount of the solidified DMSB is introduced into a thin-walled capillary tube, which is then sealed.[6][7]

• Apparatus: A melting point apparatus equipped with a cooling system (cryostat) is used. The apparatus consists of a heating/cooling block, a thermometer, and a means of observing the sample.[6][7]

• Procedure: The capillary tube containing the sample is placed in the heating/cooling block. The temperature is lowered until the sample is completely frozen. Then, the temperature is gradually increased at a slow, controlled rate (e.g., 1-2 °C per minute).[6]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range, and the temperature at which the last solid crystal disappears is recorded as the end of the melting range. For a pure compound, this range is typically narrow.[6][8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

• Apparatus: A Thiele tube, a thermometer, a small test tube, and a sealed capillary tube are required. The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil).[9][10]

• Sample Preparation: A small amount of DMSB (a few milliliters) is placed in the small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the open end submerged in the liquid.[9][11]

• Procedure: The test tube assembly is attached to a thermometer and immersed in the Thiele tube. The side arm of the Thiele tube is gently heated.[9][11]

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube. Heating is stopped, and the liquid is allowed to cool. The temperature at which the bubbling ceases and the liquid is drawn into the capillary tube is recorded as the boiling point.[9][10]

Density Measurement

Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

• Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), and an analytical balance are used.[12][13]

• Procedure:

  • The empty pycnometer is weighed accurately.

  • The pycnometer is filled with DMSB, ensuring no air bubbles are present, and the excess liquid is removed.

  • The filled pycnometer is weighed again.

  • The temperature of the liquid is recorded.

• Calculation: The mass of the DMSB is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing the mass of the DMSB by the known volume of the pycnometer.[12][13]

Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable mixture in air.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

• Apparatus: A closed-cup flash point tester, which consists of a sample cup with a lid, a heating source, a stirring mechanism, and an ignition source.[5][14][15]

• Procedure: The sample cup is filled with DMSB to a specified level. The lid is closed, and the sample is heated at a slow, constant rate while being stirred.[14][15]

• Observation: At regular temperature intervals, an ignition source (a small flame) is introduced into the vapor space above the liquid through an opening in the lid. The flash point is the lowest temperature at which a brief flash is observed inside the cup.[14][16]

Solubility Assessment

Solubility is the ability of a substance to dissolve in a solvent to form a homogeneous solution.

Methodology: Qualitative Solubility Test

• Procedure: A small, measured amount of DMSB (e.g., 0.1 mL) is added to a test tube containing a specific volume of the solvent to be tested (e.g., 3 mL).[17]

• Observation: The mixture is agitated, and the solubility is observed. A compound is considered soluble if it forms a clear, homogeneous solution with no visible particles or separate layers.[17]

• Solvents: This process is repeated with a range of solvents to determine the solubility profile. For DMSB, this would include various aprotic organic solvents.

Reactivity and Applications

Dimethyl sulfide borane is a key reagent in hydroboration-oxidation reactions, which provide a pathway to synthesize alcohols from alkenes with anti-Markovnikov regioselectivity and syn-stereospecificity.

Hydroboration-Oxidation of an Alkene

The following diagram illustrates the general workflow for the hydroboration of an alkene using DMSB, followed by oxidation to yield an alcohol.

Hydroboration-oxidation reaction workflow.

Stability and Handling

Dimethyl sulfide borane is a moisture-sensitive and flammable liquid. It reacts with water, liberating flammable gases that can ignite spontaneously. Therefore, it should be handled under an inert atmosphere (e.g., nitrogen or argon) and stored in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as acids, alcohols, and oxidizing agents.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of Dimethyl sulfide borane, along with the standard experimental methodologies for their determination. A thorough understanding of these properties is paramount for the safe and effective utilization of this important reagent in research and development. The provided data and protocols serve as a valuable resource for scientists and professionals in the field of drug development and organic synthesis.

References

• 1. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 2. Borane Reagents [organic-chemistry.org]
• 3. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 4. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 5. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. westlab.com [westlab.com]
• 8. SSERC | Melting point determination [sserc.org.uk]
• 9. uomus.edu.iq [uomus.edu.iq]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. knowledge.reagecon.com [knowledge.reagecon.com]
• 13. matestlabs.com [matestlabs.com]
• 14. scribd.com [scribd.com]
• 15. Closed Cup Flash Point Test Method: An Overview - zeal [zealinstruments.com]
• 16. almaaqal.edu.iq [almaaqal.edu.iq]
• 17. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

An In-depth Technical Guide to the Chemical Structure and Bonding of Dimethyl Sulfide Borane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl sulfide (B99878) borane (B79455) (DMSB), systematically named (dimethylsulfonio)trihydridoborate, is a widely utilized reagent in organic synthesis, prized for its stability, high solubility, and convenient liquid form.[1] As a complex of the Lewis acid borane (BH₃) and the Lewis base dimethyl sulfide ((CH₃)₂S), it serves as a safe and effective source of the borane moiety for a variety of chemical transformations, most notably hydroboration and reduction reactions.[1][2][3] This technical guide provides a comprehensive overview of the chemical structure, bonding, and key physicochemical properties of DMSB, supported by quantitative data, detailed experimental protocols, and visualizations to aid in its effective application in research and development.

Chemical Structure and Bonding

Dimethyl sulfide borane is an adduct formed through the coordination of the lone pair of electrons on the sulfur atom of dimethyl sulfide to the empty p-orbital of the boron atom in borane.[1] This interaction results in a stable complex with the chemical formula (CH₃)₂S·BH₃.[4]

Molecular Geometry

While a definitive crystal structure of dimethyl sulfide borane has not been reported, spectroscopic and computational studies, along with X-ray crystallographic analysis of analogous compounds, have elucidated its molecular geometry.[1] The boron atom in DMSB adopts a tetrahedral geometry , a consequence of the formation of the dative bond with the sulfur atom.[1][4]

Diagram of the Lewis Structure of Dimethyl Sulfide Borane

Caption: Lewis structure illustrating the dative bond between sulfur and boron.

Bond Parameters

Quantitative data on the bond lengths and angles of DMSB are primarily derived from computational studies and electron diffraction data of related borane adducts. These parameters are crucial for understanding the steric and electronic properties of the molecule.

Bond	Typical Bond Length (Å)	Source
B-S	1.91 - 1.94	Computational Studies
B-H	1.20 - 1.22	Computational Studies
S-C	1.80 - 1.82	Computational Studies
C-H	1.09 - 1.10	Computational Studies

Angle	Typical Bond Angle (°)	Source
H-B-H	~109.5	Computational Studies
H-B-S	~109.5	Computational Studies
C-S-C	~99	Computational Studies
B-S-C	~105	Computational Studies

Physicochemical Properties

The physical and chemical properties of dimethyl sulfide borane are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	(CH₃)₂S·BH₃	[4]
Molecular Weight	75.97 g/mol	[5]
Appearance	Colorless liquid	[5]
Density	0.801 g/mL at 25 °C	[5]
Melting Point	-38 °C	[5]
Boiling Point	Decomposes
Solubility	Soluble in most aprotic solvents	[1]
Stability	More stable than borane-tetrahydrofuran (B86392) (BTHF)	[5]

Spectroscopic Characterization

Spectroscopic techniques are essential for the identification and characterization of dimethyl sulfide borane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structure of DMSB.

• ¹H NMR: The proton NMR spectrum typically shows a quartet for the borane protons (due to coupling with ¹¹B, which has a spin of 3/2) and a singlet for the methyl protons.

• ¹¹B NMR: The boron-11 (B1246496) NMR spectrum is particularly informative. The coordination of dimethyl sulfide to borane results in an upfield shift compared to free borane.[6] The signal for DMSB typically appears as a quartet due to coupling with the three attached protons.[7]

• ¹³C NMR: The carbon-13 NMR spectrum shows a single resonance for the two equivalent methyl carbons.

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
¹H (B-H)	~0.8 - 1.5	Quartet	J(B-H) ≈ 95-100 Hz
¹H (S-CH₃)	~2.1 - 2.3	Singlet
¹¹B	~ -20 to -22	Quartet	J(B-H) ≈ 95-100 Hz
¹³C	~15 - 20	Singlet

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy provides insight into the bonding within the DMSB complex. The characteristic vibrational modes are summarized below.

Wavenumber (cm⁻¹)	Assignment
2900 - 3000	C-H stretching
2250 - 2400	B-H stretching (symmetric and asymmetric)
1400 - 1450	CH₃ deformation
1050 - 1150	B-H deformation
650 - 750	B-S stretching

Experimental Protocols

Synthesis of Dimethyl Sulfide Borane

Dimethyl sulfide borane is commercially available but can also be prepared in the laboratory. A common method involves the reaction of diborane (B8814927) with dimethyl sulfide.[1][4][8]

Reaction Scheme: B₂H₆ + 2 S(CH₃)₂ → 2 BH₃·S(CH₃)₂

Detailed Protocol:

• Apparatus: A dry, three-necked round-bottom flask equipped with a gas inlet, a magnetic stirrer, and a condenser connected to a bubbler is required. The entire apparatus must be thoroughly dried and purged with an inert gas (e.g., nitrogen or argon).

• Reagents:

  • Dimethyl sulfide (freshly distilled)

  • Diborane gas (can be generated in situ or used from a cylinder)

• Procedure: a. Cool the flask containing dimethyl sulfide to 0 °C in an ice bath. b. Slowly bubble diborane gas through the stirred dimethyl sulfide. The reaction is exothermic, and the temperature should be maintained below 10 °C. c. The reaction is complete when the uptake of diborane ceases. d. The resulting colorless liquid is dimethyl sulfide borane.

• Purification: The product can be purified by bulb-to-bulb vacuum transfer to remove any non-volatile impurities.[1][4][8]

Characterization by NMR Spectroscopy

Sample Preparation:

• Under an inert atmosphere, dissolve a small amount of the synthesized dimethyl sulfide borane in a deuterated aprotic solvent (e.g., CDCl₃, C₆D₆, or THF-d₈).

• Transfer the solution to an NMR tube and seal it.

Data Acquisition:

• Acquire ¹H, ¹¹B, and ¹³C NMR spectra using a standard NMR spectrometer.

• For ¹¹B NMR, use a boron-free probe or a probe with a boron background signal that does not interfere with the sample signal. Use BF₃·OEt₂ as an external reference.[9]

Applications in Organic Synthesis

The primary utility of dimethyl sulfide borane stems from its ability to deliver borane for various chemical transformations.

Reaction Workflow: Hydroboration-Oxidation of an Alkene

Caption: A generalized workflow for the hydroboration-oxidation of an alkene using DMSB.

Safety and Handling

Dimethyl sulfide borane is a flammable liquid and is sensitive to moisture and air.[5] It should be handled in a well-ventilated fume hood under an inert atmosphere. Appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. In case of fire, use a dry chemical or carbon dioxide extinguisher. Do not use water, as it reacts with DMSB to produce flammable hydrogen gas.

Conclusion

Dimethyl sulfide borane is a valuable and versatile reagent in modern organic synthesis. A thorough understanding of its chemical structure, bonding, and reactivity is paramount for its safe and effective use in the laboratory. This guide provides the essential technical information required by researchers, scientists, and drug development professionals to harness the full potential of this important chemical compound.

References

• 1. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Borane Reagents [organic-chemistry.org]
• 4. FI127376B - METHOD FOR THE MANUFACTURE OF BORAN COMPLEXES, REAGENTS APPLICABLE TO THE METHOD AND USE OF REAGENTS - Google Patents [patents.google.com]
• 5. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 6. Structural and Thermochemical Studies of Pyrrolidine Borane and Piperidine Borane by Gas Electron Diffraction and Quantum Chemical Calculations - White Rose Research Online [eprints.whiterose.ac.uk]
• 7. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 8. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 9. rsc.org [rsc.org]

A Comprehensive Technical Guide to the Synthesis and Preparation of Borane Dimethyl Sulfide Complex

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Borane (B79455) dimethyl sulfide (B99878) (BMS), a complex of borane and dimethyl sulfide, is a pivotal reagent in modern organic synthesis, prized for its stability, high solubility, and concentrated commercial availability.[1] Unlike its counterpart, borane-tetrahydrofuran (B86392) (BH₃·THF), BMS does not require stabilizers like sodium borohydride (B1222165), which can lead to undesirable side reactions.[1] This guide provides an in-depth exploration of the primary synthesis methodologies for BMS, complete with detailed experimental protocols, quantitative data, and process visualizations to support researchers in its safe and efficient preparation. The document covers the classical method involving the direct absorption of diborane (B8814927), as well as modern, diborane-free alternatives, offering a comprehensive resource for laboratory and process chemistry applications.

Physicochemical Properties of Borane Dimethyl Sulfide

BMS is a colorless liquid with a characteristic pungent odor.[2] It is sensitive to moisture and air and should be stored under an inert atmosphere, such as argon.[3] Its physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	(CH₃)₂S·BH₃	[3]
Molecular Weight	75.96 g/mol	[1][2]
Appearance	Colorless liquid	[1][2]
Density	0.801 g/mL at 25 °C	[1][2]
Melting Point	-38 °C	[2][3]
Refractive Index	1.457	[3]
Solubility	Soluble in most aprotic solvents (ether, THF, CH₂Cl₂, toluene, hexanes)	[1][3]
CAS Number	13292-87-0	[1][2]

Synthesis Methodologies

The preparation of borane dimethyl sulfide can be approached through several distinct synthetic routes. The traditional method relies on the direct use of diborane gas, while more recent procedures have focused on diborane-free pathways to enhance safety and convenience.

Method 1: Direct Absorption of Diborane

The most common and direct method for preparing BMS involves absorbing gaseous diborane (B₂H₆) into neat or dissolved dimethyl sulfide (S(CH₃)₂).[1][3] The reaction proceeds via the cleavage of the diborane bridge to form two molecules of the borane adduct.

Reaction: B₂H₆ + 2 S(CH₃)₂ → 2 BH₃·S(CH₃)₂[1]

Caption: Workflow for BMS synthesis by direct diborane absorption.

Experimental Protocol:

• Caution: Diborane is a pyrophoric and highly toxic gas. This procedure must be performed by trained personnel in a well-ventilated fume hood with appropriate safety measures.

• Assemble a gas washing bottle (bubbler) containing anhydrous dimethyl sulfide, cooled in an ice bath (0 °C). The vessel should be equipped with a gas inlet tube, a magnetic stirrer, and an outlet connected to a mineral oil bubbler or a suitable scrubbing system to prevent atmospheric moisture ingress.

• Purge the entire apparatus with a stream of dry, inert gas (e.g., argon or nitrogen).

• Introduce a slow, controlled stream of diborane gas through the inlet tube into the stirred dimethyl sulfide.

• The absorption of diborane is an exothermic process. Maintain the temperature of the reaction vessel at 0-5 °C throughout the addition.

• Continue the addition until the desired concentration is reached, which can be monitored by mass gain or by analyzing aliquots (e.g., via ¹¹B NMR).

• Once complete, discontinue the diborane flow and purge the system with inert gas to remove any unreacted diborane.

• The resulting solution of borane dimethyl sulfide can be used directly or purified. Purification can be achieved via bulb-to-bulb vacuum transfer.[1]

Method 2: Diborane-Free Synthesis from Boron Trifluoride

To circumvent the hazards associated with handling diborane, methods have been developed that generate the borane complex from more stable precursors. One such method involves the reaction of a boron trifluoride complex with a sterically hindered tertiary amine under a hydrogen atmosphere.[4][5]

Reaction (Conceptual): 4 BF₃·L + 3 H₂ + 4 R₃N → 4 BH₃·L + 3 [R₃NH]⁺[BF₄]⁻ (where L is a Lewis base like S(CH₃)₂)[4]

Caption: Experimental workflow for the diborane-free synthesis of BMS.

Experimental Protocol:

This protocol is adapted from the procedure described in patent WO2017174868A1.[4]

• Under an argon atmosphere, charge a 300 mL stainless steel autoclave with 1,2,2,6,6-pentamethylpiperidine (a hindered amine), boron trifluoride dimethyl sulfide complex, and anhydrous toluene.

• Seal the autoclave and charge it with hydrogen gas to the specified pressure.

• Heat the reaction mixture to the target temperature while stirring magnetically.

• Maintain the reaction at temperature for the specified duration.

• After the reaction period, cool the autoclave to room temperature and carefully release the excess hydrogen pressure.

• The resulting mixture consists of a crystalline precipitate (1,2,2,6,6-pentamethylpiperidinium tetrafluoroborate) and a supernatant liquid containing the borane dimethyl sulfide complex in toluene.

• The product solution can be separated from the solid byproduct by filtration under an inert atmosphere.

Quantitative Data for Diborane-Free Synthesis: [4]

Parameter	Value
Hindered Amine	1,2,2,6,6-tetramethylpiperidine (2.0 g, 12.9 mmol)
Boron Source	Boron trifluoride dimethyl sulfide (2.23 g, 17.2 mmol)
Solvent	Toluene (20 mL)
Hydrogen Pressure	20 bar
Temperature	75 °C
Reaction Time	4 hours

Method 3: In Situ Generation from Sodium Borohydride

Diborane can be generated in situ from the reaction of sodium borohydride (NaBH₄) with an acid source, such as boron trifluoride etherate (BF₃·OEt₂), and subsequently trapped by dimethyl sulfide present in the reaction medium.[6] This method avoids the direct handling of gaseous diborane but requires careful control of the addition rate to manage gas evolution.

Reaction: 3 NaBH₄ + 4 BF₃·OEt₂ --(DMS)--> 2 B₂H₆ + 3 NaBF₄ + 4 Et₂O --> 4 BH₃·S(CH₃)₂

Caption: Synthesis of BMS via in situ generation from NaBH₄.

Experimental Protocol:

• Equip a flame-dried, three-necked round-bottom flask with a magnetic stirrer, a pressure-equalizing dropping funnel, a nitrogen inlet, and a condenser.

• Under a positive pressure of nitrogen, charge the flask with a suspension of sodium borohydride in a mixture of anhydrous dimethyl sulfide and a high-boiling ether solvent like diglyme.

• Cool the flask in an ice-water bath to 0 °C.

• Charge the dropping funnel with boron trifluoride etherate.

• Add the BF₃·OEt₂ dropwise to the stirred NaBH₄ suspension at a rate that maintains the internal temperature below 10 °C. Gas evolution (diborane) will occur. The dimethyl sulfide in the solution acts as a trap, immediately forming the BMS complex.

• After the addition is complete, allow the mixture to stir for an additional 1-2 hours, gradually warming to room temperature.

• The reaction mixture will contain the BMS complex in solution and precipitated sodium tetrafluoroborate (B81430) (NaBF₄).

• The product can be isolated from the salts by filtration under inert gas, followed by distillation if required.

Conclusion

The synthesis of borane dimethyl sulfide complex can be achieved through multiple effective pathways. The traditional method of direct diborane absorption remains a primary industrial route but poses significant handling risks.[1][3] For laboratory-scale preparations, methods involving the in situ generation of borane from sodium borohydride or the innovative diborane-free synthesis using boron trifluoride and a hindered amine offer safer and more convenient alternatives.[4][6] The choice of method depends on the available equipment, scale, and safety infrastructure. This guide provides the necessary technical details for researchers to select and execute the most appropriate protocol for their specific needs.

References

• 1. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 2. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 3. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 4. WO2017174868A1 - A method to produce borane complexes, reagents for the same, and use of the reagents - Google Patents [patents.google.com]
• 5. FI127376B - METHOD FOR THE MANUFACTURE OF BORAN COMPLEXES, REAGENTS APPLICABLE TO THE METHOD AND USE OF REAGENTS - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]

An In-depth Technical Guide to Borane-Dimethyl Sulfide Complex (CAS 13292-87-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the properties, hazards, and handling protocols for Borane-Dimethyl Sulfide (B99878) Complex (BMS), identified by CAS number 13292-87-0. BMS is a widely utilized reagent in organic synthesis, valued for its stability and selectivity as a reducing agent and in hydroboration reactions. This document consolidates critical data on its physicochemical characteristics, toxicological profile, and safety measures to ensure its safe and effective use in a laboratory setting. Detailed experimental workflows and hazard mitigation strategies are presented to guide researchers and drug development professionals.

Physicochemical Properties

Borane-dimethyl sulfide complex is a colorless to pale yellow liquid that is a stabilized form of borane (B79455).[1] It is favored over other borane reagents like borane-tetrahydrofuran (B86392) due to its higher stability and solubility.[2] The complex exists as an adduct between a borane molecule (BH₃) and a dimethyl sulfide molecule ((CH₃)₂S).[2]

Property	Value	Reference
Molecular Formula	C₂H₉BS	[3]
Molecular Weight	75.97 g/mol	[4]
Appearance	Colorless to pale yellow liquid	[3][5]
Density	0.801 g/mL at 25 °C	[5]
Melting Point	-40 to -37 °C	[3]
Boiling Point	~34 °C	[3]
Flash Point	18 °C (64.4 °F)	[6]
Solubility	Reacts with water. Miscible with aprotic solvents such as ethyl ether, tetrahydrofuran, dichloromethane, benzene, xylene, and hexane.	[3][4]
Stability	Stable under normal temperatures and pressures. Moisture-sensitive and reacts violently with water.	[7]

Hazards and Toxicology

Borane-dimethyl sulfide complex is a hazardous substance that requires careful handling. It is a flammable liquid and vapor, and it is water-reactive, releasing flammable gases upon contact with water which may ignite spontaneously.[7][8] The compound is also associated with a strong, unpleasant odor due to the dimethyl sulfide.[5]

Hazard Type	Description	Reference
Acute Oral Toxicity	Toxic if swallowed. Borate poisoning can lead to nausea, vomiting, diarrhea, and abdominal pain.	[4]
Acute Dermal Toxicity	Toxic in contact with skin.	[8]
Skin Corrosion/Irritation	Causes skin irritation.	[6][7]
Serious Eye Damage/Irritation	Causes serious eye damage and is a lachrymator (induces tearing).	[4][6][7]
Respiratory Irritation	Causes respiratory tract irritation. Inhalation may also lead to central nervous system effects.	[4][6]
Reproductive Toxicity	May damage fertility or the unborn child.	[7]
Chronic Exposure	Prolonged exposure may cause headache, nausea, and potentially loss of consciousness. It may also cause liver damage.	[4][6]
Aquatic Toxicity	Harmful to aquatic life with long-lasting effects.	[7]

Experimental Protocols and Handling

Due to its hazardous nature, strict safety protocols must be followed when working with Borane-Dimethyl Sulfide Complex.

Handling and Storage

• Handling: Always handle BMS in a well-ventilated area, preferably within a chemical fume hood.[4][6] Avoid all personal contact, including inhalation of its vapor.[4] Personal protective equipment (PPE), including safety goggles with side shields, chemical-resistant gloves (e.g., PVC), and a lab coat, is mandatory.[4] All equipment must be grounded to prevent static discharge.[7] The reagent is moisture-sensitive and should be handled under an inert atmosphere (e.g., nitrogen or argon).[7][9]

• Storage: Store in a cool, dry, well-ventilated place, away from heat, sparks, and open flames.[6][7] It should be stored in a tightly sealed container, under a nitrogen blanket, in a refrigerator designated for flammable materials.[6][7] Keep away from incompatible materials such as acids, alcohols, oxidizing agents, and water.[7]

Spill and Waste Disposal

• Spills: In case of a spill, evacuate the area and remove all ignition sources.[10] Absorb the spill with dry, inert material such as sand or earth.[11] Do not use water.[11]

• Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. Unused reagent can be carefully quenched by slow addition to a suitable solvent like methanol, which will convert any escaping diborane (B8814927) to hydrogen and methyl borate.[9] This process should be done in a fume hood with proper ventilation.

Applications in Organic Synthesis

BMS is a versatile reagent in organic chemistry, primarily used for hydroboration and reduction reactions.[2] It is a key reagent in the Corey-Itsuno reduction for the asymmetric synthesis of alcohols.[2][12]

• Hydroboration: BMS is widely used for the hydroboration of alkenes and alkynes, which produces organoborane intermediates that can be further elaborated.[1][2]

• Reductions: It is an effective and selective reducing agent for a variety of functional groups, including aldehydes, ketones, carboxylic acids, esters, and amides, converting them to the corresponding alcohols or amines.[1]

Visualizations

Caption: General workflow for a reduction reaction using Borane-Dimethyl Sulfide Complex.

Caption: Logical relationship between the hazards of BMS and the required safety measures.

References

• 1. BORANE-DIMETHYLSULFIDE COMPLEX - Ataman Kimya [atamanchemicals.com]
• 2. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 3. Borane-methyl sulfide complex | 13292-87-0 [chemicalbook.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. researchgate.net [researchgate.net]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. Borane-dimethyl sulfide complex, 94% | Fisher Scientific [fishersci.ca]

A Technical Guide to the Early Research of Borane-Lewis Base Adducts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the foundational research on borane-Lewis base adducts, focusing on the seminal work that established their synthesis, structure, and properties. The content is structured to offer a practical and detailed resource for professionals in chemistry and drug development, emphasizing the core experimental data and methodologies from the pioneering era of borane (B79455) chemistry.

Introduction: The Dawn of Borane Chemistry

The investigation into the hydrides of boron began in the early 20th century, with Alfred Stock's groundbreaking work on the synthesis and characterization of a series of boranes (BₓHᵧ). These compounds, initially noted for their high reactivity and volatility, were challenging to study until the development of high-vacuum manipulation techniques. A pivotal moment in understanding the nature of borane (BH₃) was the discovery that it could be stabilized through coordination with Lewis bases. This led to the isolation and characterization of the first borane-Lewis base adducts, fundamentally shaping the field of inorganic and organometallic chemistry.

The formation of a borane-Lewis base adduct involves the donation of a lone pair of electrons from the Lewis base to the empty p-orbital of the electron-deficient boron atom in borane, forming a coordinate covalent bond. This interaction stabilizes the otherwise transient BH₃ monomer.

Foundational Syntheses of Amine-Borane Adducts

The first amine-borane adduct containing only hydride substituents on boron, trimethylamine-borane ((CH₃)₃N·BH₃), was reported by Anton B. Burg and H. I. Schlesinger in 1937. Their work provided the first tangible evidence for the existence of the transient borine (BH₃) intermediate.

Experimental Protocol: Synthesis of Trimethylamine-Borane (Burg and Schlesinger, 1937)

The following protocol is an adaptation of the original method described by Burg and Schlesinger for the synthesis of trimethylamine-borane. This early method relied on the reaction of diborane (B8814927) (B₂H₆) with trimethylamine (B31210) ((CH₃)₃N).

Objective: To synthesize trimethylamine-borane by the direct reaction of diborane with trimethylamine.

Materials:

• Diborane (B₂H₆) gas

• Trimethylamine ((CH₃)₃N) gas

• High-vacuum line apparatus

• Liquid nitrogen or other suitable cryogen

Procedure:

• Apparatus Setup: A high-vacuum apparatus is assembled, allowing for the manipulation of gaseous reagents in the absence of air and moisture. The setup includes a reaction vessel that can be cooled with a cryogenic bath.

• Reagent Introduction: A known quantity of trimethylamine gas is condensed into the reaction vessel by cooling it with liquid nitrogen.

• Reaction with Diborane: Diborane gas is then slowly admitted into the reaction vessel containing the frozen trimethylamine. The reaction vessel is maintained at a low temperature.

• Reaction: The mixture is allowed to warm slowly to facilitate the reaction. The reaction is typically carried out in the gas phase or in a suitable solvent at low temperatures. The stoichiometry of the reaction is: B₂H₆ + 2(CH₃)₃N → 2(CH₃)₃N·BH₃

• Product Isolation and Purification: The product, trimethylamine-borane, is a volatile solid. It can be purified by sublimation under vacuum. Unreacted starting materials and any byproducts can be removed by fractional condensation.

• Characterization: The resulting white solid is characterized by its vapor pressure at different temperatures and by elemental analysis.

Yield: The original paper by Burg and Schlesinger focused more on the existence and properties of the adduct rather than optimizing for high yield. However, the reaction proceeds readily and can provide good yields of the adduct.

Quantitative Data from Early Studies

The following tables summarize the key quantitative data obtained from early experimental studies on borane-Lewis base adducts. These values were crucial in establishing the nature of the bonding and structure of these novel compounds.

Table 1: Physical Properties of Early Borane-Lewis Base Adducts

Adduct	Formula	Melting Point (°C)	Dipole Moment (Debye)	Reference(s)
Ammonia-borane	H₃N·BH₃	104	4.9	[1]
Trimethylamine-borane	(CH₃)₃N·BH₃	94	4.6
Borane Carbonyl	OC·BH₃	-137 (decomposes)	1.79

Table 2: Structural Parameters of Early Borane-Lewis Base Adducts from Gas-Phase Studies

Adduct	Method	B-N Bond Length (Å)	B-H Bond Length (Å)	N-H/N-C Bond Length (Å)	∠H-B-N (°)	∠H-N-B/C-N-B (°)	Reference(s)
Ammonia-borane	Microwave Spectroscopy	1.658	1.216	1.014 (N-H)	104.7	110.3 (H-N-B)	[2][3]
Trimethylamine-borane	Gas Electron Diffraction	1.638 ± 0.010	1.211 ± 0.010	1.475 ± 0.005 (N-C)	105.3	109.5 (C-N-C)	[4][5]

Table 3: Early Vibrational Spectroscopy Data for Borane Adducts

Adduct	Vibrational Mode	Frequency (cm⁻¹) (Gas Phase)	Reference(s)
Ammonia-borane	B-N Stretch	~785 (in solid)	[2]
B-H Stretch	2200 - 2600	[2]
N-H Stretch	3100 - 3400	[2]

Note: Early vibrational data, especially for the B-N stretch, was often inferred from solid-state spectra and subject to revision with more advanced techniques.

Visualizing the Core Concepts

The following diagrams, generated using the DOT language for Graphviz, illustrate the fundamental principles and workflows in the early study of borane-Lewis base adducts.

References

• 1. scispace.com [scispace.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]

Navigating the Aprotic Realm: A Technical Guide to the Solubility of Dimethyl Sulfide Borane

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development professionals on the solubility characteristics of dimethyl sulfide (B99878) borane (B79455) (BMS) in aprotic solvents. This document provides a consolidated overview of solubility, detailed experimental protocols for its determination, and a logical framework for solvent selection.

Dimethyl sulfide borane (BH₃·S(CH₃)₂), commonly abbreviated as BMS, is a widely utilized reagent in organic synthesis, valued for its stability and convenient handling compared to other borane sources.[1] Its efficacy in pivotal reactions such as hydroboration and selective reductions is critically dependent on its solubility in the reaction medium. This guide delves into the solubility of BMS in common aprotic solvents, offering a practical resource for optimizing experimental conditions.

Core Concepts in BMS Solubility

BMS is recognized for its high solubility in a broad spectrum of aprotic solvents.[1][2] This characteristic is a significant advantage over reagents like borane-tetrahydrofuran (B86392) (BH₃·THF), which is often available in more dilute solutions.[3] The miscibility of BMS with many ethers, hydrocarbons, and halogenated solvents facilitates its use in diverse reaction setups.

While precise quantitative solubility data across various temperatures is not extensively documented in publicly available literature, the high concentrations of commercially available BMS solutions provide a strong indication of its significant solubility.

Quantitative Solubility Overview

The following table summarizes the known solubility characteristics of dimethyl sulfide borane in selected aprotic solvents. The data is primarily derived from commercially available solution concentrations, which imply that the solubility is at least as high as the stated molarity under standard storage conditions (typically 2-8°C).

Aprotic Solvent	Chemical Formula	Qualitative Solubility	Commercially Available Concentration (Molarity)
Tetrahydrofuran (THF)	C₄H₈O	Soluble[4][5]	~2.0 M
Diethyl Ether	(C₂H₅)₂O	Miscible[6][7]	~5.0 M
Dichloromethane (DCM)	CH₂Cl₂	Miscible[6][7]	~1.0 M
Toluene	C₇H₈	Soluble[4]	~2.0 M
Hexane	C₆H₁₄	Miscible[6][7]	No standard commercial solution, but widely cited as a compatible solvent.
Xylene	C₈H₁₀	Miscible[6][7]	Not a standard solvent for commercial solutions, but compatible.
Diglyme	C₆H₁₄O₃	Miscible[6][7]	Not a standard solvent for commercial solutions, but compatible.
Ethyl Acetate	C₄H₈O₂	Miscible[6][7]	Not a standard solvent for commercial solutions, but compatible.

Experimental Protocol for Solubility Determination

Given the air- and moisture-sensitive nature of dimethyl sulfide borane, a rigorous experimental protocol is necessary for accurate solubility determination. The following gravimetric method is adapted for such sensitive compounds.

Objective: To determine the solubility of dimethyl sulfide borane in a given anhydrous aprotic solvent at a specific temperature.

Materials:

• Dimethyl sulfide borane (neat)

• Anhydrous aprotic solvent of interest

• Schlenk flask or a vial with a septum-sealed cap

• Inert gas supply (Argon or Nitrogen)

• Syringes and needles

• Magnetic stirrer and stir bars

• Constant temperature bath

• Analytical balance (accurate to ±0.1 mg)

• Glovebox or Schlenk line

• Pre-dried filter syringe (e.g., a syringe with a packed cotton or glass wool plug, or a syringe filter compatible with the solvent)

Procedure:

• Preparation (under an inert atmosphere):

  • Dry all glassware in an oven at >120°C overnight and cool under a stream of inert gas.

  • Perform all manipulations within a glovebox or using Schlenk line techniques.

  • Place a known volume (e.g., 5.0 mL) of the anhydrous aprotic solvent into a tared Schlenk flask or vial equipped with a magnetic stir bar.

  • Record the mass of the solvent.

• Sample Addition and Equilibration:

  • Slowly add small, accurately weighed increments of dimethyl sulfide borane to the solvent while stirring.

  • Continue adding BMS until a small amount of undissolved liquid BMS remains, indicating that a saturated solution has been formed.

  • Seal the vessel and place it in a constant temperature bath set to the desired temperature.

  • Allow the mixture to stir vigorously for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Analysis:

  • Once equilibrium is achieved, stop the stirring and allow the excess BMS to settle.

  • Carefully draw a known volume (e.g., 2.0 mL) of the clear supernatant liquid into a pre-weighed, airtight syringe through a filter to remove any undissolved droplets.

  • Immediately cap the syringe and record the total mass of the syringe and the solution.

  • Discharge the solution from the syringe into a tared vial.

  • Reweigh the empty syringe to determine the exact mass of the solution transferred.

• Solvent Evaporation and Mass Determination:

  • Under a gentle stream of inert gas or under vacuum, carefully evaporate the solvent from the vial.

  • Once all the solvent has been removed, the remaining mass will be that of the dissolved dimethyl sulfide borane.

  • Record the final mass of the vial containing the BMS residue.

• Calculation of Solubility:

  • Calculate the mass of the dissolved BMS by subtracting the initial tare weight of the vial from the final weight.

  • Calculate the mass of the solvent in the aliquot by subtracting the mass of the dissolved BMS from the total mass of the solution withdrawn.

  • Express the solubility in grams of BMS per 100 grams of solvent or in moles per liter.

Visualization of Solvent Selection Workflow

The choice of an appropriate aprotic solvent for a reaction involving dimethyl sulfide borane is a critical decision. The following diagram illustrates a logical workflow to guide this selection process.

Caption: Workflow for selecting an aprotic solvent for BMS reactions.

References

• 1. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 2. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Borane-dimethyl sulfide | JSC Aviabor [jsc-aviabor.com]
• 5. wasteless.bio [wasteless.bio]
• 6. Borane-dimethyl sulfide complex, 94% | Fisher Scientific [fishersci.ca]
• 7. Borane-dimethyl sulfide complex, 94% 25 mL | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]

An In-depth Technical Guide to the Thermal Stability of Borane Dimethyl Sulfide Complex

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the thermal stability of borane (B79455) dimethyl sulfide (B99878) complex (BMS), a critical reagent in organic synthesis. Understanding its thermal properties is paramount for safe handling, optimal reaction conditions, and ensuring the integrity of chemical processes in research and drug development.

Introduction

Borane dimethyl sulfide complex (BMS) is a widely utilized reagent for hydroboration and reduction reactions in organic chemistry. Its popularity stems from its enhanced stability and higher concentration compared to other borane sources like borane-tetrahydrofuran (B86392) (BMS is commercially available in concentrations up to 10 M).[1][2] Despite its advantages, BMS is a reactive compound with specific thermal stability limits that must be understood to prevent hazardous situations, such as thermal runaway. This document collates available data on its thermal behavior, provides generalized protocols for its analysis, and outlines its decomposition pathways.

Thermal Stability and Decomposition Data

Quantitative thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for borane dimethyl sulfide complex are not widely available in peer-reviewed literature. The information presented here is compiled from safety data sheets, technical bulletins, and related studies.

One study mentions an isothermal DSC scan of BMS at 133.5°C for 3000 minutes, which showed no detectable decomposition.[3] This suggests a higher thermal tolerance under specific, controlled conditions. Consequently, it is often recommended that reductions using BMS can be safely conducted at temperatures up to 70°C.[3] However, it is also strongly advised that for any specific application, the thermal stability should be evaluated using techniques like accelerating rate calorimetry (ARC), as reaction conditions can influence the decomposition of BMS or reaction intermediates.[3]

Table 1: Summary of Thermal Properties and Decomposition Data for Borane Dimethyl Sulfide Complex

Parameter	Value/Information	Source(s)
Appearance	Colorless to slightly yellow liquid	[4]
Decomposition Temperature	Approximately 44°C (often cited, may be boiling with decomposition)	[5][6]
Recommended Max. Reaction Temp.	Up to 70°C (reaction-specific evaluation recommended)	[3]
Storage Temperature	2-8°C, under an inert atmosphere (Nitrogen or Argon)	[3][7]
Hazardous Decomposition Products	Hydrogen (H₂), Carbon Monoxide (CO), Carbon Dioxide (CO₂), Sulfur Oxides (SOx), Boron Oxides	[8][9]
Reactivity	Reacts violently with water, releasing flammable gases.[8][10] Moisture sensitive.[8]	[8][10]

Decomposition Pathway

The thermal decomposition of borane dimethyl sulfide complex involves the dissociation of the borane-sulfide bond. The liberated borane (BH₃) is highly reactive and can subsequently react with other molecules or dimerize to diborane (B8814927) (B₂H₆), which itself is unstable. In the presence of other reagents or solvents, a complex series of reactions can occur. The ultimate decomposition products in the presence of air and moisture include various oxides of boron and sulfur, alongside flammable hydrogen gas.

Figure 1: Simplified Thermal Decomposition Pathway of BMS

Experimental Protocols for Thermal Analysis

Due to the air and moisture sensitivity of borane dimethyl sulfide complex, specialized procedures are required for its thermal analysis. The following are generalized protocols for TGA and DSC; these should be adapted based on the specific instrumentation and safety protocols of your laboratory. All sample preparation of this air- and moisture-sensitive material should be performed in an inert atmosphere, such as a glovebox.

4.1 Generalized Protocol for Thermogravimetric Analysis (TGA)

• Instrument Preparation: Ensure the TGA instrument is clean, calibrated, and equipped with a suitable purge gas (e.g., high-purity nitrogen or argon).

• Sample Preparation (in a glovebox):

  • Tare a hermetically sealable TGA pan.

  • Using a calibrated micropipette, dispense a small amount of borane dimethyl sulfide complex (typically 1-5 mg for liquids) into the pan.

  • Securely seal the pan to prevent exposure to the atmosphere.

• Analysis:

  • Transfer the sealed pan to the TGA autosampler.

  • Just prior to the analysis, puncture the lid of the pan (if the instrument does not do this automatically) to allow for the escape of decomposition products.

  • Program the TGA with the desired temperature profile. A typical starting point is a ramp from ambient temperature to 250°C at a heating rate of 10°C/min.

  • Maintain a constant inert gas flow (e.g., 20-50 mL/min) throughout the experiment.

• Data Analysis: Analyze the resulting thermogram for weight loss as a function of temperature to determine the onset of decomposition and subsequent decomposition steps.

4.2 Generalized Protocol for Differential Scanning Calorimetry (DSC)

• Instrument Preparation: Calibrate the DSC for temperature and enthalpy using appropriate standards. Ensure the cooling system and purge gas are operational.

• Sample Preparation (in a glovebox):

  • Tare a hermetically sealable DSC pan.

  • Dispense a small amount of BMS (typically 1-5 mg) into the pan.

  • Hermetically seal the pan to ensure no leakage or atmospheric contamination.

• Analysis:

  • Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

  • Program the instrument with the desired temperature profile. For example, a heating ramp from 0°C to 200°C at 10°C/min.

  • Maintain a constant inert gas flow during the analysis.

• Data Analysis: Examine the DSC curve for endothermic or exothermic events that may correspond to phase transitions or decomposition.

Figure 2: Experimental Workflow for Thermal Stability Assessment

Safety and Handling Considerations

Given its reactivity and thermal sensitivity, the following precautions are essential when handling borane dimethyl sulfide complex:

• Inert Atmosphere: Always handle BMS under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.[8]

• Storage: Store in a tightly sealed container in a refrigerator at 2-8°C.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors.

• Avoid Incompatibilities: Keep away from water, acids, alcohols, and oxidizing agents.[8]

• Thermal Runaway Potential: Be aware of the potential for exothermic decomposition, especially when scaling up reactions. The use of reaction calorimetry or ARC is recommended for process safety studies.[3]

Conclusion

Borane dimethyl sulfide complex is a valuable synthetic tool with greater stability than many other borane reagents. However, its thermal stability is not absolute. A thorough understanding of its handling requirements, decomposition behavior, and the use of appropriate analytical techniques to assess its stability under specific reaction conditions are crucial for its safe and effective use in research and development. While detailed quantitative thermal analysis data is not abundant in public literature, the information provided in this guide serves as a critical foundation for establishing safe operating procedures.

References

• 1. qualitest.ae [qualitest.ae]
• 2. Thermogravimetry of Air Sensitive Materials - TA Instruments [tainstruments.com]
• 3. torontech.com [torontech.com]
• 4. Sample Preparation – TGA-MS – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 5. researchgate.net [researchgate.net]
• 6. tainstruments.com [tainstruments.com]
• 7. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 8. BORANE-DIMETHYLSULFIDE COMPLEX - Ataman Kimya [atamanchemicals.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. Accelerating Rate Calorimetry (ARC) - Prime Process Safety Center [primeprocesssafety.com]

Spectroscopic Profile of Dimethyl Sulfide Borane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for dimethyl sulfide (B99878) borane (B79455) (BMS, (CH₃)₂S·BH₃), a vital reagent in organic synthesis. This document compiles nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data, alongside detailed experimental protocols to aid in the characterization and utilization of this compound.

Spectroscopic Data Summary

The following tables summarize the key quantitative NMR and IR spectroscopic data for dimethyl sulfide borane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Solvent
¹H	2.264	Singlet	-	CDCl₃
¹H	1.50	Quartet	J(¹¹B-¹H) = 104	CDCl₃

Table 2: ¹³C NMR Spectroscopic Data

Nucleus	Chemical Shift (δ, ppm)	Solvent
¹³C	Not explicitly found	CDCl₃

Note: While a dedicated ¹³C NMR spectrum for dimethyl sulfide borane was searched for, specific chemical shift values were not explicitly detailed in the available resources. However, general protocols for acquiring ¹³C NMR apply.

Table 3: ¹¹B NMR Spectroscopic Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Solvent
¹¹B	-7.3	Doublet	J(¹¹B-¹H) = 160	CCl₄
¹¹B	-8.2	-	-	CS₂

Infrared (IR) Spectroscopy

Table 4: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Assignment	Intensity
~2980	C-H stretch	Strong
~2400	B-H stretch	Strong
~1430	CH₃ deformation	Medium
~1060	B-S stretch	Medium

Note: The exact peak positions and intensities can vary based on the sample preparation method (neat, solution) and the specific instrument used.

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are crucial for reproducibility and accurate interpretation.

NMR Spectroscopy Sample Preparation and Acquisition

Given that dimethyl sulfide borane is a moisture and air-sensitive liquid, all handling should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques.

Protocol for ¹H, ¹³C, and ¹¹B NMR Spectroscopy:

• Solvent Preparation: Use deuterated solvents (e.g., CDCl₃, C₆D₆, CH₂Cl₂) that have been thoroughly dried over a suitable drying agent (e.g., molecular sieves) and degassed.

• Sample Preparation:

  • In a glovebox or under a positive pressure of inert gas, transfer approximately 0.5 mL of the deuterated solvent into a clean, dry NMR tube.

  • Using a microliter syringe, add 1-5 µL of dimethyl sulfide borane to the NMR tube. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable time.

  • Cap the NMR tube securely.

• Instrument Parameters (General):

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

  • Temperature: Standard room temperature (e.g., 298 K).

  • Referencing: Chemical shifts for ¹H and ¹³C NMR are typically referenced to the residual solvent peak. For ¹¹B NMR, an external reference such as BF₃·OEt₂ can be used.

• Acquisition:

  • ¹H NMR: A standard single-pulse experiment is usually sufficient.

  • ¹³C NMR: A proton-decoupled experiment (e.g., zgpg30) is standard to simplify the spectrum and improve sensitivity.

  • ¹¹B NMR: A proton-decoupled experiment is often used. Due to the quadrupolar nature of the boron nucleus, broad signals are common. Specialized pulse sequences may be employed to improve resolution.[1]

Infrared (IR) Spectroscopy Sample Preparation and Acquisition

Due to its liquid nature and sensitivity, dimethyl sulfide borane can be analyzed neat using a liquid cell or as a thin film between salt plates.

Protocol for FT-IR Spectroscopy (Neat Liquid):

• Sample Cell: Utilize a demountable liquid cell with IR-transparent windows (e.g., KBr, NaCl, or CaF₂). Ensure the cell components are scrupulously dry.

• Sample Loading:

  • In a glovebox or under an inert atmosphere, place a drop of dimethyl sulfide borane onto one of the salt plates.

  • Place the second plate on top to create a thin, uniform film.

  • Assemble the cell and tighten the screws to ensure a good seal.

• Data Acquisition:

  • Record a background spectrum of the empty cell or the salt plates.

  • Place the sample cell in the spectrometer and acquire the sample spectrum.

  • The final spectrum should be background-subtracted.

  • Resolution: A resolution of 4 cm⁻¹ is typically adequate for routine analysis.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the experimental workflows for NMR and IR spectroscopy of dimethyl sulfide borane.

References

• 1. 1H, 13C, 19F and 11B NMR spectral reference data of some potassium organotrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Borane Dimethyl Sulfide: Discovery, Properties, and Applications in Modern Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Stable and Versatile Borane (B79455) Reagent

Borane dimethyl sulfide (B99878) (BMS), chemically represented as BH₃·S(CH₃)₂, is a coordination complex of borane and dimethyl sulfide.[1] Since its emergence, it has become an indispensable reagent in organic synthesis, prized for its stability, high solubility, and broad utility in hydroboration and reduction reactions.[1][2] Unlike its predecessor, the borane-tetrahydrofuran (B86392) complex (BH₃·THF), BMS offers significantly enhanced stability, allowing it to be stored for extended periods and sold in higher concentrations (typically around 10 M).[1][2] This stability also obviates the need for stabilizers like sodium borohydride, which can sometimes lead to unwanted side reactions.[1] These advantageous properties have cemented the role of BMS in both academic research and industrial applications, particularly in the synthesis of fine chemicals and pharmaceutical intermediates.[3]

Historical Perspective and Discovery

The development of borane reagents was pioneered by Herbert C. Brown, who received the Nobel Prize in Chemistry in 1979 for his work on organoboranes. The initial work on hydroboration utilized diborane (B8814927) (B₂H₆), a toxic and pyrophoric gas that is difficult to handle.[4] This led to the development of more manageable borane complexes. While BH₃·THF was a significant improvement, its limited stability and the potential for solvent degradation remained drawbacks. The introduction of borane dimethyl sulfide provided a solution to many of these issues, offering a safer and more convenient source of borane for a wide array of chemical transformations.[5]

Physicochemical Properties

A summary of the key physical and chemical properties of borane dimethyl sulfide is presented in the table below for easy reference.

Property	Value	Reference(s)
Chemical Formula	C₂H₉BS	[6]
Molecular Weight	75.97 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[5][7]
Density	0.801 g/mL at 25 °C	[5]
Melting Point	-38 °C	[5]
Boiling Point	Decomposes	N/A
Solubility	Miscible with ethers (e.g., THF, diethyl ether), dichloromethane, toluene, hexanes, and other aprotic organic solvents.	[2]
Stability	More stable than BH₃·THF; can be stored for long periods under an inert atmosphere.	[5]
CAS Number	13292-87-0	[5]

Synthesis of Borane Dimethyl Sulfide

While borane dimethyl sulfide is readily available from commercial suppliers, an understanding of its synthesis is valuable for specialized applications or large-scale needs.[1][7][8][9][10]

General Synthesis from Diborane

The most common laboratory-scale synthesis involves the direct reaction of diborane gas with dimethyl sulfide.[1][2]

Reaction: B₂H₆ + 2(CH₃)₂S → 2BH₃·S(CH₃)₂[1]

Experimental Protocol:

A stream of diborane gas (B₂H₆) is passed through cooled (typically 0 °C) anhydrous dimethyl sulfide. The diborane is readily absorbed to form the stable borane dimethyl sulfide complex. The reaction is typically performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the reaction of diborane with atmospheric moisture and oxygen. For high-purity BMS, the product can be purified by bulb-to-bulb vacuum transfer.[2]

Safety Note: Diborane is a highly toxic and pyrophoric gas. This synthesis should only be performed by trained personnel in a well-ventilated fume hood with appropriate safety precautions.

Diborane-Free Synthesis Methods

Given the hazards associated with diborane, alternative, diborane-free synthetic routes have been developed, which are particularly relevant for industrial-scale production. One such method involves the reaction of a boron trifluoride complex with a tertiary amine under a hydrogen atmosphere.[11][12]

Reaction Example: BF₃·S(CH₃)₂ + 3H₂ + 4 R₃N → BH₃·S(CH₃)₂ + 3 [R₃NH]⁺[BF₄]⁻[12]

This method avoids the direct handling of diborane gas, offering a potentially safer manufacturing process.

Key Applications in Organic Synthesis

Borane dimethyl sulfide is a versatile reagent with broad applications in modern organic synthesis, primarily in hydroboration and reduction reactions.

Hydroboration of Alkenes and Alkynes

Hydroboration is a powerful reaction that results in the syn-addition of a hydrogen-boron bond across a carbon-carbon double or triple bond. The resulting organoborane intermediates can be further transformed into a variety of functional groups, most commonly alcohols via oxidation.[1][2]

General Workflow for Hydroboration-Oxidation:

Caption: General workflow for the hydroboration-oxidation of alkenes/alkynes.

Experimental Protocol: Hydroboration-Oxidation of 1-Octene (B94956)

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add 1-octene (10 mmol, 1.12 g) and anhydrous tetrahydrofuran (B95107) (THF, 20 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add borane dimethyl sulfide (10 M solution, 1.1 mL, 11 mmol) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Cool the reaction mixture back to 0 °C and cautiously add a 3 M aqueous solution of sodium hydroxide (B78521) (5 mL), followed by the slow, dropwise addition of 30% hydrogen peroxide (5 mL). Caution: This addition is exothermic.

• Stir the mixture at room temperature for 1 hour.

• Extract the product with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 1-octanol.

Reduction of Functional Groups

BMS is a highly effective reducing agent for a wide range of functional groups.[2] The table below summarizes its reactivity profile.

Functional Group	Product	Relative Rate of Reduction
Aldehydes	Primary Alcohols	Very Fast
Ketones	Secondary Alcohols	Fast
Carboxylic Acids	Primary Alcohols	Moderate
Esters	Primary Alcohols	Moderate
Amides (tertiary)	Amines	Moderate
Nitriles	Primary Amines	Moderate
Epoxides	Alcohols	Moderate
Lactones	Diols	Moderate
Acid Chlorides	No Reaction	N/A

Experimental Protocol: Reduction of a Carboxylic Acid to a Primary Alcohol

• In a flame-dried, three-necked round-bottom flask fitted with a reflux condenser, a dropping funnel, and a nitrogen inlet, dissolve the carboxylic acid (10 mmol) in anhydrous THF (30 mL).

• Cool the solution to 0 °C using an ice bath.

• Add borane dimethyl sulfide (10 M solution, 2.0 mL, 20 mmol) dropwise via the dropping funnel to the stirred solution.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction to 0 °C and cautiously quench the excess reagent by the slow addition of methanol (B129727) until gas evolution ceases.

• Remove the solvent under reduced pressure.

• Add 1 M HCl to the residue and stir for 30 minutes.

• Basify the aqueous layer with 2 M NaOH and extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the primary alcohol.

The Corey-Itsuno Reduction

A landmark application of borane dimethyl sulfide is in the Corey-Itsuno (or Corey-Bakshi-Shibata, CBS) reduction. This powerful method allows for the enantioselective reduction of prochiral ketones to chiral secondary alcohols with high enantiomeric excess. The reaction utilizes a chiral oxazaborolidine catalyst in conjunction with BMS as the stoichiometric reducing agent.

Catalytic Cycle of the Corey-Itsuno Reduction:

References

• 1. Borane-dimethyl sulfide complex, 94% 25 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 3. BORANE-DIMETHYLSULFIDE COMPLEX - Ataman Kimya [atamanchemicals.com]
• 4. Borane Reagents [organic-chemistry.org]
• 5. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 6. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 7. Borane-dimethyl sulfide complex, 94% 25 mL | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. boronmolecular.com [boronmolecular.com]
• 9. scbt.com [scbt.com]
• 10. Borane dimethyl sulfide complex, 94%, AcroSeal 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. FI127376B - METHOD FOR THE MANUFACTURE OF BORAN COMPLEXES, REAGENTS APPLICABLE TO THE METHOD AND USE OF REAGENTS - Google Patents [patents.google.com]
• 12. WO2017174868A1 - A method to produce borane complexes, reagents for the same, and use of the reagents - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Selective Reduction of Carboxylic Acids Using Dimethyl Sulfide Borane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Dimethyl Sulfide (B99878) Borane (B79455) (BMS, BH₃·SMe₂) for the highly selective reduction of carboxylic acids to their corresponding primary alcohols. This reagent offers significant advantages in complex molecule synthesis due to its remarkable chemoselectivity, leaving other sensitive functional groups such as esters, amides, ketones, and nitro groups intact.

Introduction

Dimethyl sulfide borane is a stable, commercially available liquid reagent that serves as a convenient source of borane (BH₃). Compared to other borane complexes like borane-tetrahydrofuran (B86392) (BH₃·THF), BMS exhibits enhanced stability and is available in higher concentrations, making it a preferred reagent for many applications.[1][2] Its standout feature is the exceptional selectivity for the reduction of carboxylic acids, a transformation that is often challenging with other reducing agents that may lack chemoselectivity.[3][4]

Reaction Mechanism and Selectivity

The reduction of a carboxylic acid with BMS proceeds through the formation of an acyloxyborane intermediate. The borane, an electrophilic reducing agent, is attacked by the nucleophilic carbonyl oxygen of the carboxylic acid. Subsequent intramolecular hydride transfers lead to the formation of a triacyloxyborane, which is then further reduced to the primary alcohol upon work-up.

The high selectivity of BMS for carboxylic acids over other carbonyl compounds, such as esters and ketones, is a key advantage.[3][5] This selectivity is attributed to the initial rapid reaction between the acidic proton of the carboxylic acid and the borane, which facilitates the subsequent reduction.

Quantitative Data Summary

The following tables summarize the effectiveness and selectivity of Dimethyl Sulfide Borane in reducing various carboxylic acids.

Table 1: Reduction of Various Carboxylic Acids with BMS

Substrate	Product	Reagent Equivalents (BMS)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Hexanoic Acid	1-Hexanol	1.0	THF	0 to RT	8	>95
Phenylacetic Acid	2-Phenylethanol	1.0	THF	0 to RT	8	94
Benzoic Acid	Benzyl Alcohol	1.0	THF	RT to 50	12	61
4-Nitrobenzoic Acid	4-Nitrobenzyl alcohol	1.3	THF	0 to RT	6	99
Adipic Acid	1,6-Hexanediol (B165255)	2.0	THF	RT	12	>90

Note: Yields are isolated yields. Reaction conditions can be optimized for specific substrates.

Table 2: Chemoselectivity of BMS Reduction

This table demonstrates the selective reduction of a carboxylic acid in the presence of other functional groups.

Substrate	Product	Other Functional Groups Present	Yield of Carboxylic Acid Reduction (%)	Other Functional Group Reduction
4-Acetylbenzoic Acid	4-(Hydroxymethyl)acetophenone	Ketone	75	None observed
Methyl 4-carboxybenzoate	Methyl 4-(hydroxymethyl)benzoate	Ester	>95	None observed
4-Carboxybenzamide	4-(Hydroxymethyl)benzamide	Amide	>95	None observed
3-Carboxy-nitrobenzene	3-(Hydroxymethyl)nitrobenzene	Nitro	99	None observed

Experimental Protocols

Safety Precautions: Dimethyl Sulfide Borane is a flammable liquid and reacts with water. All manipulations should be carried out in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon). Appropriate personal protective equipment (safety glasses, gloves, lab coat) must be worn.

General Protocol for the Reduction of a Monocarboxylic Acid

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Carboxylic acid (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Dimethyl Sulfide Borane (BMS, 1.0 - 1.5 eq)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Ethyl Acetate or Dichloromethane)

Procedure:

• To a dry, round-bottomed flask equipped with a magnetic stir bar and under an inert atmosphere, add the carboxylic acid.

• Dissolve the carboxylic acid in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the Dimethyl Sulfide Borane (BMS) dropwise to the stirred solution. Hydrogen gas evolution may be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for the time indicated by TLC or LC-MS analysis (typically 2-8 hours). Gentle heating (40-50 °C) can be applied if the reaction is sluggish.[1]

• Once the reaction is complete, cool the mixture back to 0 °C.

• Slowly and carefully quench the reaction by the dropwise addition of methanol. Vigorous gas evolution will occur.

• Stir the mixture for 30 minutes at room temperature.

• Add 1 M HCl and stir for another 30 minutes.

• Extract the product with an organic solvent (e.g., ethyl acetate, 3 x volume of aqueous phase).

• Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to afford the crude alcohol.

• Purify the product by flash column chromatography or distillation as required.

Protocol for the Selective Reduction of a Dicarboxylic Acid: Adipic Acid to 1,6-Hexanediol

Materials:

• Adipic acid (1.0 g, 6.84 mmol)

• Anhydrous THF (30 mL)

• Dimethyl Sulfide Borane (2.0 M in THF, 7.5 mL, 15 mmol, 2.2 eq)

• Methanol (10 mL)

• 1 M HCl (20 mL)

• Ethyl Acetate (3 x 30 mL)

• Saturated NaHCO₃ solution (20 mL)

• Brine (20 mL)

• Anhydrous Na₂SO₄

Procedure:

• Follow the general protocol (4.1), using the specified amounts of reagents.

• The reaction is typically stirred at room temperature for 12 hours.

• After work-up and purification, 1,6-hexanediol is obtained as a white solid.

Protocol for the Reduction of an N-Protected Amino Acid: N-Boc-Phenylalanine to N-Boc-Phenylalaninol

Materials:

• N-Boc-Phenylalanine (1.0 g, 3.77 mmol)

• Anhydrous THF (20 mL)

• Dimethyl Sulfide Borane (1.0 M in THF, 4.5 mL, 4.5 mmol, 1.2 eq)

• Methanol (5 mL)

• 1 M HCl (10 mL)

• Ethyl Acetate (3 x 20 mL)

• Saturated NaHCO₃ solution (15 mL)

• Brine (15 mL)

• Anhydrous MgSO₄

Procedure:

• Follow the general protocol (4.1) with the listed reagents.

• The reaction is typically complete within 4 hours at room temperature.

• The work-up is similar to the general protocol. The product, N-Boc-phenylalaninol, is typically a white solid after purification.

Diagrams

Reaction Mechanism

Caption: Mechanism of carboxylic acid reduction by BMS.

Experimental Workflow

Caption: General experimental workflow for BMS reduction.

Selectivity of Dimethyl Sulfide Borane

Caption: Chemoselectivity of BMS towards functional groups.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. investigacion.unirioja.es [investigacion.unirioja.es]
• 5. acs.org [acs.org]

Application Notes and Protocols for the Hydroboration of Alkenes with Dimethylsulfide Borane (DMSB)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroboration is a powerful and versatile chemical reaction that facilitates the anti-Markovnikov addition of a hydrogen-boron bond across a carbon-carbon double bond. Subsequent oxidation of the resulting organoborane intermediate provides access to alcohols with regioselectivity complementary to that of acid-catalyzed hydration. The borane (B79455) dimethylsulfide complex (DMSB or BMS) is a widely utilized reagent for this transformation.[1][2][3][4] DMSB is a stabilized form of borane that is commercially available as a neat liquid or in solution, offering advantages in handling and storage over diborane (B8814927) gas or borane-tetrahydrofuran (B86392) (THF) solutions.[2][3][5] This protocol details the hydroboration of alkenes using DMSB, followed by an oxidative workup to yield the corresponding alcohol.

The overall transformation is a two-step process. The first step, hydroboration, involves the syn-addition of the B-H bond across the alkene.[6][7] The boron atom adds to the less sterically hindered carbon atom of the double bond.[8][9] The second step is the oxidation of the carbon-boron bond to a carbon-oxygen bond, typically achieved with hydrogen peroxide and a base, which proceeds with retention of stereochemistry.[10][11]

Safety Precautions

Borane dimethylsulfide is a flammable, water-reactive, and toxic compound that requires careful handling in a well-ventilated fume hood.[5] Personal protective equipment, including safety goggles, flame-retardant lab coat, and gloves, should be worn at all times. All glassware must be oven-dried and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture, which can lead to the release of flammable hydrogen gas.[5]

Experimental Protocols

General Protocol for Hydroboration-Oxidation of an Alkene with DMSB

This procedure is a general guideline and may require optimization for specific substrates.

Materials:

• Alkene

• Borane dimethylsulfide complex (DMSB), 2.0 M in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• Sodium hydroxide (B78521) (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septa and needles

• Inert gas supply (nitrogen or argon)

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: Under an inert atmosphere, an oven-dried round-bottom flask equipped with a magnetic stir bar is charged with the alkene and anhydrous THF.

• Hydroboration: The flask is cooled in an ice bath to 0 °C. The DMSB solution is then added dropwise via syringe while maintaining the temperature at 0 °C. After the addition is complete, the reaction mixture is stirred at 0 °C for a specified time (typically 1-2 hours) and then allowed to warm to room temperature and stirred for an additional period (typically 1-2 hours) to ensure complete reaction.

• Oxidation: The reaction mixture is cooled again in an ice bath. Slowly and carefully, the 3 M NaOH solution is added, followed by the dropwise addition of 30% H₂O₂. Caution: The addition of hydrogen peroxide is exothermic. Maintain the temperature below 40 °C.

• Workup: After the addition of the oxidizing agents, the reaction mixture is stirred at room temperature for at least 1 hour, or until the reaction is complete (monitored by TLC or GC). The mixture is then transferred to a separatory funnel and the layers are separated. The aqueous layer is extracted with diethyl ether (3 x volume of aqueous layer). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude alcohol product.

• Purification: The crude product can be purified by distillation or column chromatography on silica (B1680970) gel.

Data Presentation

The following table summarizes the results for the hydroboration-oxidation of various alkenes using DMSB under typical reaction conditions.

Alkene	Product(s)	Regioselectivity (Primary:Secondary Alcohol)	Stereoselectivity	Yield (%)	Reference(s)
1-Hexene	1-Hexanol, 2-Hexanol	~90:10	N/A	Not specified	[10]
Styrene	2-Phenylethanol, 1-Phenylethanol	High (predominantly primary)	N/A	Not specified	[12]
1-Methylcyclohexene	trans-2-Methylcyclohexanol	>99% anti-Markovnikov	High (syn-addition)	>99%	[13][14][15][16][17]
(+)-α-Pinene	(-)-Isopinocampheol	High	High (attack from less hindered face)	Not specified	[1][11]

Note: Yields and selectivities can vary depending on the specific reaction conditions, including temperature, reaction time, and stoichiometry.

Mandatory Visualizations

Caption: General workflow for the hydroboration-oxidation of an alkene using DMSB.

Caption: Regioselectivity in the hydroboration-oxidation of a terminal alkene.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Hydroboration - Wikipedia [en.wikipedia.org]
• 3. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 9. publish.uwo.ca [publish.uwo.ca]
• 10. Untitled Document [ursula.chem.yale.edu]
• 11. benchchem.com [benchchem.com]
• 12. youtube.com [youtube.com]
• 13. chemrxiv.org [chemrxiv.org]
• 14. brainly.com [brainly.com]
• 15. 1Methylcyclohexene is allowed to react with B2H6 The class 12 chemistry CBSE [vedantu.com]
• 16. testbook.com [testbook.com]
• 17. chemrxiv.org [chemrxiv.org]

Asymmetric Reduction of Ketones: Application Notes and Protocols for the Corey-Itsuno-Shibata (CBS) Catalyst

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the asymmetric reduction of prochiral ketones to chiral secondary alcohols using the Corey-Itsuno-Shibata (CBS) catalyst. This powerful and versatile method is a cornerstone of modern asymmetric synthesis, offering high enantioselectivity and broad substrate scope, making it invaluable in the synthesis of pharmaceuticals and other complex chiral molecules.

Introduction

The Corey-Itsuno-Shibata (CBS) reduction, also known as the Corey-Bakshi-Shibata reduction, is a highly efficient method for the enantioselective reduction of a wide range of prochiral ketones.[1][2][3] The reaction typically employs a chiral oxazaborolidine catalyst, derived from a chiral amino alcohol, and a stoichiometric borane (B79455) reducing agent, such as borane-dimethyl sulfide (B99878) (BMS) or borane-tetrahydrofuran (B86392) (THF) complex.[4][5] The CBS reduction is renowned for its predictable stereochemical outcome, high yields, and excellent enantioselectivities, often exceeding 95% enantiomeric excess (e.e.).[1][5]

The versatility of the CBS reduction has led to its widespread use in the synthesis of numerous natural products and active pharmaceutical ingredients (APIs).[6] For instance, it is a key step in the synthesis of the carbonic anhydrase inhibitor Dorzolamide, as well as precursors for drugs like fluoxetine, dapoxetine, and rivastigmine.[6]

Mechanism of the CBS Reduction

The enantioselectivity of the CBS reduction is rationalized by a well-accepted mechanistic model. The reaction proceeds through a six-membered transition state, where the chiral catalyst directs the hydride transfer from the borane to one face of the ketone.

The key steps of the mechanism are as follows:

• Coordination: The borane reagent coordinates to the Lewis basic nitrogen atom of the oxazaborolidine catalyst. This coordination activates the borane, making it a more potent hydride donor, and increases the Lewis acidity of the endocyclic boron atom of the catalyst.[4][7]

• Ketone Binding: The activated catalyst-borane complex then coordinates to the ketone at the sterically more accessible lone pair of the carbonyl oxygen. The ketone orients itself to minimize steric interactions between its larger substituent and the catalyst framework.[4]

• Hydride Transfer: An intramolecular hydride transfer from the coordinated borane to the carbonyl carbon occurs through a highly organized, six-membered ring transition state.[4]

• Product Release and Catalyst Regeneration: After the hydride transfer, the resulting alkoxyborane dissociates, and the catalyst is regenerated for the next catalytic cycle. An acidic workup is then performed to protonate the alkoxide and yield the chiral secondary alcohol.[4]

Data Presentation: Enantioselective Reduction of Various Ketones

The following tables summarize the quantitative data for the asymmetric reduction of a variety of ketones using the CBS catalyst and a borane reducing agent.

Ketone	Catalyst	Reducing Agent	Solvent	Yield (%)	e.e. (%)
Acetophenone	(S)-Me-CBS	BH₃·SMe₂	THF	>90	>95
4'-Fluoroacetophenone (B120862)	(R)-Me-CBS	BH₃·SMe₂	THF	>90	>95
1-Tetralone	(S)-Me-CBS	BH₃·SMe₂	THF	95	97
Propiophenone	(S)-Me-CBS	BH₃·SMe₂	THF	98	96
Cyclohexyl methyl ketone	(S)-Me-CBS	BH₃·SMe₂	THF	92	94

Table 1: Asymmetric Reduction of Aryl Alkyl and Cycloalkyl Alkyl Ketones.

Ketone	Catalyst	Reducing Agent	Solvent	Yield (%)	e.e. (%)
1-Octyn-3-one	(S)-Me-CBS	BH₃·SMe₂	THF	95	98
(E)-Benzalacetone	(S)-Me-CBS	BH₃·SMe₂	THF	90	91
2-Chloroacetophenone	(S)-Me-CBS	BH₃·SMe₂	THF	96	99
3-Chloropropiophenone	(S)-Me-CBS	BH₃·SMe₂	THF	97	95

Table 2: Asymmetric Reduction of α,β-Unsaturated and Heteroatom-Containing Ketones.

Experimental Protocols

4.1 General Considerations

• All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.[4]

• Glassware should be flame-dried or oven-dried before use.

• The CBS catalyst is sensitive to moisture and should be handled accordingly.

• Borane reagents are flammable and should be handled with care in a well-ventilated fume hood.

4.2 Protocol for the Asymmetric Reduction of 4'-Fluoroacetophenone

This protocol describes the synthesis of (S)-1-(4-fluorophenyl)ethanol using the (R)-2-Methyl-CBS-oxazaborolidine catalyst.

Materials:

• (R)-2-Methyl-CBS-oxazaborolidine (1.0 M solution in toluene)

• Borane-dimethyl sulfide complex (BMS, ~10 M)

• 4'-Fluoroacetophenone

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 2 M Hydrochloric acid (HCl)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add (R)-2-Methyl-CBS-oxazaborolidine (0.5-1.0 mL of a 1.0 M solution in toluene, 5-10 mol%).

• Catalyst Dilution and Cooling: Dilute the catalyst with 10 mL of anhydrous THF and cool the flask to 0 °C in an ice-water bath.

• Borane Addition: Slowly add borane-dimethyl sulfide complex (approximately 1.0 mL, ~10 mmol) dropwise to the stirred catalyst solution at 0 °C. Stir the mixture for 15 minutes at this temperature.

• Substrate Addition: In a separate flame-dried flask, dissolve 4'-fluoroacetophenone (1.38 g, 10.0 mmol) in 20 mL of anhydrous THF. Cool the reaction flask containing the catalyst-borane complex to -30 °C. Slowly add the solution of 4'-fluoroacetophenone to the reaction mixture dropwise over 30 minutes, ensuring the internal temperature does not rise above -25 °C.[8]

• Reaction Monitoring: Stir the reaction mixture at -30 °C and monitor its progress by thin-layer chromatography (TLC) using a suitable eluent (e.g., 4:1 hexanes:ethyl acetate). The reaction is typically complete within 1-2 hours.[8]

• Quenching: Once the reaction is complete, quench the reaction by the slow, dropwise addition of 5 mL of methanol at -30 °C. Allow the mixture to warm to room temperature and stir for an additional 30 minutes.[8]

• Work-up and Extraction: Add 2 M HCl (20 mL) to the reaction mixture and stir for 30 minutes. Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 30 mL). Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ solution (30 mL) and brine (30 mL).[8]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel to afford the desired (S)-1-(4-fluorophenyl)ethanol.

Mandatory Visualizations

Catalytic Cycle of the CBS Reduction

Caption: Catalytic cycle of the Corey-Itsuno-Shibata reduction.

Experimental Workflow for Asymmetric Ketone Reduction

Caption: Experimental workflow for a typical CBS reduction.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 3. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 4. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 7. m.youtube.com [m.youtube.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols: Reduction of Esters to Alcohols with Borane Dimethyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of esters to primary alcohols is a fundamental transformation in organic synthesis, crucial for the preparation of various intermediates and active pharmaceutical ingredients. Borane (B79455) dimethyl sulfide (B99878) (BMS, BH₃·SMe₂) is a versatile and highly selective reducing agent for this purpose. Compared to other hydride reagents like lithium aluminum hydride (LiAlH₄), BMS offers the advantages of being a milder reagent, exhibiting greater functional group tolerance, and being more convenient to handle as a stable solution.[1][2][3] This application note provides a detailed overview, experimental protocols, and safety guidelines for the efficient reduction of esters to alcohols using borane dimethyl sulfide.

Reaction Mechanism

The reduction of an ester with borane dimethyl sulfide proceeds through a two-step mechanism. Initially, the electrophilic borane coordinates to the carbonyl oxygen of the ester, activating it for reduction. This is followed by the intramolecular delivery of a hydride ion to the carbonyl carbon, leading to the formation of a tetra-alkoxyborane intermediate. Subsequent hydride transfers and eventual workup with an alcohol, such as methanol (B129727) or ethanol, liberates the corresponding primary alcohol.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 3. Borane Reagents [organic-chemistry.org]

Application Notes and Protocols: Reduction of Amides to Amines using Borane Dimethyl Sulfide (DMSB)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reduction of amides to amines is a fundamental transformation in organic synthesis, crucial for the preparation of a vast array of compounds, including active pharmaceutical ingredients (APIs), agrochemicals, and functional materials. While powerful reducing agents like lithium aluminum hydride (LAH) are effective, they often suffer from poor functional group tolerance and hazardous workup procedures. Borane (B79455) complexes, particularly borane dimethyl sulfide (B99878) (DMSB or BH₃·SMe₂), offer a milder and more selective alternative for this transformation. DMSB is a stable, commercially available liquid that provides high yields and better functional group compatibility, making it an invaluable tool in modern synthetic chemistry.[1][2]

These application notes provide a comprehensive overview, detailed experimental protocols, and performance data for the reduction of primary, secondary, and tertiary amides to their corresponding amines using DMSB.

Advantages of Borane Dimethyl Sulfide (DMSB)

• High Selectivity: DMSB can selectively reduce amides in the presence of other reducible functional groups such as esters.[2]

• Broad Substrate Scope: It is effective for the reduction of primary, secondary, and tertiary amides, including both aliphatic and aromatic substrates.[3]

• Good Functional Group Tolerance: The reaction is compatible with various functional groups, including nitro, chloro, and methoxy (B1213986) substituents.[3]

• Stable and Convenient: DMSB is a commercially available solution that is more stable and easier to handle than diborane (B8814927) gas or borane-THF complexes.[1][2]

• High Yields: The reduction of amides with DMSB typically proceeds in excellent yields.[3]

Reaction Mechanism

The reduction of an amide with DMSB proceeds via the coordination of the Lewis acidic boron atom to the carbonyl oxygen. This activation facilitates the intramolecular transfer of a hydride ion to the carbonyl carbon. Subsequent elimination of a boron-oxygen species, followed by the reduction of the resulting iminium ion intermediate, affords the final amine product. The initial product is an amine-borane complex, which is then hydrolyzed during the workup to liberate the free amine.[1]

Quantitative Data: Substrate Scope and Yields

The following tables summarize the effectiveness of DMSB in the reduction of various amide substrates. Table 1 provides data from a systematic study on batch reductions, while Table 2 showcases the versatility of DMSB in a continuous-flow process, which is indicative of its broad applicability.

Table 1: Reduction of Amides with DMSB in a Batch Process

Amide Substrate (Type)	Product	Reaction Time	Yield	Reference
N,N-Dimethylbenzamide (Tertiary)	N,N-Dimethylbenzylamine	0.25 h	Excellent	[3]
N-Phenylbenzamide (Secondary)	N-Benzylaniline	1.0 h	Excellent	[3]
Benzamide (Primary)	Benzylamine	2.0 h	Excellent	[3]
N,N-Diethyl-4-chlorobenzamide	N,N-Diethyl-4-chlorobenzylamine	0.25 h	Excellent	[3]
N-Methyl-4-nitrobenzamide	N-Methyl-4-nitrobenzylamine	1.0 h	Excellent	[3]

Data sourced from a systematic study by Brown et al., where "Excellent" yields are reported. The study highlights the tolerance of functional groups like chloro and nitro.[3]

Table 2: Reduction of Substituted Amides with Neat DMSB (Continuous-Flow)

Amide Substrate	Product	Isolated Yield (%)	Reference
Acetanilide	N-Ethylaniline	98	[4]
4'-Methylacetanilide	N-Ethyl-4-methylaniline	97	[4]
4'-Methoxyacetanilide	N-Ethyl-4-methoxyaniline	96	[4]
4'-Trifluoromethylacetanilide	N-Ethyl-4-(trifluoromethyl)aniline	98	[4]
4'-Aminoacetanilide	N¹,N¹-Diethylethane-1,2-diamine	97	[4]
4'-Chloroacetanilide	N-Ethyl-4-chloroaniline	96	[4]
2-Acetamidobenzoate (Ester present)	2-(Ethylamino)benzyl alcohol	95	[4]

This data, from a continuous-flow process, demonstrates the high yields and functional group tolerance of DMSB in amide reductions.[4]

Experimental Protocols

The following is a general protocol for the reduction of an amide to an amine using DMSB in a standard laboratory setting.

General Workflow for DMSB Amide Reduction

Caption: General workflow for the reduction of amides to amines using DMSB.

Detailed Protocol: Reduction of N-Benzylbenzamide to N,N-Dibenzylamine

This protocol is a representative example for the reduction of a secondary amide.

Materials:

• N-Benzylbenzamide

• Borane dimethyl sulfide complex (DMSB, ~10 M in Me₂S)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (MeOH)

• Hydrochloric acid (HCl), aqueous solution (e.g., 2 M)

• Sodium hydroxide (B78521) (NaOH), aqueous solution (e.g., 2 M)

• Ethyl acetate (B1210297) (EtOAc)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, and other standard glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add N-benzylbenzamide (1.0 eq).

  • Dissolve the amide in anhydrous THF (approximately 10 volumes, e.g., 10 mL per gram of amide).

  • Cool the solution to 0 °C in an ice bath.

• Reduction:

  • Slowly add DMSB (approximately 1.5-2.0 eq of BH₃) dropwise to the stirred solution. Note: For secondary amides, hydrogen evolution will be observed. The stoichiometry may need to be adjusted based on the amide type (primary amides evolve 2 eq of H₂, secondary amides 1 eq).[3]

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction at room temperature for 1-2 hours. For less reactive amides, the mixture may be heated to reflux and stirred for an additional 2-8 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • CAUTION: Quench the reaction by the slow, dropwise addition of methanol. Vigorous hydrogen evolution will occur.

  • After the effervescence ceases, stir the mixture for an additional 30 minutes at room temperature.

  • Remove the solvent under reduced pressure.

  • To the residue, add 2 M HCl and stir or heat to reflux to hydrolyze the amine-borane complex.

  • Cool the mixture and basify with 2 M NaOH until the pH is >10.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to afford the crude amine.

  • If necessary, purify the product by column chromatography on silica (B1680970) gel.

Safety Considerations

• Borane dimethyl sulfide is a flammable liquid with a strong, unpleasant odor. Handle it in a well-ventilated fume hood.

• DMSB reacts with water and protic solvents to release flammable hydrogen gas. All glassware must be dry, and anhydrous solvents should be used.

• The quenching process with methanol is highly exothermic and produces a large volume of hydrogen gas. Perform the quenching slowly and with adequate cooling.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

Borane dimethyl sulfide is a highly effective and selective reagent for the reduction of a wide range of amides to their corresponding amines. Its operational simplicity, compatibility with various functional groups, and the high yields it provides make it a superior choice over traditional, harsher reducing agents in many synthetic applications, particularly in the complex molecular settings encountered in drug discovery and development. The protocols and data presented here serve as a valuable resource for chemists seeking to employ this robust and reliable transformation.

References

• 1. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. lookchem.com [lookchem.com]
• 4. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chemoselective Reduction of Functional Groups with Borane Dimethyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane (B79455) dimethyl sulfide (B99878) (BMS) is a versatile and highly selective reducing agent used extensively in organic synthesis. It is a stabilized liquid complex of borane (BH₃) and dimethyl sulfide (SMe₂), offering significant advantages over other borane sources like borane-tetrahydrofuran (B86392) (BH₃-THF), including enhanced stability and higher solubility.[1][2] BMS is particularly valued for its ability to chemoselectively reduce a wide array of functional groups, making it an indispensable tool in the synthesis of complex molecules, including active pharmaceutical ingredients.[1] This document provides detailed application notes and experimental protocols for the chemoselective reduction of various functional groups using BMS.

Chemoselectivity Profile

Borane dimethyl sulfide exhibits a distinct reactivity pattern, allowing for the selective reduction of certain functional groups in the presence of others. The general order of reactivity for the reduction of common functional groups with BMS is as follows:

Carboxylic Acids > Aldehydes > Ketones > Alkenes (via hydroboration) > Esters > Amides > Nitriles

Notably, functional groups such as acid chlorides and, generally, nitro groups are not reduced by BMS under standard conditions.[2][3] This predictable selectivity enables the design of synthetic routes where specific functional groups can be targeted while preserving others.

Data Presentation: Reduction of Functional Groups with BMS

The following tables summarize typical reaction conditions and outcomes for the reduction of various functional groups using borane dimethyl sulfide.

Table 1: Reduction of Carbonyl Compounds

Functional Group	Substrate Example	BMS (Equiv.)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Citation(s)
Carboxylic Acid	Benzoic Acid	1.0	THF	25	8	Benzyl alcohol	>95	[4]
Aldehyde	Benzaldehyde	0.5	THF	0 - 25	1 - 2	Benzyl alcohol	~95	[5]
Ketone	Acetophenone	1.0	THF	25	2 - 4	1-Phenylethanol	>90	[6]
Ester	Methyl Benzoate	2.0	2-MeTHF	90	0.33	Benzyl alcohol	>99 (conv.)	[1]
Amide (Tertiary)	N,N-Dimethylbenzamide	2.0	2-MeTHF	90	0.33	Benzyldimethylamine	>99 (conv.)	[1]
Lactam	N-Methyl-2-pyrrolidone	2.2 - 2.5	THF	65	Varies	N-Methylpyrrolidine	High	[3]

Table 2: Reduction of Other Functional Groups

Functional Group	Substrate Example	BMS (Equiv.)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Citation(s)
Nitrile	Benzonitrile	1.0	THF	65 (reflux)	0.25	Benzylamine	High	[7]
Nitro Group	Methyl 3-nitrobenzoate	4.0	2-MeTHF	90	0.33	Methyl 3-nitrobenzyl alcohol	94 (conv.)	[1]
Dicarboxylic Acid	Adipic Acid	2.0	THF	25	8	1,6-Hexanediol	High	[4]

Experimental Protocols

General Safety Precautions

Borane dimethyl sulfide is a flammable and moisture-sensitive reagent with an unpleasant odor. All manipulations should be performed in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents and glassware are essential for optimal results and safety.

Protocol 1: General Procedure for the Reduction of Carboxylic Acids and Amides (Batch)

This protocol is a general guideline for the reduction of carboxylic acids to primary alcohols and amides to amines.[4]

Materials:

• Carboxylic acid or amide

• Borane dimethyl sulfide (BMS) solution (e.g., 10 M)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727) or ethanol (B145695) (for quenching)

• Dichloromethane (DCM) or Ethyl acetate (B1210297) (EtOAc) for extraction

• Water

• Brine

• Sodium sulfate (B86663) (anhydrous)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the carboxylic acid or amide (1.0 equiv).

• Dissolve the substrate in anhydrous THF (approximately 10 volumes relative to the substrate).

• Cool the solution to 0 °C using an ice bath.

• Slowly add BMS (1.0 - 2.0 equiv for carboxylic acids, 1.0 - 3.0 equiv for amides) dropwise to the stirred solution over a period of 1 hour.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Upon completion, cool the reaction mixture back to 0 °C.

• Slowly and carefully quench the reaction by the dropwise addition of methanol or ethanol. Note: Effervescence will be observed due to the evolution of hydrogen gas.

• Stir the mixture at room temperature for 2 hours.

• Pour the reaction mixture into water (10 volumes) and extract with DCM or EtOAc.

• Wash the organic layer successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Reduction of Esters and Amides (Continuous Flow)

This protocol is adapted from a continuous-flow method for the reduction of esters and amides using neat BMS, which offers high productivity and improved safety for large-scale synthesis.[1]

Materials:

• Ester or amide substrate

• Neat borane dimethyl sulfide (BMS)

• Anhydrous 2-methyltetrahydrofuran (B130290) (2-MeTHF) or THF

• Continuous-flow reactor setup (pumps, T-mixer, heated reactor coil)

• Quenching solution (e.g., methanol)

• Extraction solvent (e.g., EtOAc)

Procedure:

• Prepare a solution of the ester or amide substrate in 2-MeTHF or THF.

• Set up the continuous-flow reactor with two pumps, one for the substrate solution and one for neat BMS.

• The two streams are combined in a T-mixer before entering a heated reactor coil.

• Set the flow rates of the pumps to achieve the desired substrate-to-BMS ratio (typically 1:2.0 for esters and amides) and residence time (e.g., 20 minutes).[1]

• Heat the reactor coil to the desired temperature (e.g., 90 °C).[1]

• The output from the reactor is collected in a flask containing a quenching solution (e.g., methanol) at 0 °C.

• After the reaction is complete, perform a standard aqueous workup and extraction.

• The product is isolated after drying and removal of the solvent.

Mechanism of Reduction

The reduction of carbonyl compounds with borane dimethyl sulfide proceeds via a Lewis acid-base interaction, followed by hydride transfer. The general mechanism is illustrated below for the reduction of a ketone.

// Reactants Ketone [label="R-C(=O)-R'"]; BMS [label="BH₃·SMe₂"];

// Intermediates Complex [label="[R-C(->O-BH₃)-R'] + SMe₂", shape=box, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Alkoxyborane [label="R-CH(O-BH₂)-R'", shape=box, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; Product_intermediate [label="[R-CH(O)-R']⁻ + B-species", shape=box, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

// Product Alcohol [label="R-CH(OH)-R'", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Pathway Ketone -> Complex [label="Coordination"]; BMS -> Complex; Complex -> Alkoxyborane [label="Hydride Transfer"]; Alkoxyborane -> Product_intermediate [label="Further Reduction/Rearrangement"]; Product_intermediate -> Alcohol [label="Hydrolysis"]; } Caption: General mechanism for the BMS reduction of a ketone.

The mechanism involves the initial coordination of the Lewis acidic borane to the carbonyl oxygen, which activates the carbonyl group for hydride transfer.[8] Subsequent hydride transfers and workup lead to the final alcohol product. The reduction of amides follows a similar initial activation, but the cleavage of the C-N bond is also involved.[8]

Chemoselectivity in Multifunctional Compounds

The chemoselectivity of borane dimethyl sulfide is a key advantage in the synthesis of complex molecules.

• Carboxylic Acids vs. Esters: BMS selectively reduces carboxylic acids in the presence of esters. This is a highly valuable transformation in organic synthesis.[9]

• Aldehydes vs. Ketones: Aldehydes are generally reduced faster than ketones, allowing for selective reduction of aldehydes in the presence of ketones under carefully controlled conditions.[5]

• Keto-Esters: In molecules containing both a ketone and an ester, the outcome of the reduction can depend on the stoichiometry of the BMS used. With a limited amount of BMS, the more reactive ketone can be selectively reduced. However, with an excess of the reagent, both functional groups may be reduced.[1]

• Nitro Group Tolerance: While generally unreactive towards nitro groups, the reduction of other functional groups in nitro-containing compounds is possible. For instance, a methyl ester can be reduced to an alcohol while leaving the nitro group intact.[1]

Conclusion

Borane dimethyl sulfide is a powerful and selective reducing agent with broad applicability in organic synthesis. Its stability, solubility, and predictable chemoselectivity make it a preferred choice for the reduction of a variety of functional groups. By carefully selecting the reaction conditions, researchers can achieve highly selective transformations, enabling the efficient synthesis of complex molecules. The protocols and data provided in this document serve as a comprehensive guide for the effective use of BMS in a laboratory setting.

References

• 1. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 3. Facile reduction of tertiary lactams to cyclic amines with 9-borabicyclo[3.3.1]nonane (9-BBN) [organic-chemistry.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Reductions of aldehydes and ketones with a readily available N-heterocyclic carbene borane and acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Selective Reductions. 29. A Simple Technique To Achieve an Enhanced Rate of Reduction of Representative Organic Compounds by Borane-Dimethyl Sulfide - Lookchem [lookchem.com]
• 8. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 9. Combination of borane-dimethyl sulfide complex with catalytic sodium tetrahydroborate as a selective reducing agent for α-hydroxy esters, versatile chiral building block from (S)-(-)-malic acid | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Large-Scale Reductions Using Borane Dimethyl Sulfide in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Borane (B79455) dimethyl sulfide (B99878) (BMS) is a versatile and highly efficient reducing agent frequently employed in pharmaceutical synthesis for the large-scale reduction of a variety of functional groups. Its advantages over other hydride reagents, such as borane-tetrahydrofuran (B86392) (BH3-THF), include enhanced stability, higher solubility, and availability as a neat reagent, which allows for highly concentrated reaction conditions.[1][2] BMS is particularly effective for the reduction of carboxylic acids, amides, ketones, and lactones. This document provides detailed application notes and protocols for the use of BMS in the synthesis of key pharmaceutical intermediates, highlighting its utility in both batch and continuous-flow processes.

Key Applications and Protocols

Enantioselective Reduction of a Prochiral Ketone: Synthesis of a Chiral Intermediate for Anacetrapib (B1684379)

The enantioselective reduction of a prochiral ketone is a critical step in the synthesis of the cholesteryl ester transfer protein (CETP) inhibitor, Anacetrapib. This transformation is efficiently achieved on a large scale using borane dimethyl sulfide in combination with a chiral oxazaborolidine catalyst (CBS catalyst).

Reaction Scheme:

Where Ar = 3,5-bis(trifluoromethyl)phenyl

Table 1: Quantitative Data for the Synthesis of Anacetrapib Intermediate [3]

Parameter	Value
Substrate	1-(3,5-bis(trifluoromethyl)phenyl)-2-Boc-amino-acetone
Scale	65 g (0.162 mol)
(R)-2-methyl-CBS-oxazaborolidine	6 ml (0.02 mol)
Borane Dimethyl Sulfide (BMS)	30 ml (0.5 mol)
Solvent	Acetone
Volume of Solvent	300 ml
Reaction Temperature	5-10 °C
Reaction Time	1 hour
Quenching Agent	Ethanol, followed by 1 mol/L Hydrochloric Acid
Crude Product (R,S)/(R,R) ratio	96/4
Final Product	(1R, 2S)-1-(3,5-bis(trifluoromethyl)phenyl)-2-Boc-amino-propanol
Yield (after recrystallization)	51.2 g (78.4%)
Purity (e.e.%)	>99%

Experimental Protocol: [3]

• Under an argon atmosphere, charge a suitable reaction vessel with 300 ml of acetone.

• Cool the solvent to -5 to 0 °C.

• Add 6 ml (0.02 mol) of (R)-2-methyl-CBS-oxazaborolidine and 30 ml (0.5 mol) of borane dimethyl sulfide complex while maintaining the temperature. Stir for 30 minutes.

• Warm the mixture to 5-10 °C.

• Slowly add a solution of 65 g (0.162 mol) of 1-(3,5-bis(trifluoromethyl)phenyl)-2-Boc-amino-acetone in acetone.

• Stir the reaction mixture for 1 hour at 5-10 °C.

• Upon reaction completion, cool the mixture to -5 to 0 °C.

• Carefully quench the reaction by the dropwise addition of ethanol, followed by stirring for 30 minutes.

• Add 1 mol/L hydrochloric acid and stir for an additional 30 minutes.

• Perform a liquid-liquid extraction and collect the organic phase.

• Wash the organic phase sequentially with 1 mol/L hydrochloric acid, 5% sodium bicarbonate solution, and purified water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Recrystallize the crude product from an ethanol/water mixture (6:1 by volume) to yield the pure (1R, 2S)-1-(3,5-bis(trifluoromethyl)phenyl)-2-Boc-amino-propanol.

Logical Relationship Diagram for Anacetrapib Intermediate Synthesis

Caption: Workflow for the enantioselective reduction of a ketone.

Large-Scale Reduction of a Carboxylic Acid: Synthesis of an α2δ Ligand Intermediate

Borane dimethyl sulfide is a preferred reagent for the large-scale reduction of carboxylic acids to primary alcohols, a transformation that is often challenging with other borohydride (B1222165) reagents. A key example is the reduction of a carboxylic acid intermediate in the synthesis of the α2δ ligand, (3S,5R)-3-(Aminomethyl)-5-methyloctanoic Acid.

Reaction Scheme:

Table 2: Quantitative Data for the Reduction of a Carboxylic Acid Intermediate [4]

Parameter	Value
Substrate	Carboxylic Acid Precursor
Scale	842.7 kg
Borane Dimethyl Sulfide (BMS) Complex	101 kg
Product	Primary Alcohol Intermediate

Experimental Protocol (General Procedure): [4]

• In a suitable reactor, dissolve the carboxylic acid (1 eq.) in an appropriate dry solvent (e.g., THF, 10 volumes).

• Cool the solution to 0 °C under an inert atmosphere.

• Slowly add borane dimethyl sulfide (1 eq.) dropwise over 1 hour, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 8 hours, or until the reaction is complete as monitored by a suitable technique (e.g., TLC, HPLC). If the reaction is sluggish, gentle heating to 40-50 °C may be required.

• Upon completion, cool the reaction mixture back to 0 °C.

• Carefully quench the reaction by the slow addition of methanol (B129727) or ethanol. Note: effervescence will be observed due to the evolution of hydrogen gas.

• Stir the mixture at room temperature for 2 hours to ensure complete quenching.

• Pour the reaction mixture into water (10 volumes) and extract the product with a suitable organic solvent (e.g., DCM or EtOAc).

• Wash the organic layer successively with water (10 volumes) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude primary alcohol.

• Purify the crude product by column chromatography if necessary.

Experimental Workflow for Carboxylic Acid Reduction

Caption: General workflow for BMS reduction of a carboxylic acid.

Large-Scale Reduction of an Amide: Synthesis of a Triple Reuptake Inhibitor (ALB 109780) Intermediate

The reduction of amides to amines is another key application of BMS in pharmaceutical synthesis. This is exemplified in the synthesis of an intermediate for the triple reuptake inhibitor ALB 109780.

Reaction Scheme:

Table 3: Quantitative Data for the Reduction of an Amide Intermediate [4]

Parameter	Value
Substrate	Amide Precursor
Scale	565 g
Borane Dimethyl Sulfide (BMS) Complex	300 mL
Product	Amine Intermediate

Experimental Protocol (General Procedure): [4]

The experimental protocol for the reduction of amides is very similar to that of carboxylic acids.

• Dissolve the amide (1 eq.) in a suitable dry solvent (e.g., THF, 10 volumes) in a reactor under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add borane dimethyl sulfide (1 eq.) dropwise over 1 hour.

• Allow the mixture to warm to room temperature and stir for 8 hours or until completion. Gentle heating (40-50 °C) may be necessary.

• Cool the reaction to 0 °C and carefully quench with methanol or ethanol.

• Stir at room temperature for 2 hours.

• Pour into water and extract with an organic solvent.

• Wash the organic layer with water and brine.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the crude amine as required.

Safety Considerations for Large-Scale BMS Reductions

Borane dimethyl sulfide is a flammable and moisture-sensitive reagent. When used on a large scale, the following safety precautions are essential:

• Inert Atmosphere: All reactions must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.

• Controlled Addition: BMS should be added slowly and in a controlled manner to manage the exotherm of the reaction.

• Quenching: The quenching process is highly exothermic and generates hydrogen gas, which is flammable. It must be performed slowly at low temperatures with adequate venting.

• Personal Protective Equipment (PPE): Appropriate PPE, including flame-retardant lab coats, safety glasses, and gloves, must be worn at all times.

• Ventilation: All operations should be carried out in a well-ventilated area, such as a fume hood, to avoid the inhalation of vapors. The unpleasant odor of dimethyl sulfide is a good indicator of exposure.

Conclusion

Borane dimethyl sulfide is a powerful and reliable reagent for a wide range of reduction reactions in large-scale pharmaceutical synthesis. Its stability, high concentration, and effectiveness in reducing key functional groups make it a valuable tool for drug development professionals. The protocols outlined in these application notes provide a foundation for the safe and efficient use of BMS in the synthesis of complex pharmaceutical intermediates. Adherence to strict safety protocols is paramount when handling this reagent on a large scale.

References

• 1. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. CN107793330B - Synthetic method of anacetrapib chiral intermediate - Google Patents [patents.google.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Stoichiometry and reaction conditions for DMSB reductions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the stoichiometry and reaction conditions for reductions using borane (B79455) dimethyl sulfide (B99878) complex (DMSB or BH₃·SMe₂). It includes summaries of quantitative data, specific experimental protocols, and visualizations of reaction mechanisms and workflows to guide researchers in the effective use of this versatile reducing agent.

Introduction to DMSB Reductions

Borane dimethyl sulfide (DMSB) is a stable, commercially available, and highly soluble borane complex widely employed for the reduction of various functional groups in organic synthesis.[1] Its advantages over other borane reagents, such as borane-tetrahydrofuran (B86392) (BH₃·THF), include increased stability and availability at higher concentrations, making it a preferred choice for both lab-scale and industrial applications, including pharmaceutical development.[1] DMSB is effective in reducing a range of functional groups, including carboxylic acids, amides, esters, and nitriles, to their corresponding alcohols and amines.[1]

Stoichiometry and Reaction Conditions

The stoichiometry of DMSB reductions is dependent on the functional group being reduced. The following tables summarize typical reaction conditions and yields for the reduction of various functional groups with DMSB.

Table 1: Reduction of Carboxylic Acids to Alcohols

Substrate (Starting Material)	Molar Equivalents of BH₃·SMe₂	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Generic Carboxylic Acid	2.0	THF	0 to RT	3	Primary Alcohol	High

Data synthesized from multiple sources.

Table 2: Reduction of Esters to Alcohols

Substrate (Starting Material)	Molar Equivalents of BH₃·SMe₂	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Generic Ester	3.0	THF	0 to RT	-	Primary Alcohol	High
Aliphatic Esters	2.0 (of hydride)	Refluxing THF	Reflux	0.5	Primary Alcohol	Excellent
Aromatic Esters	2.0 (of hydride)	Refluxing THF	Reflux	4-16	Primary Alcohol	Excellent

Data synthesized from multiple sources, including a procedure where dimethyl sulfide is distilled off to enhance the reaction rate.[2]

Table 3: Reduction of Amides to Amines

Substrate (Starting Material)	Molar Equivalents of BH₃·SMe₂	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Generic Amide	1.0	THF	0 to RT	8	Amine	High
Tertiary Amides	5.0 (of hydride)	Refluxing THF	Reflux	0.25	Amine-borane adduct	High

Data synthesized from multiple sources.[3]

Table 4: Reduction of Nitriles to Amines

Substrate (Starting Material)	Molar Equivalents of BH₃·SMe₂	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Generic Nitrile	1.3	Dry THF	-	-	Amine	High
Nitriles	3.0 (of hydride)	Refluxing THF	Reflux	0.25	Borazine complex (hydrolyzes to amine)	High

Data synthesized from multiple sources.[2]

Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Carboxylic Acid to a Primary Alcohol

• To a solution of the carboxylic acid (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add borane dimethyl sulfide complex (2.0 molar equivalents) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable analytical technique.

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of methanol (B129727) or water.

• The resulting mixture is then poured into water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure primary alcohol.

Protocol 2: Enhanced Rate Reduction of an Ester by Removal of Dimethyl Sulfide

• In a flask equipped with a distillation head, dissolve the ester (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

• Heat the solution to reflux.

• Add borane dimethyl sulfide complex (providing 2.0 equivalents of hydride) to the refluxing solution.

• Allow the dimethyl sulfide generated during the reaction to distill off.

• Continue refluxing for the time specified in Table 2 (0.5 h for aliphatic esters, 4-16 h for aromatic esters).

• Monitor the reaction for completion.

• Cool the reaction mixture and quench cautiously with methanol at 0 °C.

• Perform an aqueous workup as described in Protocol 1 to isolate and purify the product alcohol.[2]

Reaction Mechanisms and Workflows

The reduction of carbonyl compounds by DMSB proceeds via the coordination of the Lewis acidic boron atom to the carbonyl oxygen, followed by the transfer of a hydride to the electrophilic carbonyl carbon.

General Mechanism of Amide Reduction by DMSB

Caption: General mechanism for the reduction of an amide to an amine using DMSB.

Experimental Workflow for a Typical DMSB Reduction

Caption: A typical experimental workflow for a DMSB reduction reaction.

Applications in Drug Development

DMSB is a valuable reagent in the synthesis of active pharmaceutical ingredients (APIs) due to its selectivity, reliability, and suitability for large-scale reactions. A notable application is in continuous-flow synthesis, which offers advantages in terms of safety, efficiency, and scalability.

Continuous-Flow Reduction of Amides and Esters

A continuous-flow process utilizing neat DMSB has been developed for the reduction of a wide range of amides and esters. This method avoids large volumes of solvent and allows for high substrate concentrations, leading to excellent productivity. The setup typically involves pumping the substrate and neat DMSB as separate streams into a heated reaction coil. This technique has been successfully applied to the multigram-scale synthesis of the calcimimetic agent tecalcet (B1147014) and a key intermediate for cinacalcet, another important drug.

Table 5: Continuous-Flow DMSB Reduction of an Amide (Example)

Substrate	Substrate Flow Rate (µL/min)	BH₃·SMe₂ Flow Rate (µL/min)	Substrate/BH₃·SMe₂ Ratio	Temperature (°C)	Residence Time (min)	Conversion (%)
N-Benzylbenzamide	500	100	1:2.0	90	20	>99

Data from a study on continuous-flow reductions.

This continuous-flow approach demonstrates a greener and more efficient alternative to traditional batch reductions for the synthesis of pharmaceutically relevant molecules.

References

• 1. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. organic-synthesis.com [organic-synthesis.com]

Application Notes and Protocols for Reactions Involving Dimethyl Sulfide Borane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the work-up of chemical reactions involving dimethyl sulfide (B99878) borane (B79455) (BMS, BH₃·SMe₂). It is intended to serve as a comprehensive guide for researchers, scientists, and professionals in drug development, offering practical procedures for quenching, extraction, and purification, along with safety considerations.

Introduction to Dimethyl Sulfide Borane (BMS)

Dimethyl sulfide borane is a stable, commercially available liquid reagent that serves as a convenient source of borane (BH₃) for a variety of chemical transformations.[1] It is widely used in organic synthesis for reactions such as the reduction of carboxylic acids, amides, esters, and lactams, as well as in hydroboration-oxidation reactions of alkenes and alkynes.[1][2] Compared to other borane complexes like borane-tetrahydrofuran (B86392) (BH₃·THF), BMS offers enhanced stability, allowing for storage at room temperature and availability in higher concentrations.[1] However, its use necessitates specific work-up procedures to safely quench excess reagent and effectively remove boron-containing byproducts. The volatile and odorous nature of dimethyl sulfide also requires appropriate handling in a well-ventilated fume hood.[1]

Safety Precautions

Working with dimethyl sulfide borane requires strict adherence to safety protocols due to its reactivity and the flammability of its byproducts.

• Inert Atmosphere: All reactions and manipulations involving BMS should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture and oxygen.[3]

• Ventilation: Due to the release of flammable and odorous dimethyl sulfide and hydrogen gas during the reaction and quench, all work must be performed in a well-ventilated fume hood.[3]

• Personal Protective Equipment (PPE): Standard PPE, including safety goggles, flame-retardant lab coats, and appropriate gloves, must be worn at all times.

• Quenching: The quenching of excess BMS is highly exothermic and releases hydrogen gas. The quenching agent should be added slowly and cautiously, especially on a larger scale, with adequate cooling and venting to manage the gas evolution and temperature increase.[4]

• Waste Disposal: Boron-containing waste should be disposed of according to institutional safety guidelines.

General Work-up Principles

The work-up of reactions involving BMS typically follows a two-stage process: quenching of excess reagent followed by removal of boron byproducts.

Stage 1: Quenching

The first step in the work-up is the controlled quenching of any unreacted BMS. This is crucial for safety and to prevent the interference of the reactive borane in subsequent steps. Common quenching agents include:

• Methanol (B129727): Methanol is a widely used quenching agent that reacts with BMS to form trimethyl borate (B1201080) and hydrogen gas. The reaction is typically performed at low temperatures (e.g., 0 °C) to control the exotherm.[5][6]

• Water: Water can also be used to quench BMS, forming boric acid and hydrogen gas. The addition should be slow and controlled due to the vigorous reaction.[3]

• Acetone (B3395972): In some cases, acetone can be used to consume excess borane.[7]

Stage 2: Boron Byproduct Removal

After quenching, the boron is present in the form of boric acid or borate esters. These byproducts must be removed to isolate the pure desired product. Common methods for their removal include:

• Aqueous Extraction: Boric acid and its salts are water-soluble and can be removed by washing the organic reaction mixture with an aqueous solution. Basic washes (e.g., with NaOH or K₂CO₃) can be particularly effective in extracting acidic boron species.[8]

• Azeotropic Distillation with Methanol: Boric acid can be converted to the more volatile trimethyl borate by the addition of methanol. Repeated co-evaporation with methanol under reduced pressure can effectively remove boron from the product.[8]

• Specialized Scavengers: For challenging purifications, silica-based scavengers can be employed to selectively bind and remove boronic acids and their derivatives.[8]

Experimental Protocols

The following protocols provide detailed methodologies for the work-up of common reactions involving BMS.

Protocol 1: Work-up for the Reduction of a Carboxylic Acid to an Alcohol

This protocol describes a general procedure for the work-up following the reduction of a carboxylic acid using BMS.

Reaction: R-COOH + BH₃·SMe₂ → R-CH₂OH

Experimental Protocol:

• Cooling: After the reaction is deemed complete by TLC or other monitoring methods, cool the reaction mixture to 0 °C in an ice bath.[5]

• Quenching: Slowly and carefully add methanol dropwise to the reaction mixture at 0 °C. Vigorous gas evolution (hydrogen) will be observed. Continue the addition until the gas evolution ceases.[5]

• Warming: Allow the mixture to warm to room temperature and stir for 1-2 hours to ensure complete quenching.[5]

• Concentration: Remove the solvent and excess methanol under reduced pressure.

• Extraction: Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (or other suitable base), water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude alcohol.

• Purification: Purify the crude product by flash column chromatography or distillation as required.

Table 1: Representative Yields for the Reduction of Carboxylic Acids with BMS

Carboxylic Acid Substrate	Product Alcohol	Yield (%)
Benzoic Acid	Benzyl Alcohol	99[2]
4-Nitrobenzoic Acid	4-Nitrobenzyl Alcohol	98[2]
Phenylacetic Acid	2-Phenylethanol	97[2]

Protocol 2: Work-up for the Hydroboration-Oxidation of an Alkene

This protocol details the work-up procedure following the hydroboration of an alkene with BMS and subsequent oxidation.

Reaction: R-CH=CH₂ + BH₃·SMe₂ → (R-CH₂CH₂)₃B (R-CH₂CH₂)₃B + H₂O₂, NaOH → 3 R-CH₂CH₂OH

Experimental Protocol:

• Oxidation: After the hydroboration step is complete, cool the reaction mixture to 0 °C. Cautiously add a solution of 3 M aqueous sodium hydroxide (B78521) (NaOH), followed by the slow, dropwise addition of 30% hydrogen peroxide (H₂O₂).[7] Maintain the temperature below 40 °C during the addition.

• Heating: After the addition is complete, warm the mixture to 50-60 °C and stir for 1-2 hours to ensure complete oxidation.[7]

• Extraction: Cool the mixture to room temperature and separate the aqueous and organic layers. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over an anhydrous salt, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting alcohol by column chromatography or distillation.

Protocol 3: Work-up for the Reductive Amination of a Ketone

This protocol outlines a one-pot reductive amination of a ketone with an amine using BMS.

Reaction: R₂C=O + R'NH₂ + BH₃·SMe₂ → R₂CH-NHR'

Experimental Protocol:

• Reaction: Combine the ketone, amine, and BMS in a suitable solvent (e.g., THF or methanol) and stir until the reaction is complete.[3][5]

• Quenching: Cool the reaction mixture to 0 °C and slowly add methanol or water to quench the excess BMS.

• Acidification: Acidify the mixture by the slow addition of aqueous HCl (e.g., 1-2 M) to a pH of ~1-2. This step protonates the amine product, making it water-soluble, and helps to hydrolyze boron intermediates.

• Extraction (to remove non-basic impurities): Wash the acidic aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) to remove any non-basic organic impurities. Discard the organic layer.

• Basification: Cool the acidic aqueous layer in an ice bath and basify by the slow addition of a strong base (e.g., 6 M NaOH) to a pH of >12. This deprotonates the amine product, making it soluble in organic solvents.

• Extraction (of product): Extract the basic aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous salt, filter, and concentrate under reduced pressure to yield the crude amine.

• Purification: Purify the amine by distillation, crystallization, or column chromatography as needed.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for the work-up of a BMS reduction reaction.

Caption: Workflow for hydroboration-oxidation work-up.

Caption: Workflow for reductive amination work-up.

Data Presentation

Table 2: Comparison of Quenching Agents for BMS Reactions

Quenching Agent	Advantages	Disadvantages	Typical Conditions
Methanol	Forms volatile trimethyl borate, facilitating removal by evaporation.[8]	Flammable; reacts exothermically.	0 °C to room temperature[5]
Water	Readily available and inexpensive.	Reacts vigorously with BMS; boric acid is less volatile.[3]	Slow addition at 0 °C[3]
Aqueous Acid (e.g., HCl)	Effective for quenching and hydrolyzing boron-amine complexes.	Corrosive; requires subsequent neutralization.	0 °C to room temperature
Aqueous Base (e.g., NaOH)	Neutralizes acidic byproducts and facilitates extraction of boron salts.[8]	Can cause emulsions; may not be suitable for base-sensitive products.	0 °C to room temperature

Table 3: Methods for Boron Byproduct Removal

Method	Principle	Application	Efficacy
Aqueous Extraction	Partitioning of water-soluble boron species (boric acid, borates) into an aqueous phase.	General purpose removal of bulk boron byproducts.	Good for initial purification.[8]
Azeotropic Distillation with Methanol	Conversion of boric acid to volatile trimethyl borate, which is removed by distillation.	Removal of stubborn, polar boron impurities.	Very effective for trace removal.[8]
Silica Gel Chromatography	Separation of the desired product from boron impurities based on polarity differences.	Final purification step.	Dependent on the polarity of the product and impurities.[8]
Specialized Scavengers	Covalent or ionic binding of boronic acids and their derivatives to a solid support.	Targeted removal of specific boron impurities.	High selectivity and efficiency.[8]

Conclusion

The successful use of dimethyl sulfide borane in organic synthesis is highly dependent on the appropriate execution of the reaction work-up. Careful quenching of excess reagent and thorough removal of boron byproducts are essential for obtaining pure products in high yields. The protocols and data presented in these application notes provide a comprehensive guide for researchers to develop safe and effective work-up procedures for a variety of reactions involving BMS. The choice of a specific work-up strategy should be tailored to the scale of the reaction, the nature of the starting materials and products, and the required level of purity.

References

• 1. PMI Prediction and Bayesian Optimization: Two Tools with One Goal Towards the Development of ‘Greener-by-Design’ Synthesis of APIs – ACSGCIPR [acsgcipr.org]
• 2. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. studylib.net [studylib.net]
• 4. jmmab.com [jmmab.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. benchchem.com [benchchem.com]

Application of Bromodimethylsulfonium Bromide (DMSB) in Natural Product Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodimethylsulfonium bromide (DMSB), also known as BDMS, is a versatile and valuable reagent in organic synthesis, primarily serving as a precursor for the formation of dimethylsulfonium methylide. This sulfur ylide is the key reactive species in the Corey-Chaykovsky reaction, a powerful method for the stereoselective synthesis of epoxides, cyclopropanes, and azirridines. These three-membered rings are crucial building blocks in the total synthesis of complex natural products due to their inherent ring strain, which allows for a variety of regio- and stereoselective ring-opening reactions. This application note provides a detailed overview of the use of DMSB in natural product synthesis, focusing on specific examples with comprehensive experimental protocols and quantitative data.

Core Principle: The Corey-Chaykovsky Reaction

The fundamental application of DMSB in natural product synthesis revolves around the Corey-Chaykovsky reaction. The process begins with the deprotonation of a sulfonium (B1226848) salt, such as trimethylsulfonium (B1222738) iodide or bromide (often generated in situ from DMSB), by a strong base to form a sulfur ylide. This ylide then acts as a nucleophile, attacking carbonyl compounds, imines, or α,β-unsaturated carbonyls to generate the corresponding epoxides, aziridines, or cyclopropanes, respectively.[1][2]

A key distinction is made between dimethylsulfonium methylide and dimethyloxosulfonium methylide (Corey's ylide). While both are used for methylene (B1212753) transfer, the less stable dimethylsulfonium methylide (derived from DMSB) typically reacts with ketones to produce epoxides, whereas the more stable dimethyloxosulfonium methylide often yields cyclopropanes from α,β-unsaturated ketones.[3]

General Reaction Scheme:

Figure 1: General workflow of the Corey-Chaykovsky reaction.

Application Example 1: Total Synthesis of (±)-Periplanone B

Periplanone B is a potent sex pheromone of the American cockroach. Its total synthesis, a landmark achievement in organic chemistry, utilizes the Corey-Chaykovsky reaction for the stereoselective introduction of an epoxide ring.

Experimental Protocol: Epoxidation in the Synthesis of (±)-Periplanone B

This protocol is adapted from the total synthesis of (±)-Periplanone B.

Reaction Scheme:

Figure 2: Epoxidation step in the synthesis of (±)-Periplanone B.

Materials:

• Enone intermediate (precursor to Periplanone B)

• Trimethylsulfonium iodide

• Potassium tert-butoxide (KOtBu)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Anhydrous Tetrahydrofuran (THF)

• Petroleum ether

• Water

• Silica (B1680970) gel for chromatography

Procedure:

• A suspension of potassium hydride (KH) is prepared by washing it with petroleum ether and suspending it in anhydrous THF under a nitrogen atmosphere.

• Anhydrous DMSO is added to the KH suspension.

• After gas evolution ceases, the mixture is cooled to -5°C.

• Trimethylsulfonium iodide is added to the cooled mixture.

• After five minutes, a solution of the enone intermediate in anhydrous THF is added.

• The reaction mixture is stirred for ten minutes.

• Petroleum ether is added, and the mixture is washed twice with water.

• The organic layer is separated, dried, and concentrated.

• The crude product is purified by silica gel chromatography using a suitable eluent (e.g., 4% ethyl acetate (B1210297) in petroleum ether) to afford the desired bis-epoxide product.

Quantitative Data:

Reactant	Molar Equiv.
Enone Intermediate	1.0
Trimethylsulfonium Iodide	1.1
Potassium tert-butoxide	1.1

Product	Yield
Bis-epoxide	71%

Application Example 2: Total Synthesis of Linariophyllene C

Linariophyllene C is a sesquiterpenoid natural product. A recent semisynthetic approach to its total synthesis highlights the use of the Corey-Chaykovsky reaction for a key epoxidation step.[4]

Experimental Protocol: Diastereoselective Epoxidation in the Synthesis of Linariophyllene C

This protocol is based on the semisynthesis of Linariophyllene C.[4]

Reaction Scheme:

Figure 3: Diastereoselective epoxidation in the synthesis of Linariophyllene C.

Materials:

• Kobusone (starting material)

• Trimethylsulfonium iodide

• Potassium tert-butoxide (KOtBu)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a solution of Kobusone in anhydrous DMF at 0°C, potassium tert-butoxide is added.

• Trimethylsulfonium iodide is then added to the reaction mixture at 0°C.

• The reaction is stirred at 0°C until completion (monitored by TLC).

• The reaction is quenched with water and extracted with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to yield the diepoxide intermediate.

Quantitative Data:

Reactant	Molar Equiv.
Kobusone	1.0
Trimethylsulfonium Iodide	1.2
Potassium tert-butoxide	1.2

Product	Yield
Diepoxide Intermediate	91%

Application Example 3: Transannular Epoxide-Alkene Cyclization in the Synthesis of Isohirsut-4-ene

The total synthesis of the linear triquinane natural product, isohirsut-4-ene, employs a Corey-Chaykovsky reaction to form an epoxide that subsequently participates in a key transannular cyclization.[4]

Experimental Protocol: Epoxidation for Transannular Cyclization

This protocol is derived from the total synthesis of isohirsut-4-ene.[4]

Reaction Scheme:

Figure 4: Epoxidation step in the synthesis of Isohirsut-4-ene.

Materials:

• Bicyclic intermediate

• Trimethylsulfonium iodide

• Sodium hydride (NaH)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• A suspension of sodium hydride in a mixture of anhydrous DMSO and THF is prepared under an inert atmosphere.

• Trimethylsulfonium iodide is added to the suspension.

• A solution of the bicyclic intermediate in anhydrous THF is added dropwise to the ylide solution.

• The reaction is stirred at room temperature until the starting material is consumed.

• The reaction is carefully quenched with saturated aqueous ammonium (B1175870) chloride solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The residue is purified by flash column chromatography to afford the epoxide precursor.

Quantitative Data:

Reactant	Molar Equiv.
Bicyclic Intermediate	1.0
Trimethylsulfonium Iodide	1.5
Sodium Hydride	1.5

Product	Yield
Epoxide Precursor	75%

Summary and Outlook

Bromodimethylsulfonium bromide, through its role in the Corey-Chaykovsky reaction, provides a powerful and reliable tool for the construction of key three-membered ring systems in the synthesis of complex natural products. The examples of (±)-Periplanone B, Linariophyllene C, and Isohirsut-4-ene demonstrate the utility of this reagent in creating epoxides with high stereoselectivity and in good to excellent yields. These epoxides serve as versatile intermediates for subsequent transformations, enabling the efficient assembly of intricate molecular architectures. The continued development of asymmetric variants of the Corey-Chaykovsky reaction will further enhance the utility of DMSB and related sulfonium salts in the enantioselective synthesis of biologically active natural products and their analogues for drug discovery and development.

References

• 1. d-nb.info [d-nb.info]
• 2. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Quenching Excess Dimethyl Sulfide Borane

This technical support center provides guidance for researchers, scientists, and drug development professionals on safely and effectively quenching excess dimethyl sulfide (B99878) borane (B79455) (BMS) in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching in a reaction involving dimethyl sulfide borane?

A1: Quenching is a critical step to neutralize any unreacted dimethyl sulfide borane remaining after the desired chemical transformation is complete. This ensures the safe handling of the reaction mixture during workup and purification by eliminating the reactive and potentially hazardous borane complex.

Q2: What are the most common reagents used to quench excess dimethyl sulfide borane?

A2: The most common and recommended quenching agents are protic solvents. Methanol (B129727) is widely used due to its effectiveness and the convenient removal of boron byproducts.[1] Water is also a suitable quenching agent.

Q3: How does quenching with methanol work?

A3: Methanol reacts with dimethyl sulfide borane in an exothermic reaction to produce hydrogen gas (H₂) and trimethyl borate (B1201080) (B(OCH₃)₃).[2] The reaction should be performed with caution in a well-ventilated fume hood.

Q4: What are the advantages of using methanol for quenching?

A4: A significant advantage of using methanol is that the resulting trimethyl borate is a volatile compound that can be easily removed from the reaction mixture by co-evaporation with methanol under reduced pressure.[3] This simplifies the purification of the desired product.

Q5: Can I use water to quench excess dimethyl sulfide borane?

A5: Yes, water can be used to quench excess BMS. The reaction produces hydrogen gas and boric acid (B(OH)₃).[2] However, boric acid is a non-volatile solid that may require additional purification steps, such as extraction or filtration, to remove from the product.[1]

Q6: Is it safe to use acetone (B3395972) to quench dimethyl sulfide borane?

A6: It is not recommended to use acetone as a quenching agent. Borane can reduce acetone to isopropanol, leading to an uncontrolled and potentially vigorous exothermic reaction.[4] Using acetone can complicate the reaction workup and introduce impurities.

Comparison of Common Quenching Agents

Quenching Agent	Reaction Products with BMS	Key Advantages	Key Disadvantages	Safety Considerations
Methanol	Trimethyl borate (B(OMe)₃) and Hydrogen (H₂)[2]	Boron byproduct is volatile and easily removed.[3]	Flammable quenching agent.	Exothermic reaction with flammable hydrogen gas evolution.[5] Requires careful, slow addition at low temperatures (e.g., 0 °C).[1]
Water	Boric acid (B(OH)₃) and Hydrogen (H₂)[2]	Non-flammable quenching agent.	Boric acid is a non-volatile solid that may require additional purification steps to remove.[1]	Exothermic reaction with flammable hydrogen gas evolution. Requires slow, controlled addition.
Acetone	Isopropanol and other reduction byproducts[4]	Not recommended.	Uncontrolled, exothermic reaction.[4] Introduces impurities into the reaction mixture.	Not a safe or effective quenching method.

Experimental Protocols

Protocol 1: Quenching with Methanol

Objective: To safely quench excess dimethyl sulfide borane in a reaction mixture using methanol.

Materials:

• Reaction mixture containing excess dimethyl sulfide borane

• Methanol (anhydrous)

• Ice bath

• Stir plate and stir bar

• Addition funnel (optional, but recommended for larger scale reactions)

Procedure:

• Ensure the reaction is complete by an appropriate monitoring technique (e.g., TLC, LC-MS).

• Cool the reaction flask to 0 °C using an ice bath.[1]

• While stirring the reaction mixture, slowly add methanol dropwise.[1] For larger scale reactions, use an addition funnel for better control.

• Observe for gas evolution (hydrogen). The rate of addition should be controlled to keep the gas evolution from becoming too vigorous.[5]

• After the initial effervescence subsides, continue stirring the mixture at 0 °C for an additional 15-30 minutes to ensure complete quenching.[1]

• The reaction mixture can now be warmed to room temperature and proceed to the workup procedure.

Protocol 2: Quenching with a Tetrahydrofuran (THF)/Water Mixture

Objective: To safely quench excess dimethyl sulfide borane using a mixture of THF and water, followed by an aqueous base.

Materials:

• Reaction mixture containing excess dimethyl sulfide borane

• Tetrahydrofuran (THF)

• Water

• Aqueous sodium hydroxide (B78521) (NaOH) solution (e.g., 5 M)

• Ice bath

• Stir plate and stir bar

Procedure:

• Following reaction completion, cool the reaction flask to room temperature.

• Slowly and carefully add a 1:1 mixture of THF and water to the reaction mixture.[6]

• After the initial quenching, add an aqueous solution of sodium hydroxide.[6]

• The mixture can then be stirred and worked up as required by the specific experimental procedure.[6]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Vigorous, uncontrolled gas evolution and exotherm during quenching.	Quenching agent was added too quickly.	Immediately slow down or stop the addition of the quenching agent. Ensure the cooling bath is effectively cooling the reaction vessel. Once the reaction is under control, resume slow, dropwise addition.[5]
Incomplete quenching (residual borane activity detected in workup).	Insufficient amount of quenching agent was added.	Cool the reaction mixture back to 0 °C and add additional quenching agent slowly until gas evolution ceases completely.
The reaction mixture was not stirred sufficiently during quenching.	Ensure adequate stirring to promote mixing of the quenching agent with the entire reaction mixture.
Formation of a white precipitate during quenching with water.	Formation of insoluble boric acid.[1]	The boric acid can often be removed by filtration or by performing an aqueous extraction.
Product degradation during quenching.	The exotherm from quenching was not adequately controlled, leading to thermal degradation of the product.	Ensure the reaction is maintained at a low temperature (e.g., 0 °C) throughout the quenching process by using an efficient cooling bath and slow addition of the quenching agent.[5]

Visual Guides

A flowchart illustrating the general workflow for quenching excess dimethyl sulfide borane.

A decision tree to troubleshoot common issues encountered during the quenching of dimethyl sulfide borane.

References

• 1. benchchem.com [benchchem.com]
• 2. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 3. Workup [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. orgsyn.org [orgsyn.org]

Technical Support Center: Safe Handling of Dimethyl Sulfide Borane Odor

This guide provides researchers, scientists, and drug development professionals with essential information for safely managing the pungent odor of Dimethyl Sulfide (B99878) Borane (B79455) (DMSB) during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is the source of the strong odor when using Dimethyl Sulfide Borane (DMSB)?

The potent, disagreeable cabbage-like odor associated with DMSB is primarily due to the presence of its complexing agent, dimethyl sulfide ((CH₃)₂S or DMS).[1][2][3][4] DMSB is a stable complex of borane (BH₃) and DMS.[3][5] During reactions or upon exposure to certain conditions, free DMS can be released, leading to the characteristic smell.

Q2: How potent is the odor of dimethyl sulfide (DMS)?

DMS has a very low odor threshold, meaning it can be detected by the human nose at extremely low concentrations. Reported odor thresholds vary, with some studies indicating a range of 0.02 to 0.1 parts per million (ppm).[6] This high sensitivity necessitates diligent odor control measures.

Q3: What are the primary safety concerns associated with DMSB and DMS?

Beyond the unpleasant smell, both DMSB and DMS present several safety hazards:

• Flammability: DMSB and DMS are highly flammable liquids.[1][5][6] DMSB reacts violently with water to release flammable hydrogen gas.[5][7][8]

• Health Hazards: Inhalation of DMS vapors can cause respiratory irritation, headaches, nausea, and vomiting.[9][10] Direct contact with DMSB can cause skin and severe eye irritation.[9][11]

• Reactivity: DMSB is incompatible with strong oxidizing agents, acids, and water.[5][7][11][12][13]

Q4: What immediate steps should I take if I smell a strong DMS odor?

• Ensure you are wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Verify that your experiment is being conducted in a properly functioning chemical fume hood.[10]

• Check for any open containers or spills of DMSB.

• If the odor is strong and persistent, inform your lab supervisor and consider evacuating the immediate area until the source is identified and mitigated.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Strong DMS odor despite working in a fume hood.	- Inefficient fume hood sash height. - Cluttered fume hood disrupting airflow. - High concentration of DMS being released.	- Ensure the fume hood sash is at the lowest practical working height. - Remove any unnecessary equipment from the fume hood to improve airflow. - Implement an odor control system, such as a scrubber or an activated carbon trap, at the source of the DMS release.
Lingering DMS odor on glassware after the experiment.	- Residual DMSB or DMS adsorbed onto the glass surface.	- Rinse glassware with a suitable quenching agent like methanol (B129727) under a fume hood. - Wash glassware with a dilute bleach (sodium hypochlorite) solution, followed by a thorough rinse with water and a final rinse with a suitable solvent like acetone.[10][14]
DMS odor escaping from the reaction vessel.	- Inadequate sealing of the reaction setup. - High vapor pressure of DMS.	- Ensure all joints and connections in your apparatus are securely sealed. - Use a gas-tight setup with an inert gas blanket (e.g., nitrogen or argon) and vent the exhaust through a scrubbing system.[14]

Quantitative Data Summary

Table 1: Odor Threshold of Dimethyl Sulfide

Parameter	Value	Reference
Odor Threshold	0.02 - 0.1 ppm	[6]

Table 2: Physical Properties of Dimethyl Sulfide Borane and Dimethyl Sulfide

Property	Dimethyl Sulfide Borane (DMSB)	Dimethyl Sulfide (DMS)	Reference
Formula	BH₃·S(CH₃)₂	(CH₃)₂S	[3][5]
Molar Mass	75.97 g/mol	62.13 g/mol	[1]
Appearance	Colorless liquid	Colorless liquid	[1]
Boiling Point	Decomposes	37 °C (99 °F)	[6]
Density	0.801 g/mL	0.846 g/mL	[1]
Flash Point	-1 °C (30.2 °F)	-38 °C (-36 °F)	[6]

Table 3: Effectiveness of Dimethyl Sulfide (DMS) Removal Methods

Method	Reagent/Material	Removal Efficiency	Reference
Wet Scrubbing	Sodium Hypochlorite (B82951) (NaOCl)	>99% for H₂S and CH₃SCH₃	[2]
Adsorption	Amine-modified Biochar	Up to 92.4% in aqueous solution	[15]
Adsorption	Sludge-based Activated Carbon (KOH activated)	53.45 mg/g for DMS	[11]

Experimental Protocols

Protocol 1: Quenching Excess Dimethyl Sulfide Borane

This protocol describes the safe quenching of residual DMSB in a reaction mixture to mitigate the release of DMS.

Materials:

• Reaction mixture containing DMSB

• Methanol

• Ice bath

• Stir plate and stir bar

• Appropriate glassware

Procedure:

• Cool the Reaction: Place the reaction flask in an ice bath and cool the mixture to 0°C.

• Slow Addition of Methanol: While stirring, slowly add methanol dropwise to the reaction mixture.[12] The addition of a protic solvent will quench the reactive borane.

• Observe Gas Evolution: Hydrogen gas will evolve during the quenching process. Control the rate of methanol addition to maintain a manageable rate of gas evolution.

• Complete the Quench: Continue stirring the mixture at 0°C for 15-30 minutes after the gas evolution has ceased to ensure all the DMSB is quenched.

• Proceed with Workup: The quenched reaction mixture can now be worked up according to the specific experimental procedure.

Protocol 2: Laboratory-Scale Wet Scrubbing of Dimethyl Sulfide Vapors

This protocol outlines the setup and use of a wet scrubber to capture and neutralize DMS vapors from a reaction or vent line.

Materials:

• Gas washing bottle or bubbler

• Scrubbing solution (e.g., dilute sodium hypochlorite solution, ~5-10%)

• Tubing to connect to the reaction vessel's exhaust

• Fume hood

Procedure:

• Prepare the Scrubbing Solution: Fill a gas washing bottle or bubbler with a dilute solution of sodium hypochlorite (household bleach is a suitable source). The pH of the scrubbing solution can be adjusted depending on the specific compounds being scrubbed; for DMS, a neutral to slightly acidic pH (6.5-7.0) is effective.[16]

• Assemble the Scrubber: Connect the outlet of your reaction apparatus (e.g., from a condenser or a nitrogen bubbler) to the inlet of the gas washing bottle using chemical-resistant tubing. Ensure the gas stream will bubble through the scrubbing solution.

• Vent the Scrubber: The outlet of the gas washing bottle should be vented into the back of the fume hood.

• Perform the Reaction: As your experiment proceeds, any DMS vapors carried in the exhaust gas will be bubbled through the hypochlorite solution. The DMS is oxidized to odorless dimethyl sulfoxide (B87167) (DMSO) and further to dimethyl sulfone (DMSO₂).[16]

• Monitor the Scrubber: Periodically check the scrubbing solution. If a large amount of DMS is being generated, the scrubbing solution may need to be replaced.

• Disposal: Dispose of the spent scrubbing solution according to your institution's hazardous waste disposal guidelines.

Visualizations

Caption: Workflow for the safe handling of Dimethyl Sulfide Borane.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Oxidative scrubber - Trevi nv [trevi-env.com]
• 3. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 4. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 5. fishersci.com [fishersci.com]
• 6. orgsyn.org [orgsyn.org]
• 7. US3996295A - Preparation of dimethylsulfoxide by liquid phase reaction of dimethysulfide and hydrogen peroxide - Google Patents [patents.google.com]
• 8. CN104292239A - Method for removing by-product dimethyl sulfide in moxidectin production process - Google Patents [patents.google.com]
• 9. Kinetics and mechanism of the oxidation of dimethyl sulfide by hydroperoxides in aqueous medium Study on the potential contribution of liquid-phase oxidation of dimethyl sulfide in the atmosphere - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 10. zoro.com [zoro.com]
• 11. Preparation of sludge-based activated carbon for adsorption of dimethyl sulfide and dimethyl disulfide during sludge aerobic composting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. glindemann.net [glindemann.net]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Dimethyl Sulfide Borane (BMS) Reductions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on the use of dimethyl sulfide (B99878) borane (B79455) (BMS, BH₃·SMe₂) as a reducing agent. It is designed to help you troubleshoot common issues, understand potential side reactions, and optimize your experimental protocols for clean and efficient reductions.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using dimethyl sulfide borane (BMS) over other borane reagents like borane-THF?

A1: Dimethyl sulfide borane offers several advantages, making it a preferred reagent in many applications:

• Enhanced Stability: BMS is more stable than borane-tetrahydrofuran (B86392) (BH₃·THF), especially in the presence of moisture and oxygen, allowing for easier handling and storage.[1]

• Higher Concentration: It is commercially available in higher concentrations (e.g., 10 M) than BH₃·THF.[2]

• No Stabilizer Needed: Unlike BH₃·THF, which often requires a stabilizer like sodium borohydride (B1222165) that can lead to side reactions, BMS is stable on its own.[1][2]

• High Solubility: BMS is soluble in a wide range of aprotic solvents.[1]

Q2: I am observing incomplete reduction of my substrate. What are the possible causes and how can I resolve this?

A2: Incomplete reduction can stem from several factors:

• Reagent Stoichiometry: An insufficient amount of BMS is a common cause. While theoretically 1 equivalent of hydride is needed per mole of carbonyl group, an excess of BMS is often necessary to drive the reaction to completion.

• Reaction Temperature: Some functional groups require heating to react completely with BMS. For example, ester reductions often necessitate elevated temperatures.[3]

• Steric Hindrance: Highly sterically hindered substrates may react slowly. Increasing the reaction time and/or temperature can help improve conversion.

• Reagent Quality: Ensure the BMS has been properly stored under an inert atmosphere to prevent degradation.

Q3: My reaction mixture is forming a white precipitate during the workup. What is it and how can I prevent it?

A3: The white precipitate is likely boric acid (H₃BO₃), which is formed upon hydrolysis of borane intermediates during the aqueous workup. To manage this:

• Quenching with Methanol (B129727): Before adding water, quench the excess BMS and borate (B1201080) intermediates by slowly adding methanol at 0°C. This converts them to more soluble trimethyl borate.

• Acidic or Basic Wash: During the workup, washing with a mild acid or base can help to dissolve boric acid and its salts.

Troubleshooting Guides for Specific Functional Groups

This section details potential side reactions for various functional groups and provides guidance on how to mitigate them.

Carboxylic Acids

Primary Reaction: Reduction to the corresponding primary alcohol.

Potential Issues & Side Reactions:

• Incomplete Reduction: Can occur with sterically hindered carboxylic acids.

• Borate Ester Formation: The initial product is a trialkoxyborane, which requires hydrolysis to liberate the free alcohol. Incomplete hydrolysis will result in the borate ester as a byproduct.

Troubleshooting:

• Ensure Sufficient Reagent: Use a slight excess of BMS.

• Elevated Temperature: For hindered substrates, increasing the reaction temperature may be necessary.

• Thorough Hydrolysis: During workup, ensure complete hydrolysis of the borate ester by adding water or employing an acidic or basic wash.

Aldehydes and Ketones

Primary Reaction: Reduction to the corresponding primary or secondary alcohols.

Side Reactions with α,β-Unsaturated Carbonyls:

• 1,2-Reduction vs. 1,4-Reduction: α,β-Unsaturated ketones can undergo either 1,2-reduction to form an allylic alcohol or 1,4-reduction (conjugate reduction) to yield a saturated ketone. BMS generally favors 1,2-reduction, but the selectivity can be influenced by reaction conditions and the substrate structure. Over-reduction to the saturated alcohol can also occur.

Troubleshooting for α,β-Unsaturated Carbonyls:

• Low Temperature: To enhance selectivity for 1,2-reduction, perform the reaction at low temperatures (e.g., -78 °C).

• Catalytic Lewis Acids: The addition of a Lewis acid can sometimes influence the selectivity.

Esters and Lactones

Primary Reaction:

• Esters: Reduction to the corresponding primary alcohols.

• Lactones: Reduction to the corresponding diols.[1]

Potential Issues & Side Reactions:

• Incomplete Reduction: Ester and lactone reductions are generally slower than that of carboxylic acids and may require more forcing conditions (e.g., higher temperatures).[3]

• Partial Reduction of Lactones: Under carefully controlled conditions (e.g., low temperature and limited reagent), it is possible to stop the reduction of a lactone at the lactol (hemiacetal) stage, though this can also be an undesired side product if the diol is the target.

Troubleshooting:

• Reaction Temperature: Refluxing in a suitable solvent like THF is often necessary for complete reduction.

• Stoichiometry Control: For partial reduction of lactones to lactols, use a limited amount of BMS at low temperature and carefully monitor the reaction progress.

Amides

Primary Reaction: Reduction to the corresponding amines.

Potential Issues & Side Reactions:

• Incomplete Reduction: Similar to esters, amide reductions can be slow and may require elevated temperatures.

• Formation of Amine-Borane Complexes: The product amine can form a stable complex with borane, which requires an acidic workup to liberate the free amine.

Troubleshooting:

• Elevated Temperature: Heating is often required for complete conversion.[3]

• Acidic Workup: Use a dilute acid (e.g., 1 M HCl) during the workup to break the amine-borane complex.

Nitriles

Primary Reaction: Reduction to the corresponding primary amines.[1]

Potential Issues & Side Reactions:

• Formation of Amine-Borane Complexes: Similar to amide reductions, the resulting amine can form a complex with borane.

Troubleshooting:

• Acidic Workup: An acidic workup is necessary to hydrolyze the intermediate imine-borane and the final amine-borane complex to afford the free primary amine.

Functional Groups with Low Reactivity or Known Side Reactions

Functional Group	Expected Outcome with BMS	Potential Side Reactions & Troubleshooting
Nitro Groups	Generally not reduced.[1]	While BMS is known for its chemoselectivity, trace reduction to the amine can sometimes be observed under forcing conditions. To ensure selectivity, maintain mild reaction conditions when other reducible groups are present.
Epoxides	Ring-opening to form alcohols.	The regioselectivity of ring-opening (attack at the more or less substituted carbon) can be influenced by steric and electronic factors of the substrate.
Oximes	Reduction to hydroxylamines or primary amines.	Over-reduction to the primary amine is a common side reaction. To favor the formation of the hydroxylamine, use controlled stoichiometry and lower reaction temperatures.
Thiols & Sulfides	Can form complexes with borane.	The sulfur atom can act as a Lewis base and coordinate to the borane, potentially deactivating the reagent. Use of excess BMS may be required.
Unprotected Alcohols & Amines	Form alkoxide-boranes and amine-borane adducts.	These acidic protons will react with BMS to release hydrogen gas and form stable adducts. This consumes the reagent, so additional equivalents of BMS will be needed for the desired reduction.

Quantitative Data Summary

The following table summarizes typical reaction conditions for the reduction of various functional groups with BMS. Note that optimal conditions will vary depending on the specific substrate.

Functional Group	Substrate/BMS Ratio	Temperature (°C)	Typical Conversion	Selectivity	Reference
Ester (Methyl Benzoate)	1:2.0	90	100%	100%	[3]
Amide (N-Benzylacetamide)	1:2.0	90	100%	100%	[3]
Carboxylic Acid	1:1 - 1:2	0 - RT	High	High	[4]
Ketone (Pinacolone)	1:1	RT	High	High	[5]
Nitrile	1:1.3	RT - Reflux	High	High	[4]

Key Experimental Protocols

General Protocol for the Reduction of a Carboxylic Acid to a Primary Alcohol

• Setup: Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the carboxylic acid (1.0 equiv) in an anhydrous solvent (e.g., THF).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of BMS: Slowly add dimethyl sulfide borane (1.0 - 1.5 equiv) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC or LC-MS. Gentle heating may be required for less reactive substrates.

• Quenching: Cool the reaction mixture back to 0 °C and slowly add methanol dropwise to quench the excess BMS and borate intermediates until gas evolution ceases.

• Workup: Add water and extract the product with an appropriate organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography if necessary.

Workflow for Troubleshooting Incomplete Reductions

Caption: A logical workflow for troubleshooting incomplete reduction reactions.

Signaling Pathway of BMS Reactivity with Functional Groups

Caption: General reactivity of BMS with common functional groups.

References

• 1. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 2. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 3. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 5. Kinetics of the reduction of pinacolone by borane–dimethyl sulfide and catecholborane in THF - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Dimethyl Sulfide Borane (BMS) Reductions

Welcome to the technical support center for optimizing dimethyl sulfide (B99878) borane (B79455) (BMS, BH₃·SMe₂) reductions. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in achieving successful and efficient reductions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting temperature for a BMS reduction?

A general and safe starting point for most BMS reductions is to initiate the reaction at 0 °C by adding the BMS solution dropwise to the substrate in a suitable solvent like tetrahydrofuran (B95107) (THF).[1] After the addition is complete, the reaction is often allowed to warm to room temperature and stirred for several hours.[1][2]

Q2: My BMS reduction is sluggish or incomplete at room temperature. What should I do?

If you observe a slow or incomplete reaction by monitoring techniques like TLC, gradually increasing the temperature is a common strategy.[1] Heating the reaction mixture to 40-50 °C can often drive the reduction to completion.[1] For less reactive substrates, such as some esters and amides, temperatures as high as 90 °C have been used effectively, particularly in continuous-flow setups.[3] However, be aware that thermal decomposition of BMS can occur at higher temperatures, potentially leading to reduced efficacy and gas evolution.[3]

Q3: Are there differences in optimal temperatures for reducing different functional groups with BMS?

Yes, the optimal temperature can vary significantly depending on the functional group being reduced.

• Carboxylic Acids to Alcohols: This is a common application for BMS.[4] While many aliphatic acids can be reduced efficiently at room temperature, aromatic acids are often less reactive with BMS at these temperatures.[5]

• Amides to Amines: The reactivity of amides follows the order: tertiary ≥ secondary > primary.[6] Reductions are typically initiated at 0 °C and may require warming to room temperature or gentle heating to proceed to completion.[1]

• Esters to Alcohols: Aliphatic esters are generally reduced more rapidly than aromatic esters.[7] While some reductions can be completed at room temperature, others may require refluxing in THF, especially when removing the dimethyl sulfide byproduct to enhance the reaction rate.[7]

• Ketones and Aldehydes to Alcohols: These reductions are typically fast and can be carried out at room temperature or below.[8]

Q4: Can I run my BMS reduction at elevated temperatures from the start?

It is generally not recommended to start a BMS reduction at a high temperature. The initial reaction between BMS and many functional groups, particularly carboxylic acids, can be exothermic.[9] Adding the reagent at a low temperature (0 °C) allows for better control of the reaction rate and heat generation. Once the initial reaction has subsided, the temperature can be safely increased if necessary.

Q5: What are the signs of BMS decomposition at higher temperatures?

A key sign of thermal decomposition is intense gas formation.[3] BMS can decompose to form diborane (B8814927) (B₂H₆) and hydrogen gas, both of which are flammable.[3][10] This not only reduces the amount of active reducing agent but also poses a significant safety hazard. It is crucial to conduct reductions at elevated temperatures in a well-ventilated fume hood and with appropriate safety precautions.

Troubleshooting Guides

Issue 1: Slow or Incomplete Reaction

Symptoms:

• TLC or other monitoring techniques show significant amounts of starting material remaining after the expected reaction time.

• The reaction does not seem to progress at room temperature.

Possible Causes & Solutions:

Cause	Solution
Insufficient Temperature	Gradually increase the reaction temperature in increments of 10-15 °C. For many reactions, heating to 40-50 °C is sufficient.[1] For particularly stubborn substrates, temperatures up to 90 °C may be necessary, but monitor for signs of decomposition.[3]
Reagent Inactivity	BMS is sensitive to moisture and air.[10] Ensure you are using a fresh bottle or a properly stored solution under an inert atmosphere (e.g., argon or nitrogen).[9]
Inadequate Stoichiometry	Ensure the correct molar equivalents of BMS are being used for the specific functional group. For example, the reduction of esters to alcohols requires 2 equivalents of hydride.[7]
Inhibition by Dimethyl Sulfide	The dimethyl sulfide byproduct can slow down the reaction rate for some substrates, like esters.[7] A technique to enhance the rate is to perform the reaction in refluxing THF, which allows the volatile dimethyl sulfide (boiling point 38 °C) to distill off.[7][9]

Logical Flow for Troubleshooting an Incomplete Reaction

Caption: Troubleshooting workflow for an incomplete BMS reduction.

Quantitative Data Summary

The optimal temperature and reaction time for BMS reductions are highly dependent on the substrate. The following table summarizes conditions for various functional groups.

Functional Group	Substrate Type	Temperature (°C)	Time (h)	Yield (%)
Ester	Aliphatic	Refluxing THF	0.5	Excellent[7]
Ester	Aromatic	Refluxing THF	4 - 16	Excellent[7]
Ester	Methyl Benzoate	90 (Flow)	0.33	High[3]
Amide	Tertiary	Refluxing THF	0.25	-
Nitrile	-	Refluxing THF	0.25	-
Carboxylic Acid	General	0 to RT	8	-

Note: "Excellent" yields are as described in the source literature but without a specific percentage. Reaction times in refluxing THF are for a procedure where dimethyl sulfide is actively removed.[7]

Experimental Protocols

General Protocol for the Reduction of a Carboxylic Acid to an Alcohol

This protocol is a general guideline and may need to be optimized for specific substrates.

Materials:

• Carboxylic acid

• Borane dimethyl sulfide complex (BMS), 2.0 M in THF

• Anhydrous tetrahydrofuran (THF)

• Methanol (B129727) or Ethanol

• Water

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Brine solution

• Sodium sulfate (B86663) (anhydrous)

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet, dissolve the carboxylic acid (1 equivalent) in anhydrous THF (10 volumes).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the BMS solution (1 equivalent) dropwise over 1 hour via the dropping funnel.[1]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 8 hours, monitoring its progress by TLC.[1]

• If the reaction is incomplete, gently heat the mixture to 40-50 °C and continue to monitor.[1]

• Once the reaction is complete, cool the mixture back to 0 °C.

• Carefully quench the reaction by the slow, dropwise addition of methanol or ethanol. Note: Effervescence (hydrogen gas evolution) will be observed.[1]

• Stir the mixture at room temperature for 2 hours.

• Pour the reaction mixture into water (10 volumes) and extract with DCM or EtOAc.

• Wash the organic layer successively with water and brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude alcohol.

• Purify the crude product by column chromatography if necessary.

Experimental Workflow Diagram

Caption: Standard experimental workflow for a BMS reduction.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 3. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Borane Reagents [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. lookchem.com [lookchem.com]
• 8. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 9. researchgate.net [researchgate.net]
• 10. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]

Technical Support Center: Hydroboration Reactions with Dimethyl Sulfide Borane (DMSB)

Welcome to the technical support center for troubleshooting hydroboration reactions. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered when using dimethyl sulfide (B99878) borane (B79455) (DMSB) as a hydroborating agent, with a focus on resolving issues related to low reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am getting a very low yield in my hydroboration-oxidation reaction using DMSB. What are the most common causes?

Low yields in hydroboration-oxidation reactions can stem from several factors throughout the experimental process. Here are the most critical areas to investigate:

• Reagent Quality and Handling:

  • DMSB Degradation: Borane dimethyl sulfide complex is sensitive to moisture and air. Exposure to either can lead to its decomposition, reducing the amount of active hydroborating agent. Always use freshly opened bottles or ensure proper storage under an inert atmosphere (argon or nitrogen).

  • Solvent Purity: The presence of water or other protic impurities in the solvent (e.g., THF, diethyl ether) will quench the borane reagent. Ensure you are using anhydrous solvents.

  • Substrate Purity: Impurities in your starting alkene can interfere with the reaction.

• Reaction Conditions:

  • Inadequate Temperature Control: The hydroboration step is often exothermic. Running the reaction at too high a temperature can lead to side reactions. It is typically recommended to perform the addition of DMSB at 0°C.

  • Insufficient Reaction Time: While hydroboration is generally fast, complex or sterically hindered alkenes may require longer reaction times to go to completion.

  • Improper Stoichiometry: An incorrect ratio of DMSB to the alkene can result in incomplete conversion.

• Oxidation Step Issues:

  • Ineffective Oxidation: The subsequent oxidation of the organoborane intermediate is crucial. Ensure that the hydrogen peroxide and base (e.g., sodium hydroxide) are added correctly and in sufficient amounts. The reaction is often exothermic and may require cooling to prevent side reactions.

• Work-up and Purification:

  • Product Loss During Extraction: Ensure you are extracting the aqueous layer thoroughly and that your product is not partially soluble in the aqueous phase.

  • Volatility of the Product: If your alcohol product is volatile, it can be lost during solvent removal (e.g., on a rotary evaporator).

Q2: How can I assess the quality of my DMSB reagent?

While a simple visual inspection is not sufficient, you can look for signs of degradation such as fuming upon opening the bottle, which could indicate decomposition. For a more quantitative assessment, you can titrate the DMSB solution to determine its molarity. However, the most practical approach for ensuring high yields is to use a new, sealed bottle of DMSB from a reputable supplier and handle it under strictly anhydrous and inert conditions.

Q3: My reaction involves a sterically hindered alkene. Could this be the reason for the low yield?

Yes, steric hindrance in the alkene substrate can significantly impact the rate and success of the hydroboration reaction.[1] The boron atom of the DMSB complex will preferentially add to the less sterically hindered carbon of the double bond. In cases of extreme steric hindrance, the reaction may be very slow or may not proceed to completion under standard conditions.

• Troubleshooting Strategy:

  • Increase Reaction Time: Allow the reaction to stir for a longer period at the recommended temperature.

  • Increase Temperature: Cautiously and incrementally increase the reaction temperature after the initial addition of DMSB. Monitor the reaction closely for the formation of byproducts.

  • Use a Less Hindered Borane: While DMSB is generally effective, for extremely hindered alkenes, smaller borane sources might be considered, though this may also affect regioselectivity.

Q4: I suspect side reactions are occurring. What are the common side products in a hydroboration reaction with DMSB?

Several side reactions can lead to a decrease in the yield of the desired alcohol:

• Alkene Polymerization: Although less common with hydroboration than with acid-catalyzed hydration, some alkenes may be prone to polymerization, especially at higher temperatures.

• Haloboration: If halide sources are present, haloboration can compete with hydroboration.

• Incomplete Oxidation: If the oxidation step is not complete, you may have residual organoborane species, which can complicate purification and lower the yield of the alcohol.

• Over-oxidation: In some cases, particularly with sensitive substrates, the alcohol product could be further oxidized.

To minimize side reactions, maintain careful control over the reaction temperature, use pure reagents and solvents, and ensure the reaction is performed under an inert atmosphere.

Data Presentation: Regioselectivity of Hydroboration with Different Boranes

The choice of borane reagent can significantly influence the regioselectivity of the reaction, which in turn affects the yield of the desired product, especially when starting with an unsymmetrical alkene. The following table summarizes the regioselectivity for the hydroboration of various alkenes with different borane reagents, resulting in the boron atom adding to the indicated carbon. Higher regioselectivity for the desired isomer will lead to a higher potential yield of that product after oxidation.

Alkene Substrate	Borane Reagent	% Boron Addition at C1	% Boron Addition at C2
1-Hexene	Diborane	94%	6%
Chloroborane-DMS	99%	1%
9-BBN	99.9%	0.1%
Styrene	Diborane	80%	20%
Chloroborane-DMS	98%	2%
9-BBN	98.5%	1.5%
2-Methyl-1-butene	Diborane	99%	1%
Chloroborane-DMS	99.5%	0.5%
9-BBN	99.8%	0.2%
4-Methyl-2-pentene	Diborane	57%	43%
Thexylchloroborane-DMS	99%	1%
9-BBN	99.8%	0.2%

Data adapted from Redalyc, The Organic Chemistry Notebook, Nº 15.[2]

Experimental Protocols

Detailed Methodology for Hydroboration-Oxidation of 1-Octene (B94956) with DMSB

This protocol is a representative procedure for the hydroboration of a terminal alkene followed by oxidation to the corresponding primary alcohol.

Materials:

• 1-Octene

• Borane dimethyl sulfide complex (DMSB), 2.0 M in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• 3 M Sodium hydroxide (B78521) (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Nitrogen or Argon gas supply

• Oven-dried glassware

Procedure:

• Reaction Setup:

  • Assemble a flame-dried or oven-dried two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum on one neck, and a condenser with a nitrogen or argon inlet on the other.

  • Flush the entire system with inert gas.

• Hydroboration:

  • In the reaction flask, dissolve 1-octene (e.g., 10 mmol) in anhydrous THF (e.g., 20 mL) under an inert atmosphere.

  • Cool the solution to 0°C using an ice-water bath.

  • Slowly add DMSB solution (e.g., 5.5 mL of a 2.0 M solution, 11 mmol) dropwise via syringe over 10-15 minutes while maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to stir at 0°C for 1 hour, and then warm to room temperature and stir for an additional 2-3 hours.

• Oxidation:

  • Cool the reaction mixture back down to 0°C in an ice-water bath.

  • Slowly and carefully add 3 M NaOH solution (e.g., 5 mL) to the flask.

  • Very slowly, add 30% H₂O₂ (e.g., 5 mL) dropwise, ensuring the internal temperature does not rise significantly. This step is highly exothermic.

  • After the addition of hydrogen peroxide is complete, remove the ice bath and allow the mixture to stir at room temperature for at least 1 hour. The reaction mixture may become biphasic.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Add diethyl ether (e.g., 30 mL) and shake gently.

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x 20 mL).

  • Combine all organic layers and wash with brine (2 x 20 mL).

  • Dry the combined organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude 1-octanol (B28484) can be purified by fractional distillation or flash column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: The two-step reaction mechanism of hydroboration-oxidation.

Caption: A logical workflow for troubleshooting low yields in hydroboration reactions.

References

• 1. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]

Technical Support Center: Concentrated Dimethyl Sulfide Borane (DMSB)

This guide provides essential information for the safe handling and storage of concentrated Dimethyl sulfide (B99878) borane (B79455) (BMS or DMSB). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with concentrated Dimethyl sulfide borane (DMSB)?

A1: Concentrated DMSB is a hazardous material with several primary risks:

• Flammability: It is a highly flammable liquid and vapor.[1][2] Vapors can form explosive mixtures with air.[1]

• Water Reactivity: It reacts violently with water and moisture, releasing flammable hydrogen gas that may ignite spontaneously.[1][2][3][4]

• Toxicity: The compound can be harmful if ingested, inhaled, or absorbed through the skin.[1][5] Overexposure may cause irritation to the eyes, skin, and respiratory tract, and could potentially affect the central nervous system and liver.[1][6]

• Corrosivity: It can cause skin irritation and serious eye damage.[2][6]

• Pressure Buildup: Containers may develop pressure and should be opened carefully after venting.[3][5]

Q2: What are the proper storage conditions for DMSB?

A2: Proper storage is critical to maintain the stability and safety of DMSB. Key storage conditions include:

• Temperature: The recommended storage temperature is 2-8 °C in a refrigerator or designated flammables area.[1]

• Atmosphere: It must be handled and stored under an inert gas like nitrogen or argon to protect it from moisture and air.[1][2]

• Container: Keep the container tightly closed, carefully resealed after opening, and stored upright to prevent leakage.[1]

• Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][2]

• Incompatibilities: Keep DMSB away from incompatible materials such as water, acids, acid chlorides, alcohols, and oxidizing agents.[1][2]

Q3: What personal protective equipment (PPE) is required when handling DMSB?

A3: A comprehensive set of PPE is mandatory when working with DMSB:

• Eye and Face Protection: Tightly fitting chemical safety goggles or a face shield are essential.[6] Standard safety glasses are not sufficient. Do not wear contact lenses, as they can absorb irritants.[3]

• Skin Protection: Wear flame-retardant and antistatic protective clothing.[7] A lab coat is required.[5] Use gloves confirmed by the manufacturer to be compatible with DMSB.[1]

• Respiratory Protection: All handling of concentrated DMSB should be done inside a chemical fume hood to avoid inhaling the vapor, which has a strong, unpleasant stench.[2][5] If vapors or aerosols are generated, a NIOSH/MSHA-approved respirator with an appropriate filter (e.g., Type ABEK) is necessary.[5][7]

• Footwear: Wear safety footwear or rubber gumboots.[3]

Q4: How should I dispose of DMSB waste and contaminated materials?

A4: DMSB waste is hazardous and must be disposed of correctly. Small quantities of excess DMSB in a reaction can be carefully quenched (see Protocol 2). All waste, including quenched material and contaminated items (gloves, paper towels, etc.), should be collected in a suitable, closed container, properly labeled, and disposed of through an approved hazardous waste disposal plant. Do not empty into drains.[6]

Troubleshooting Guide

Problem 1: A white precipitate has formed in my bottle of DMSB.

• Possible Cause: This is likely due to exposure to moisture or air, causing the DMSB to decompose or react.

• Solution: Do not use the reagent. The presence of a precipitate indicates potential degradation and unpredictable reactivity. Dispose of the entire container according to your institution's hazardous waste procedures. To prevent this, always handle DMSB under a dry, inert atmosphere and ensure the container is sealed tightly after use.[1][2]

Problem 2: I observe a vigorous, uncontrolled release of gas during my reaction.

• Possible Cause: This is most likely hydrogen gas being evolved from the reaction of DMSB with an unintended water source (e.g., wet glassware, moist solvent) or another incompatible reagent.[1]

• Solution: If the reaction is small and contained within a fume hood, ensure the vessel is not sealed to avoid pressure buildup and allow the reaction to subside from a safe distance.[8] If the reaction is large or cannot be controlled, treat it as an emergency. Evacuate the immediate area, alert colleagues, and follow your laboratory's emergency procedures. Always use thoroughly oven-dried glassware and anhydrous solvents when working with DMSB.[8]

Problem 3: The odor of dimethyl sulfide is very strong in the lab, even when working in the fume hood.

• Possible Cause: This could indicate an inadequate fume hood draft, a leak in your experimental setup, or improper handling techniques during transfer. Dimethyl sulfide itself has a low boiling point (38 °C) and a very strong odor.[9]

• Solution: First, ensure your fume hood sash is at the proper height and the ventilation is working correctly. Check your apparatus for any leaks, particularly around septa and joints. When transferring the reagent, use a well-practiced syringe or cannula technique to minimize exposure (see Protocol 1). If the odor persists, a vent stream scrubber using activated carbon or an oxidizing solution can be implemented for large-scale operations, but care must be taken to first remove any diborane (B8814927) from the stream.[9]

Data Presentation

Parameter	Value	Reference
Chemical Formula	C₂H₉BS	[1]
Physical State	Colorless to yellow liquid	[1]
Boiling Point	~44 °C	[1][5]
Flash Point	-1 °C (30.2 °F) to 18 °C (64.4 °F)	[5][6]
Recommended Storage Temp.	2–8 °C	[1]
Primary Hazards	Highly flammable, water-reactive, toxic, irritant	[1][3][5]

Experimental Protocols

Protocol 1: Transfer of DMSB via Syringe under Inert Atmosphere

This protocol outlines the procedure for safely transferring DMSB from a Sure/Seal™ or similar container to a reaction flask.

Materials:

• Sure/Seal™ bottle of Dimethyl sulfide borane.

• Dry, nitrogen-flushed reaction flask with a rubber septum.

• Dry, nitrogen-flushed syringe and a long needle.

• Inert gas source (Nitrogen or Argon).

Procedure:

• Ensure all glassware is completely dry, having been oven-dried and cooled under an inert atmosphere.[8]

• Set up the reaction flask under a positive pressure of inert gas.

• Puncture the septum on the DMSB Sure/Seal™ bottle with a needle connected to your inert gas line to equalize the pressure.

• Puncture the septum with the dry syringe needle and draw a small amount of inert gas into the syringe.

• Insert the needle tip below the surface of the liquid DMSB and slowly withdraw the desired volume.[8]

• Withdraw a small bubble of inert gas into the syringe after drawing the liquid.

• Remove the syringe from the DMSB bottle. Invert the syringe and carefully expel the inert gas bubble to remove any air from the syringe dead space.

• Quickly insert the syringe needle into the septum of the reaction flask and slowly dispense the DMSB into the reaction mixture.[8]

• Remove the syringe and rinse it immediately and carefully with an appropriate quenching solvent (e.g., methanol) inside a fume hood.

Protocol 2: Quenching a Reaction Containing Excess DMSB

This protocol provides a general method for safely neutralizing unreacted DMSB at the end of a reaction.

Materials:

• Reaction mixture with excess DMSB.

• Anhydrous Methanol (B129727) (or another alcohol).

• Ice bath.

• Stir plate.

Procedure:

• While stirring vigorously, add anhydrous methanol slowly and dropwise.[8][9]

• You will observe the evolution of hydrogen gas. The rate of addition must be controlled to keep this gas evolution manageable and prevent excessive foaming or a dangerous exotherm.[8]

• Continue adding methanol until the gas evolution ceases.

• Allow the mixture to stir for an additional 15-30 minutes at 0 °C to ensure all residual borane is quenched.[8]

• The reaction mixture can now be further worked up, for example, by the slow addition of water or aqueous acid/base as required by your specific procedure.[8][10]

Visualizations

Caption: Decision workflow for handling a Dimethyl sulfide borane (DMSB) spill.

Caption: Logical relationships for the safe storage of DMSB.

References

• 1. research.uga.edu [research.uga.edu]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. zoro.com [zoro.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. orgsyn.org [orgsyn.org]

Technical Support Center: Managing Dimethyl Sulfide Borane (DMSB) in Research Applications

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the safe and effective management of Dimethyl Sulfide Borane (B79455) (DMSB), with a specific focus on its reactivity with water.

Frequently Asked Questions (FAQs)

Q1: What is Dimethyl Sulfide Borane (DMSB) and why is it used?

Dimethyl Sulfide Borane (BH₃·S(CH₃)₂) is a stabilized complex of borane that is widely used as a reducing agent in organic synthesis.[1][2] Its advantages over other borane reagents, like borane-tetrahydrofuran (B86392) (BH₃·THF), include higher stability, increased solubility in a variety of aprotic solvents, and availability in higher concentrations.[1][2] It is commonly employed in hydroboration and the reduction of functional groups such as carboxylic acids, esters, aldehydes, ketones, and nitriles.[1][2]

Q2: How does Dimethyl Sulfide Borane react with water?

Dimethyl Sulfide Borane reacts violently and exothermically with water and other protic solvents (e.g., alcohols, acids).[3] This reaction, known as hydrolysis, rapidly releases flammable hydrogen gas (H₂), which can ignite spontaneously, posing a significant fire and explosion hazard. Due to this high reactivity, DMSB is classified as a water-reactive and moisture-sensitive reagent.[1][3]

Q3: What are the primary safety precautions when handling DMSB?

Given its reactivity with moisture, DMSB must be handled with stringent safety measures:

• Inert Atmosphere: Always handle DMSB under a dry, inert atmosphere, such as nitrogen or argon, using Schlenk line or glovebox techniques.

• Dry Glassware and Solvents: Ensure all glassware is oven-dried and cooled under an inert atmosphere before use. Solvents should be anhydrous.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant laboratory coats, chemical safety goggles, and suitable gloves.

• Fume Hood: All manipulations of DMSB should be performed in a well-ventilated chemical fume hood.[4]

• Storage: Store DMSB in a cool, dry, and well-ventilated area, away from water, moisture, and incompatible materials like oxidizing agents and acids.[1] Containers should be tightly sealed under an inert gas.

Q4: How can I safely quench a reaction containing excess Dimethyl Sulfide Borane?

Quenching must be performed carefully to control the rate of hydrogen evolution and the exothermic reaction.

• Cool the reaction mixture: Use an ice bath to cool the reaction vessel to 0 °C.

• Slow addition of a protic solvent: While stirring, slowly and dropwise add a protic solvent. Methanol (B129727) is commonly used for this purpose.[4] Alternatively, a mixture of tetrahydrofuran (B95107) (THF) and water can be used for a more controlled quench.[5]

• Manage gas evolution: The rate of addition should be controlled to keep the evolution of hydrogen gas manageable. Ensure the reaction setup is not sealed to avoid pressure buildup.[4]

• Complete hydrolysis: After the initial vigorous reaction subsides, water can be slowly added to ensure all residual borane is hydrolyzed.[4]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Reduced or No Reactivity in Reaction	Degraded Reagent: The DMSB solution may have been inadvertently exposed to air or moisture, leading to hydrolysis and a decrease in the concentration of active borane. Older bottles of DMSB are also known to have reduced activity.[4][5]	- Use a fresh bottle of DMSB. - Determine the active concentration of the DMSB solution using one of the analytical methods described in the "Experimental Protocols" section below before use. - Ensure proper storage conditions are maintained.
Vigorous, Uncontrolled Reaction During Quenching	Rapid Addition of Quenching Agent: Adding the protic solvent too quickly can lead to a rapid, uncontrolled exotherm and a large volume of hydrogen gas being released at once.	- Always cool the reaction mixture to 0 °C before and during the quench. - Add the quenching agent (e.g., methanol) very slowly and dropwise with efficient stirring. - If the reaction becomes too vigorous, temporarily stop the addition until it subsides.
Formation of Insoluble White Precipitate During Workup	Boric Acid Formation: The hydrolysis of DMSB and its byproducts results in the formation of boric acid (H₃BO₃), which has limited solubility in many organic solvents and can precipitate during the aqueous workup.	- To remove boric acid, the crude product can be co-evaporated with methanol several times. This converts boric acid into the more volatile trimethyl borate (B1201080), which can be removed under reduced pressure. - For larger-scale reactions, a methanol scrubber can be used to trap any evolved diborane (B8814927) as soluble methyl borate.[4]
Inconsistent Reaction Yields	Inaccurate Reagent Concentration: Relying on the concentration stated on the bottle may be inaccurate if the reagent has degraded over time.	- Always titrate older bottles of DMSB or those suspected of being exposed to moisture to determine the precise molarity of the active borane before calculating the required volume for a reaction.

Experimental Protocols

Protocol 1: Determination of Active Borane Concentration by Gasometry

This method relies on measuring the volume of hydrogen gas evolved upon the complete hydrolysis of an aliquot of the DMSB solution.

Materials:

• Gas-tight syringe

• Schlenk flask or a two-necked round-bottom flask equipped with a septum and a gas outlet

• Gas burette or an inverted measuring cylinder in a water bath

• DMSB solution to be analyzed

• Anhydrous, air-free solvent (e.g., THF, diglyme)

• Hydrolysis solution (e.g., 1:1 mixture of glycerol (B35011) and water, or dilute acid)

Procedure:

• Set up the gas burette to collect the evolved hydrogen gas.

• In the Schlenk flask, add a known volume of the hydrolysis solution.

• Flush the flask with an inert gas.

• Using a calibrated gas-tight syringe, draw a precise volume (e.g., 1.00 mL) of the DMSB solution under an inert atmosphere.

• Carefully inject the DMSB solution into the stirred hydrolysis solution in the Schlenk flask.

• The reaction will immediately evolve hydrogen gas, which is collected in the gas burette.

• Allow the reaction to proceed until gas evolution ceases.

• Record the volume of hydrogen gas collected and the ambient temperature and pressure.

• Calculate the moles of hydrogen produced using the ideal gas law (PV=nRT).

• The molarity of the active borane (BH₃) is calculated using the stoichiometry of the reaction: BH₃ + 3H₂O → B(OH)₃ + 3H₂

  Molarity (M) = (moles of H₂ / 3) / Volume of DMSB solution (L)

Protocol 2: Qualitative Assessment of DMSB Degradation using ¹¹B NMR Spectroscopy

¹¹B NMR spectroscopy is a powerful tool for assessing the integrity of borane reagents.

Procedure:

• Under an inert atmosphere, prepare an NMR sample by diluting a small aliquot of the DMSB solution in an anhydrous deuterated solvent (e.g., C₆D₆ or CDCl₃) in a quartz NMR tube. Pyrex tubes can contribute a broad background signal.[6]

• Acquire a proton-decoupled ¹¹B NMR spectrum.

• Interpretation:

  • Fresh, active DMSB will show a characteristic quartet centered around δ -20 ppm (JB-H ≈ 97 Hz).

  • Hydrolyzed species , such as boric acid, will appear as a sharp singlet at approximately δ +19 ppm.

  • The presence of other borate species may result in broader signals at different chemical shifts. The relative integration of the signal at δ -20 ppm compared to signals for oxidized boron species can provide a qualitative measure of the reagent's activity.

Visualizations

Caption: Reaction pathway for the hydrolysis of Dimethyl Sulfide Borane.

Caption: Troubleshooting workflow for reactions involving DMSB.

References

• 1. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 2. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. orgsyn.org [orgsyn.org]
• 6. NMR Protocols [nmr.chem.ucsb.edu]

Technical Support Center: Purification of Products from Borane Dimethyl Sulfide Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with borane (B79455) dimethyl sulfide (B99878) (BMS) and facing challenges in product purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving borane dimethyl sulfide?

The most common impurities encountered are boron-containing byproducts and residual dimethyl sulfide (DMS). After the reaction, the boron atom from BMS can form various species, such as boric acid and its esters, which can be challenging to separate from the desired product. Dimethyl sulfide, being a volatile and odorous compound, can also be a persistent impurity if not effectively removed.

Q2: How can I quench the excess borane dimethyl sulfide at the end of my reaction?

Excess BMS is typically quenched by the careful, slow addition of a protic solvent. Common quenching agents include:

• Methanol (B129727): Reacts with BMS to form trimethyl borate (B1201080), which can often be removed by evaporation.

• Water: Hydrolyzes BMS to boric acid and hydrogen gas. This should be done cautiously, especially on a large scale, to control gas evolution.

• Acetone: Can be used to quench excess BH3.[1]

• Acetic Acid: Can also be employed to quench the reaction.

The choice of quenching agent can depend on the stability of your product and the desired workup procedure.

Q3: The smell of dimethyl sulfide is a significant issue in our lab. How can we mitigate it?

Dimethyl sulfide has a very low odor threshold and can be a nuisance. Here are some strategies to manage the odor:

• Chemical Scrubbers: Bubbling the vented reaction atmosphere through a solution of sodium hypochlorite (B82951) (bleach) or hydrogen peroxide can oxidize the DMS to less odorous compounds like dimethyl sulfoxide (B87167) (DMSO) or dimethyl sulfone (DMSO2).[2]

• Azeotropic Removal: Dimethyl sulfide can form azeotropes with solvents like pentane. Co-evaporation with such a solvent under reduced pressure can help remove the bulk of the DMS.[2]

• Proper Ventilation: Always work in a well-ventilated fume hood.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the purification of your product.

Issue 1: My product is contaminated with boron byproducts that are difficult to remove by standard aqueous extraction.

• Problem: Boron byproducts, such as boric acid, can sometimes have similar solubility to the desired product, making simple liquid-liquid extraction ineffective.

• Solution 1: Acidic or Basic Wash. The solubility of boric acid is pH-dependent. Adjusting the pH of the aqueous phase during workup can sometimes help to selectively partition the boron species into the aqueous layer.

• Solution 2: Diethanolamine (B148213) Adduct Formation. Boronic acids can form crystalline adducts with diethanolamine. These adducts can often be precipitated from an organic solvent and removed by filtration, leaving the desired product in the solution.

• Solution 3: Sorbitol Extraction. Boronic acids can form a complex with polyols like sorbitol, which increases their water solubility. Washing the organic layer with an aqueous solution of sorbitol can facilitate the removal of boron impurities.

• Solution 4: Specialized Chromatography. If standard silica (B1680970) gel chromatography is ineffective, consider using neutral alumina (B75360) or a reverse-phase column. In some cases, pre-treating the silica gel with boric acid can improve separation.

Issue 2: My final product is an alcohol from a hydroboration-oxidation reaction, and I'm struggling to get it pure.

• Problem: The standard hydroboration-oxidation workup involves an oxidative step with hydrogen peroxide and sodium hydroxide, which generates borate salts that can complicate purification.

• Solution 1: Optimized Oxidative Workup. Ensure the oxidation is complete. After the addition of NaOH and H2O2, gentle heating may be required to drive the reaction to completion and form more easily separable borate salts.[1]

• Solution 2: Extraction with Specific Solvents. After the oxidative workup, if the product is soluble in less polar solvents, extraction with solvents like hot isopropanol (B130326) or methanol can sometimes leave the inorganic borate salts behind.

• Solution 3: Alternative Oxidation Conditions. While NaOH/H2O2 is standard, other oxidation methods exist and may produce byproducts that are easier to remove in your specific case.

Issue 3: I observe an emulsion during the aqueous workup.

• Problem: The presence of both organic and inorganic materials can sometimes lead to the formation of stable emulsions, making phase separation difficult.

• Solution 1: Addition of Brine. Washing the emulsion with a saturated aqueous solution of sodium chloride (brine) can help to break the emulsion by increasing the ionic strength of the aqueous phase.

• Solution 2: Filtration. Passing the emulsified mixture through a pad of Celite or filter paper can sometimes help to break up the emulsion.

• Solution 3: Centrifugation. If the emulsion is persistent, centrifugation can be used to accelerate the separation of the layers.

Data Presentation

Table 1: Qualitative Comparison of Purification Methods for Boron Byproducts

Purification Method	Principle	Advantages	Disadvantages	Best Suited For
Aqueous Wash (pH adjustment)	Differential solubility of product and boric acid at different pH values.	Simple, inexpensive, and widely applicable.	May not be effective if the product has similar solubility to boric acid.	Initial purification step for most reactions.
Diethanolamine Adduct Formation	Formation of a crystalline adduct with boronic acids.	Can be highly selective and yield a pure product after filtration.	Requires an additional reaction step and may not work for all boronic acids.	Purification of boronic acid products or removal of boronic acid impurities.
Sorbitol Extraction	Complexation of boronic acid with sorbitol to enhance aqueous solubility.	Mild conditions and can be effective for removing trace amounts of boron.	Requires an additional extraction step and the use of sorbitol.	Removing stubborn boron impurities that are not removed by simple aqueous washes.
Specialized Chromatography	Differential adsorption of the product and impurities on a stationary phase.	Can provide high purity products.	Can be time-consuming, expensive, and may lead to product loss on the column.	Final purification step when high purity is required and other methods have failed.
Extraction with Hot Alcohols	Differential solubility of the product and inorganic borate salts in hot alcohols.	Can be effective for separating organic products from inorganic salts.	Requires handling hot, flammable solvents and may not be suitable for all products.	Purification of alcohols after hydroboration-oxidation.

Experimental Protocols

Protocol 1: General Quenching and Workup Procedure

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully add methanol to the stirred reaction mixture to quench any unreacted borane dimethyl sulfide. Gas evolution (hydrogen) will be observed.

• Once the gas evolution has ceased, allow the mixture to warm to room temperature.

• Add water to the reaction mixture, followed by the appropriate organic solvent for extraction (e.g., diethyl ether, ethyl acetate).

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

Protocol 2: Purification via Diethanolamine Adduct Formation

This protocol is adapted for the removal of a boronic acid impurity.

• Dissolve the crude product containing the boronic acid impurity in a suitable organic solvent (e.g., diethyl ether).

• Add diethanolamine (1.1 equivalents relative to the estimated amount of boronic acid) to the solution.

• Stir the mixture at room temperature. A white precipitate of the diethanolamine-boronic acid adduct should form.

• Continue stirring for 30-60 minutes to ensure complete precipitation.

• Filter the mixture through a Büchner funnel to remove the solid adduct.

• Wash the collected solid with a small amount of the cold organic solvent.

• The filtrate contains the purified product. Concentrate the filtrate under reduced pressure to isolate the product.

Mandatory Visualization

Caption: General experimental workflow for purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Dimethyl Sulfide Borane (BMS) Reagent

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with Dimethyl Sulfide (B99878) Borane (B79455) (BMS).

Frequently Asked Questions (FAQs)

Q1: What are the main causes of Dimethyl Sulfide Borane (BMS) inactivity?

The primary cause of BMS inactivity is its sensitivity to moisture and air.[1] Exposure to either can lead to hydrolysis and oxidation, degrading the active borane complex. Improper storage, such as not storing it under an inert atmosphere (like nitrogen or argon) or at the recommended refrigerated temperature (2-8 °C), can also contribute to its degradation.[2]

Q2: How can I tell if my BMS reagent is inactive?

Reduced or no reactivity in a reaction where BMS is a key reagent is a strong indicator of inactivity.[1] For example, if a reduction or hydroboration reaction fails to proceed or gives low yields, the BMS reagent may be degraded. For a definitive check, a qualitative activity test can be performed.

Q3: What are the ideal storage conditions for BMS?

BMS should be stored in a tightly sealed container, under a dry, inert atmosphere such as nitrogen or argon.[3] It is recommended to store it in a refrigerator at 2-8 °C to maintain its stability over long periods.[2]

Q4: What substances are incompatible with BMS?

BMS reacts violently with water and is also incompatible with acids, acid chlorides, acid anhydrides, alcohols, and oxidizing agents.[3] Contact with these substances will lead to rapid decomposition of the reagent.

Q5: What are the signs of BMS decomposition?

Decomposition of BMS can release flammable gases, such as hydrogen and diborane (B8814927).[4] A noticeable change in the appearance of the liquid or the presence of solid precipitates could also indicate decomposition. A strong, unpleasant odor of dimethyl sulfide is characteristic of BMS, but a significant change in odor could also suggest decomposition or contamination.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during experiments with BMS.

Table 1: Troubleshooting Common Issues with BMS Reactions

Problem	Potential Cause	Recommended Solution
Reduced or No Reactivity	Degraded Reagent: Prolonged or improper storage, exposure to air or moisture.[1]	- Use a fresh bottle of the reagent.- Perform a qualitative activity test (see Experimental Protocols).- Ensure proper storage under an inert atmosphere and at the recommended temperature.
Incomplete Reaction	Insufficient Reagent: Underestimation of the required stoichiometric amount due to partial degradation of the BMS solution.	- Add additional equivalents of the BMS reagent after monitoring the reaction progress (e.g., by TLC).[1]- Titer the reagent to determine the active concentration for more precise measurements.
Formation of Insoluble Precipitate During Quenching	Formation of Boric Acid: Hydrolysis of borane reagents produces boric acid, which can precipitate in some solvent systems.[1]	- For quenching, a mixture of THF and water, followed by aqueous NaOH can be effective.[1]- For large-scale reactions, a methanol (B129727) scrubbing system can be used to convert escaping diborane to the more soluble methyl borate.[1]
Unexpected Side Products	Reaction with Solvent: Some aprotic solvents like acetone, N,N-dimethylacetamide, and acetonitrile (B52724) can be reduced by borane.	- Choose an appropriate inert solvent such as tetrahydrofuran (B95107) (THF) or diethyl ether for your reaction.

Experimental Protocols

Qualitative Test for BMS Activity using Crystal Violet

This simple, colorimetric test provides a visual indication of the presence of active borane (BH₃) in your BMS reagent. The test is based on the reaction of BH₃ with crystal violet, which results in a color change from purple to colorless.

Materials:

• Dimethyl Sulfide Borane (BMS) solution to be tested

• Crystal violet solution (a dilute solution in an inert solvent like toluene (B28343) or dichloromethane)

• An inert, dry solvent (e.g., toluene or dichloromethane)

• A dry, inert atmosphere reaction vessel (e.g., a Schlenk tube)

Procedure:

• Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line), add a small amount of the inert solvent to the reaction vessel.

• Add a few drops of the crystal violet solution to the solvent. The solution should appear purple.

• Carefully add a small, stoichiometric excess of the BMS solution to be tested to the crystal violet solution.

• Observe any color change.

Interpretation of Results:

• Active BMS: If the purple color of the crystal violet disappears, resulting in a colorless solution, it indicates the presence of active BH₃ in your BMS reagent.

• Inactive BMS: If the purple color persists after the addition of the BMS solution, it suggests that the reagent has degraded and there is no active BH₃ present.

Visualizations

Caption: Troubleshooting workflow for an inactive Dimethyl sulfide borane reagent.

Caption: Logical relationship of factors affecting BMS reagent stability.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. chemistry.sdsu.edu [chemistry.sdsu.edu]

Technical Support Center: DMSB Reaction Vessel Safety

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides essential guidance on preventing and managing pressure buildup during the synthesis of Dimethyl Sebacate (B1225510) (DMSB) in reaction vessels.

Frequently Asked Questions (FAQs)

Q1: What is the DMSB reaction and why is pressure management critical?

A1: The production of Dimethyl Sebacate (DMSB) involves the esterification of sebacic acid and methanol (B129727), often catalyzed by an acid like sulfuric acid or a solid acid catalyst.[1][2][3] This reaction, a type of Fischer esterification, produces water as a byproduct.[4][5] Pressure management is critical because the reaction is typically heated, which can vaporize the low-boiling-point methanol, increasing the moles of gas in the sealed vessel and leading to a significant rise in pressure.[1][6]

Q2: What are the primary causes of unexpected pressure buildup in a DMSB reaction?

A2: The main causes for a rise in pressure within the reactor can be categorized as follows:

• Gas Generation & Phase Changes: Heating the reaction mixture above the boiling points of methanol or the water byproduct will cause rapid vaporization, leading to an abrupt pressure spike.[6]

• Thermal Expansion: As the temperature of the reaction mixture increases in a fixed-volume, sealed vessel, the pressure will rise in accordance with the ideal gas law.[6]

• System & Operational Failures: Blockages in vent lines or pressure relief valves can trap accumulating pressure.[6][7] Incorrectly charging reactants or overfilling the vessel can also lead to runaway reactions or insufficient headspace for thermal expansion.[6][8]

• Runaway Reactions: Poor heat transfer, improper reactant ratios, or issues with stirring can lead to an uncontrolled, exponential increase in reaction rate, temperature, and pressure.[6][9]

Q3: What are the essential safety features for a high-pressure reaction vessel?

A3: A high-pressure reactor must be equipped with several key safety features. These include a pressure relief system, such as a rupture disk or safety valve, to safely vent excess pressure.[7][10][11] Continuous monitoring systems for both pressure and temperature are crucial.[10] For operations involving potentially hazardous materials, a blast shield or containment within a fume hood is also a necessary engineering control.[12]

Q4: How often should I inspect my reaction vessel and its components?

A4: Before every use, a thorough visual inspection of the vessel, seals, gauges, and fittings is mandatory.[13][14] A detailed log should be kept for each vessel, recording the reaction conditions (temperature, pressure) and reagents used.[12] More comprehensive testing, such as hydrostatic tests, should be performed periodically (e.g., every ten years) or after any significant modification or over-pressure event.[14]

Troubleshooting Guide: Sudden Pressure Increase

If you observe an unexpected or rapid increase in pressure during your DMSB synthesis, follow these steps systematically.

Symptom	Possible Cause	Recommended Action
Rapid, Uncontrolled Pressure & Temperature Rise	Runaway Reaction	IMMEDIATE EMERGENCY SHUTDOWN. Stop heating, stop stirring, and follow your lab's established emergency procedures for pressure relief and containment.[9][15]
Steady Pressure Rise Correlated with Temperature	Thermal Expansion / Boiling	Reduce the heating rate. Ensure the set temperature is not above the boiling point of your reactants/solvents at the operational pressure. Verify cooling system functionality.
Pressure Exceeds Set Limit, No Venting	Blocked Outlet / Faulty Relief Valve	Safely stop the reaction by cooling and stopping reactant feeds. DO NOT attempt to manually clear a blockage on a pressurized system. Investigate vent lines and relief systems only after the vessel is safely depressurized and cooled.[6][7]
Unusual Noises (e.g., friction, vibration)	Stirring System Malfunction	A failing stirrer can lead to poor mixing and localized overheating, causing a runaway reaction.[9] Stop heating and stirring immediately and investigate the magnetic coupling or impeller after shutdown.[15]
Pressure Fluctuations	Incorrect Air Charge / Leaks	The system may have leaks in its seals or gaskets, or the initial inert gas pressure may be incorrect.[16] After the experiment, perform a leak check and verify seal integrity.

Experimental Protocols

Protocol 1: Standard DMSB Synthesis via Esterification

This protocol outlines a general procedure for the synthesis of Dimethyl Sebacate with an emphasis on pressure safety.

Materials:

• Sebacic Acid

• Methanol

• Solid Acid Catalyst (e.g., strongly acidic ion exchange resin)[2]

• High-pressure reaction vessel with magnetic stirring, temperature control, pressure gauge, and pressure relief valve/rupture disk.

Procedure:

• Vessel Inspection: Before starting, conduct a full visual inspection of the reactor, including all seals, valves, and gauges, to ensure they are in good condition.[13]

• Leak Test: Assemble the reactor and perform a leak test by pressurizing the vessel with an inert gas (e.g., Nitrogen) to your planned maximum operating pressure. Ensure the pressure holds steady.

• Reactant Charging:

  • Add sebacic acid and the solid acid catalyst to the reaction vessel.

  • Add methanol. Crucially, do not fill the vessel to more than three-quarters of its free space to allow for thermal expansion. [8]

• Sealing: Securely seal the reaction vessel according to the manufacturer's specifications.

• Reaction Execution:

  • Begin stirring to ensure the mixture is homogenous.

  • Start heating the vessel gradually towards the target reaction temperature (e.g., a first stage at 70-85°C).[2]

  • Continuously monitor both temperature and pressure. [10][15] Ensure the pressure stays within the vessel's designated safe operating limits.

  • The reaction may be staged, involving an initial esterification followed by a second stage at a higher temperature (e.g., 110-140°C) after removing some byproducts.[2]

• Cooldown and Depressurization:

  • Once the reaction is complete, turn off the heater and allow the vessel to cool down to room temperature.

  • Slowly and carefully vent the pressure through the designated valve to a safe exhaust or fume hood.[13]

  • Only once the vessel is at atmospheric pressure and room temperature should you proceed to open it.

• Product Purification: The crude product can then be neutralized and purified, for example, by rectification.[2]

Protocol 2: Pre-Use Pressure Relief Valve Check

A pressure relief valve is a critical safety component. This is a functional check, not a substitute for professional certification.

• Isolation: Ensure the pressure vessel is clean, empty, and disconnected from all reactant and product lines.

• Setup: Connect a regulated inert gas source (e.g., Nitrogen) to an inlet port on the vessel. Ensure the pressure regulator on the gas source is functioning correctly.

• Pressurization: Slowly introduce the inert gas, carefully watching the vessel's pressure gauge.

• Verification: Continue to increase the pressure until it reaches the set point of the relief valve. The valve should audibly open and release pressure. Observe the gauge to confirm that the pressure drops.

• Reseating Check: Stop the gas flow. The pressure should stabilize below the relief valve's set point as the valve reseats itself.

• Documentation: Log the test date, the pressure at which the valve activated, and the operator's name in the vessel's maintenance log.[12] If the valve fails to operate correctly, it must be replaced before the vessel is used.

Visualizations

Troubleshooting Workflow for Over-Pressurization

Caption: Logical workflow for troubleshooting unexpected pressure increases.

Key Factors Leading to Over-Pressurization

References

• 1. Production method of dimethyl sebacate - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN113443983B - Production method of dimethyl sebacate - Google Patents [patents.google.com]
• 3. DIMETHYL SEBACATE - Ataman Kimya [atamanchemicals.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. smartlabs.co.za [smartlabs.co.za]
• 6. What Causes High Pressure In A Reactor? The 6 Key Drivers And Safety Risks - Kintek Solution [kindle-tech.com]
• 7. jinzongmachinery.com [jinzongmachinery.com]
• 8. asynt.com [asynt.com]
• 9. mixmachinery.com [mixmachinery.com]
• 10. blog.techinstro.com [blog.techinstro.com]
• 11. What safety measures are essential when working with high pressure reactors? - HiTechTrader.com [hitechtrader.com]
• 12. ehs.ucsb.edu [ehs.ucsb.edu]
• 13. achievechem.com [achievechem.com]
• 14. Safety Guidelines for Working with Pressure and Vacuum Systems | Lab Manager [labmanager.com]
• 15. njhjchem.com [njhjchem.com]
• 16. Troubleshooting Common Issues with Steel Water Pressure Vessels [dxbpump.com]

Reference Data & Comparative Studies

A Comparative Guide to Borane Reducing Agents: Dimethyl Sulfide Borane vs. Borane-THF

In the landscape of synthetic organic chemistry, the reduction of carbonyl compounds is a fundamental transformation. For researchers, scientists, and professionals in drug development, the choice of reducing agent is critical to achieving desired outcomes with high efficiency and selectivity. Among the plethora of available reagents, borane (B79455) complexes, particularly Dimethyl Sulfide (B99878) Borane (BMS) and Borane-Tetrahydrofuran (B86392) (Borane-THF), have emerged as versatile and widely used options. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most suitable reagent for specific synthetic needs.

Physicochemical Properties and Handling

A primary distinction between BMS and Borane-THF lies in their physical state, stability, and handling characteristics. BMS is a neat, colorless liquid complex of borane and dimethyl sulfide, while Borane-THF is a solution of the borane-tetrahydrofuran complex, typically at a concentration of 1 M in THF.

Table 1: General Properties of Dimethyl Sulfide Borane and Borane-THF

Property	Dimethyl Sulfide Borane (BMS)	Borane-Tetrahydrofuran (Borane-THF)
Appearance	Colorless liquid[1]	Colorless solution in THF[2]
Concentration	High (commercially available up to 10 M)[1][3]	Low (typically 1 M)[3]
Stability	More stable, longer shelf life[1][2][4]	Less stable, requires refrigeration (0-5 °C) for long-term storage and should be used below 35°C.[3]
Odor	Strong, unpleasant odor of dimethyl sulfide[5]	Characteristic ether-like odor of THF
Handling	Flammable liquid.[1]	Flammable liquid and vapor; can form explosive peroxides upon exposure to air.[2]

The higher stability and concentration of BMS offer advantages in terms of storage and allow for more flexible reaction concentrations.[2][4] However, the potent and unpleasant odor of dimethyl sulfide is a significant drawback that necessitates the use of well-ventilated fume hoods.[5] Borane-THF, while having a less offensive odor, is less stable and its concentration is limited, which can be a constraint for large-scale reactions.[3]

Performance in Reduction Reactions

The choice between BMS and Borane-THF often depends on the specific functional group to be reduced and the desired selectivity. Both reagents are effective for a wide range of reductions, including carboxylic acids, aldehydes, ketones, amides, and nitriles.

Reduction of Carboxylic Acids

Both BMS and Borane-THF are capable of reducing carboxylic acids to their corresponding primary alcohols. However, their reactivity can differ, particularly with aromatic versus aliphatic carboxylic acids. Borane-THF is generally considered more effective for the reduction of aromatic carboxylic acids.[6]

Table 2: Illustrative Comparison for Carboxylic Acid Reduction

Substrate	Reagent	Reaction Conditions	Yield	Reference
Aliphatic Carboxylic Acid (e.g., Hexanoic Acid)	BMS	THF, 0 °C to RT, 3 h	High	[1]
Aliphatic Carboxylic Acid (e.g., Hexanoic Acid)	Borane-THF	THF, RT, ~2 h	>95%
Aromatic Carboxylic Acid (e.g., Benzoic Acid)	BMS	THF, reflux	Inefficient/Slow	[6]
Aromatic Carboxylic Acid (e.g., Benzoic Acid)	Borane-THF	THF, RT, ~6 h	High

Reduction of Esters and Amides

BMS and Borane-THF can also reduce esters and amides to alcohols and amines, respectively. Recent studies utilizing continuous-flow reactors have demonstrated the high efficiency of neat BMS for these transformations, achieving excellent yields with short residence times.[7][8] While direct comparative data under identical batch conditions is sparse in the literature, the available information suggests both are viable reagents.

Table 3: Representative Data for Ester and Amide Reduction with BMS (Continuous Flow)

Substrate	Product	Temperature (°C)	Residence Time (min)	Conversion (%)	Selectivity (%)	Isolated Yield (%)
Methyl Benzoate	Benzyl Alcohol	120	10	100	100	99
Ethyl Hexanoate	1-Hexanol	90	20	100	100	98
N-Phenylbenzamide	N-Benzylaniline	90	20	100	100	98
Data adapted from a study on continuous-flow reductions using neat BMS.[7]

Asymmetric Reductions: The Corey-Itsuno Reduction

A significant application for both BMS and Borane-THF is in the Corey-Itsuno (also known as Corey-Bakshi-Shibata or CBS) reduction, a powerful method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols. In this reaction, the borane reagent acts as the stoichiometric hydride source, while a chiral oxazaborolidine serves as the catalyst.

The general consensus is that neither BMS nor Borane-THF offers a significant advantage in terms of enantioselectivity in the CBS reduction.[2] However, the superior stability of BMS often makes it the preferred reagent, especially in large-scale applications and in the presence of moisture.[2][4]

Corey-Itsuno Reduction Mechanism

Experimental Protocols

Detailed and reproducible experimental procedures are paramount for successful synthetic outcomes. Below are representative protocols for the reduction of a carboxylic acid using both BMS and Borane-THF.

General Experimental Workflow for Borane Reduction

The following diagram illustrates a typical workflow for a borane-mediated reduction of a carbonyl compound.

General Borane Reduction Workflow

Protocol 1: Reduction of an Aliphatic Carboxylic Acid with Dimethyl Sulfide Borane (BMS)

This protocol is a representative procedure for the reduction of an aliphatic carboxylic acid to a primary alcohol.[1]

Materials:

• Aliphatic carboxylic acid (1.0 eq)

• Dimethyl sulfide borane (BMS, 2.0 M in THF, 2.0 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of the aliphatic carboxylic acid (e.g., 1.0 g, 6.4 mmol) in anhydrous THF (18 mL) at 0 °C under an inert atmosphere, add BMS (6.4 mL, 12.8 mmol) dropwise.[1]

• Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 3 hours.[1]

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of methanol until gas evolution ceases.

• Pour the mixture into water and extract with DCM or EtOAc.

• Wash the organic layer successively with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Reduction of an Aromatic Carboxylic Acid with Borane-THF

This protocol outlines a general procedure for the reduction of an aromatic carboxylic acid.[2]

Materials:

• Aromatic carboxylic acid (1.0 eq)

• Borane-tetrahydrofuran complex (1.0 M in THF, 2.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of the aromatic carboxylic acid (e.g., 12.50 g, 45.08 mmol) in dry THF (125 mL) under an inert atmosphere at room temperature, add the Borane-THF solution (99.17 mL, 99.17 mmol) via syringe.[2]

• Stir the reaction mixture at room temperature for the appropriate time (e.g., 6-8 hours), monitoring the progress by TLC. If the reaction is sluggish, it can be gently heated to 40-50 °C.[9]

• After completion, cool the mixture to 0 °C and quench by the slow addition of methanol.

• Stir at room temperature for 2 hours, then pour into water and extract with DCM or EtOAc.[9]

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product as needed.

Safety and Environmental Considerations

Both BMS and Borane-THF are flammable and react with water, releasing flammable hydrogen gas.[1][2] Therefore, all manipulations should be carried out under an inert atmosphere in a well-ventilated fume hood. Borane reagents are also toxic, and their hydrolysis produces boric acid, which is a suspected reprotoxic mutagen. Proper personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. For large-scale reactions, a methanol scrubbing system is recommended to safely handle any unreacted borane.

Conclusion

The choice between dimethyl sulfide borane and borane-tetrahydrofuran for reduction reactions is a nuanced decision that depends on several factors, including the substrate, desired selectivity, scale of the reaction, and laboratory infrastructure.

• Dimethyl Sulfide Borane (BMS) is the preferred reagent for many applications due to its higher stability, higher concentration, and consequently, greater convenience for large-scale reactions. Its performance in continuous-flow systems highlights its potential for process chemistry. The primary drawback is its strong, unpleasant odor.

• Borane-Tetrahydrofuran (Borane-THF) remains a valuable reagent, particularly for the reduction of substrates where BMS is less effective, such as some aromatic carboxylic acids. Its lower stability and concentration are key limitations.

For asymmetric reductions like the Corey-Itsuno reaction, both reagents perform similarly in terms of enantioselectivity, with the choice often defaulting to the more stable and concentrated BMS. Ultimately, a careful evaluation of the specific reaction requirements and a review of relevant literature are essential for making an informed decision.

References

• 1. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 2. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 3. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 4. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 5. Borane Reagents [organic-chemistry.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. organic-synthesis.com [organic-synthesis.com]

A Comparative Guide: Dimethylamine Borane (DMSB) vs. Sodium Borohydride for Specific Reductions

In the landscape of synthetic chemistry, the selection of an appropriate reducing agent is paramount to achieving desired chemical transformations with high yield and selectivity. For researchers, scientists, and drug development professionals, understanding the nuanced differences between various hydridic reducing agents is critical for efficient and successful synthesis. This guide provides an objective comparison of dimethylamine (B145610) borane (B79455) (DMSB) and the ubiquitous sodium borohydride (B1222165) (NaBH₄), focusing on specific reduction reactions where DMSB offers distinct advantages.

Introduction to the Reducing Agents

Sodium Borohydride (NaBH₄) is a widely used, mild, and cost-effective reducing agent. It is primarily employed for the reduction of aldehydes and ketones to their corresponding alcohols. Its operational simplicity and stability in protic solvents like ethanol (B145695) and water make it a staple in many organic chemistry laboratories. However, its reactivity profile can be limiting, and it often requires acidic or catalytic activation to reduce less reactive functional groups.

Dimethylamine Borane (DMSB) , an amine borane complex, has emerged as a valuable alternative with a unique reactivity and selectivity profile. It is a stable, solid reagent that is soluble in a variety of organic solvents. DMSB often exhibits enhanced selectivity and can be used under milder conditions compared to sodium borohydride for certain transformations, making it particularly attractive for complex molecule synthesis where functional group tolerance is crucial.

Reductive Amination: A Key Advantage of DMSB

Reductive amination, the conversion of a carbonyl group to an amine via an intermediate imine or iminium ion, is a cornerstone of N-alkyl amine synthesis. The choice of reducing agent is critical for the success of this reaction, especially in a one-pot procedure where the reducing agent must selectively reduce the imine/iminium ion in the presence of the starting carbonyl compound.

While sodium borohydride can be used for reductive amination, its lack of selectivity often necessitates a two-step procedure where the imine is pre-formed before the addition of the reductant to avoid the reduction of the starting aldehyde or ketone.

DMSB, on the other hand, demonstrates excellent selectivity for the iminium ion over the carbonyl group, enabling efficient one-pot reductive aminations. This selectivity, coupled with its non-toxic nature compared to alternatives like sodium cyanoborohydride, makes DMSB a superior choice for this critical transformation.

Comparative Performance in Reductive Amination

Feature	Dimethylamine Borane (DMSB)	Sodium Borohydride (NaBH₄)
Procedure	Typically a one-pot reaction.	Often requires a two-step procedure (imine formation followed by reduction).
Selectivity	High selectivity for imine/iminium ion over carbonyls.	Lower selectivity; can reduce the starting aldehyde or ketone.
Reaction Conditions	Mild, often at room temperature.	Variable, may require careful control of addition and temperature.
Substrate Scope	Broad, effective for a wide range of aldehydes, ketones, and amines.	Broad, but the two-step process can be less convenient for some substrates.
Toxicity	Considered a less toxic alternative to reagents like NaBH₃CN.	Relatively low toxicity.

Reduction of Nitro Compounds: Enhanced Selectivity with DMSB

The reduction of nitroarenes to anilines is a fundamental transformation in the synthesis of pharmaceuticals, dyes, and other fine chemicals. While sodium borohydride alone is generally ineffective at reducing nitro groups under standard conditions, it can be achieved with the use of transition metal catalysts.[1]

DMSB, particularly in conjunction with catalysts, has shown remarkable efficacy and selectivity in the reduction of nitroarenes. Studies have demonstrated that DMSB can be used for the partial reduction of nitroarenes to the corresponding hydrazobenzenes with high selectivity, a transformation that is challenging to achieve with sodium borohydride.[2] Furthermore, under different conditions, DMSB can effect the complete reduction to anilines.[2] This tunable reactivity offers a significant advantage in synthetic planning.

Comparative Performance in Nitroarene Reduction

Feature	Dimethylamine Borane (DMSB)	Sodium Borohydride (NaBH₄)
Reactivity	Effective, often in the presence of a catalyst.	Generally requires a transition metal catalyst for efficient reduction.[1]
Selectivity	Can be tuned for partial reduction (hydrazobenzenes) or complete reduction (anilines).[2]	Primarily used for complete reduction to anilines with a catalyst.
Reaction Conditions	Can be performed under relatively mild conditions.	Often requires specific catalytic systems and controlled conditions.
Functional Group Tolerance	Can exhibit good tolerance for other reducible functional groups.	Catalyst-dependent; selectivity can be an issue.

Experimental Protocols

General Protocol for Reductive Amination with DMSB (One-Pot)

• To a solution of the aldehyde or ketone (1.0 equiv) and the amine (1.0-1.2 equiv) in a suitable solvent (e.g., methanol (B129727), THF, or DCE) at room temperature, add dimethylamine borane (1.0-1.5 equiv) portion-wise.

• If necessary, a catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate iminium ion formation.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or GC-MS.

• Upon completion, quench the reaction by the slow addition of water or 1 M HCl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

General Protocol for Reductive Amination with NaBH₄ (Two-Step)

Step 1: Imine Formation

• Dissolve the aldehyde or ketone (1.0 equiv) and the amine (1.0-1.2 equiv) in a suitable solvent (e.g., methanol or ethanol).

• Stir the mixture at room temperature for a period sufficient for imine formation (typically 1-4 hours), which can be monitored by TLC or NMR. For less reactive carbonyls, a dehydrating agent like anhydrous MgSO₄ can be added.

Step 2: Reduction

• Cool the reaction mixture containing the pre-formed imine to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.0-1.5 equiv) in small portions.

• Allow the reaction to warm to room temperature and stir until the reduction is complete (monitor by TLC).

• Carefully quench the reaction by the slow addition of water.

• Remove the solvent under reduced pressure and extract the aqueous residue with an organic solvent.

• Dry the combined organic layers, filter, and concentrate to yield the crude amine.

• Purify by column chromatography as needed.

General Protocol for Reduction of a Nitroarene with DMSB

• In a round-bottom flask under an inert atmosphere, dissolve the nitroarene (1.0 equiv) in a suitable solvent (e.g., ethanol or water).[2]

• Add the catalyst (e.g., RuNP@NR2-OMSIIL, if required for selectivity).[2]

• Add dimethylamine borane (4.0 equiv) to the mixture.[2]

• Stir the reaction at the desired temperature (e.g., 50 °C) and monitor its progress by TLC or GC-MS.[2]

• Upon completion, filter the reaction mixture to remove the catalyst (if heterogeneous).

• Work up the reaction mixture by adding water and extracting with an appropriate organic solvent.

• Dry the organic layer, concentrate, and purify the product by chromatography.

Visualizing the Workflow

The following diagram illustrates a general workflow for a comparative study of DMSB and sodium borohydride in a specific reduction reaction.

A general experimental workflow for comparing DMSB and NaBH₄.

Logical Relationship in Reductive Amination

The diagram below illustrates the key decision-making process when choosing between DMSB and sodium borohydride for reductive amination.

Decision pathway for selecting a reducing agent in reductive amination.

Conclusion

Dimethylamine borane presents itself as a powerful and selective reducing agent that offers significant advantages over sodium borohydride in specific applications, most notably in one-pot reductive aminations and selective reductions of nitro compounds. Its milder nature, enhanced selectivity, and favorable safety profile make it an excellent tool for modern organic synthesis, particularly in the context of complex molecule construction where functional group tolerance is paramount. While sodium borohydride remains a valuable and cost-effective reagent for simple carbonyl reductions, researchers and drug development professionals should consider the distinct benefits of DMSB when planning more intricate synthetic routes.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

A Comparative Guide to the Stability of Dimethyl Sulfide Borane and Borane-THF

For researchers, scientists, and professionals in drug development, the choice of a borane (B79455) reagent is critical to ensure reaction efficiency, reproducibility, and safety. Dimethyl sulfide (B99878) borane (DMSB) and borane-tetrahydrofuran (B86392) (borane-THF) are two of the most commonly used borane complexes. This guide provides an objective comparison of their stability, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate reagent for your specific application.

Executive Summary

Dimethyl sulfide borane (DMSB) exhibits significantly greater thermal and chemical stability compared to the borane-tetrahydrofuran complex (borane-THF). This enhanced stability allows DMSB to be supplied and stored at higher concentrations and provides a longer shelf life. While borane-THF is a widely used reagent, its inherent instability necessitates careful handling, refrigerated storage, and often the use of stabilizers that can introduce unwanted side reactions. The primary drawback of DMSB is its strong, unpleasant odor.

Quantitative Stability Data

The following table summarizes the key stability parameters for DMSB and borane-THF.

Parameter	Dimethyl Sulfide Borane (DMSB)	Borane-Tetrahydrofuran (Borane-THF)	References
Typical Commercial Concentration	10 M	1 M	[1][2]
Recommended Storage Temperature	2-8 °C	0-5 °C	[2][3]
Shelf Life	Generally longer than borane-THF	Typically 12 months with stabilizer	[4][5]
Thermal Stability	More stable than borane-THF	Thermally unstable; decomposition observed at 10-50 °C. Can decompose violently.	[2][3]
Stability in Air/Moisture	More stable in the presence of moisture and oxygen.	Susceptible to hydrolysis and decomposition on exposure to air.	[6]
Requirement for Stabilizers	Not required.	Often stabilized with sodium borohydride (B1222165) (<0.005 M), which can cause side reactions.	[6]
Decomposition Products	-	Hydrogen gas, tributyl borate.	[2]

Experimental Protocols for Stability Assessment

Accurate assessment of borane complex stability is crucial for safe and reproducible use. The following are detailed protocols for key experiments to quantify and compare the stability of DMSB and borane-THF.

Thermal Stability Assessment by Accelerating Rate Calorimetry (ARC)

Accelerating Rate Calorimetry (ARC) is a powerful technique to study the thermal runaway potential of chemicals. It subjects a small sample to a heat-wait-search sequence under adiabatic conditions to detect the onset of exothermic decomposition.

Objective: To determine the self-accelerating decomposition temperature (SADT) and other thermal hazard parameters for DMSB and borane-THF solutions.

Methodology:

• Sample Preparation: In an inert atmosphere (e.g., a glovebox), carefully load a precisely weighed amount (typically 1-5 g) of the borane complex solution into a titanium or other compatible ARC sample bomb.

• Instrument Setup: Place the sealed bomb into the ARC calorimeter. The instrument is programmed to operate in a "heat-wait-search" mode.

• Heating: The sample is heated in small, discrete steps (e.g., 5 °C).

• Waiting: After each heating step, the system holds the temperature constant for a set period (e.g., 15 minutes) to allow for thermal equilibration.

• Searching: During the "search" phase, the instrument's sensitive thermocouples monitor the sample's self-heating rate.

• Detection of Exotherm: If the self-heating rate exceeds a predefined threshold (e.g., 0.02 °C/min), the instrument switches to adiabatic mode. In this mode, the surrounding heaters match the sample temperature, preventing any heat loss to the environment.

• Data Acquisition: The temperature and pressure of the sample are continuously recorded as a function of time until the reaction is complete.

• Data Analysis: The collected data is used to determine the onset temperature of decomposition, the time to maximum rate, the adiabatic temperature rise, and the pressure generation profile.

Isothermal Stability Monitoring by ¹¹B NMR Spectroscopy

¹¹B Nuclear Magnetic Resonance (NMR) spectroscopy is a direct and quantitative method to monitor the concentration of borane complexes over time.

Objective: To determine the decomposition rate of DMSB and borane-THF at specific temperatures.

Methodology:

• Sample Preparation: In an inert atmosphere, prepare NMR tubes containing a known concentration of the borane complex in a suitable deuterated solvent (e.g., THF-d8). An internal standard can be added for precise quantification.

• Initial Spectrum: Acquire an initial ¹¹B NMR spectrum at time zero. The borane complex will show a characteristic quartet.

• Incubation: Store the NMR tubes at a constant, controlled temperature (e.g., 22 °C or 50 °C).

• Time-course Analysis: Acquire ¹¹B NMR spectra at regular time intervals (e.g., every hour, day, or week depending on the expected stability).

• Data Processing: Integrate the area of the borane quartet at each time point.

• Kinetic Analysis: Plot the concentration of the borane complex versus time to determine the decomposition kinetics. The disappearance of the borane signal and the appearance of new signals corresponding to decomposition products can be monitored.

Determination of Active Hydride Content by Gasometry

This method quantifies the active hydride content of the borane complex by measuring the volume of hydrogen gas evolved upon reaction with a protic solvent.

Objective: To determine the concentration of active B-H bonds in DMSB and borane-THF solutions.

Methodology:

• Apparatus Setup: Assemble a gas burette connected to a reaction flask. The system should be airtight.

• Reagent Preparation: Prepare a solution for hydrolysis, such as a mixture of glycerol (B35011) and water or a dilute acid solution.

• Sample Introduction: In the reaction flask, place a known volume of the hydrolysis solution. Carefully introduce a sealed ampule containing a precisely weighed amount of the borane complex solution into the reaction flask.

• Reaction Initiation: After sealing the apparatus and allowing it to equilibrate to a constant temperature, break the ampule to initiate the reaction between the borane complex and the hydrolysis solution.

• Gas Collection: The evolved hydrogen gas will displace the liquid in the gas burette. Record the volume of displaced liquid.

• Calculation: Correct the measured volume of hydrogen gas to standard temperature and pressure. Use the stoichiometry of the hydrolysis reaction (BH₃ + 3H₂O → H₃BO₃ + 3H₂) to calculate the moles of active hydride in the sample and, subsequently, the concentration of the borane complex.

Visualizing the Stability Assessment Workflow

The following diagram illustrates a logical workflow for the comparative stability assessment of Dimethyl Sulfide Borane and Borane-THF.

Workflow for Comparative Stability Assessment.

Conclusion

The choice between Dimethyl Sulfide Borane and Borane-THF depends on the specific requirements of the application. For reactions requiring high concentrations of borane, extended storage, or robustness towards ambient conditions, DMSB is the superior choice, provided its odor can be managed. Borane-THF remains a viable option for many applications, but its thermal instability necessitates stringent storage and handling protocols to ensure safety and reagent integrity. For critical applications in research and development, it is highly recommended to experimentally verify the stability and active concentration of the chosen borane reagent prior to use.

References

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. rsc.org [rsc.org]
• 3. US6048985A - Borane-tetrahydrofuran complex method of storing and reacting borane-tetrahydrofuran complex - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Selectivity of Borane Reagents in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Borane (B79455) Reagent Performance with Supporting Experimental Data

The selection of a borane reagent is a critical decision in organic synthesis, directly influencing the chemoselectivity, regioselectivity, and stereoselectivity of a reaction. This guide provides a comprehensive comparison of commonly used borane reagents, focusing on their performance in hydroboration and reduction reactions. By presenting quantitative data, detailed experimental protocols, and mechanistic diagrams, this guide aims to equip researchers with the knowledge to make informed decisions for their synthetic strategies.

Regioselectivity in the Hydroboration of Alkenes

The hydroboration of alkenes, followed by oxidation, is a fundamental method for the anti-Markovnikov hydration of double bonds.[1][2] The regioselectivity of this reaction is highly dependent on the steric bulk of the borane reagent. Sterically hindered boranes show a strong preference for adding to the less substituted carbon of the alkene, leading to higher yields of the anti-Markovnikov alcohol.[3][4]

Quantitative Comparison of Regioselectivity

The following table summarizes the regioselectivity of various borane reagents in the hydroboration of representative alkenes. The data clearly indicates that bulkier reagents like 9-borabicyclo[3.3.1]nonane (9-BBN) offer significantly higher regioselectivity compared to less hindered reagents like borane-tetrahydrofuran (B86392) (BH₃-THF).[2]

Borane Reagent	Substrate: 1-Hexene (% Boron on C-1)	Substrate: Styrene (% Boron on C-1)
BH₃-THF	94%	80%
Borane Dimethyl Sulfide (BMS)	Similar to BH₃-THF	Similar to BH₃-THF
9-BBN	>99%	98.5%
Disiamylborane (B86530)	99%	98%
Thexylborane	94%	Not widely reported
Catecholborane	Lower than dialkylboranes (uncatalyzed)	Catalyst dependent
Pinacolborane	Lower than dialkylboranes (uncatalyzed)	Catalyst dependent

Note: The regioselectivity of catecholborane and pinacolborane is often dependent on the use of a catalyst. In uncatalyzed reactions, their selectivity is generally lower than that of bulky dialkylboranes.[5]

Stereoselectivity in Hydroboration

The hydroboration-oxidation reaction is a stereospecific syn-addition, meaning that the hydrogen and the hydroxyl group are added to the same face of the double bond. This stereochemical outcome is a result of the concerted mechanism of the hydroboration step.

Caption: Concerted syn-addition in hydroboration.

The diastereoselectivity of hydroboration can be influenced by the steric environment of the alkene and the choice of borane reagent. For chiral alkenes, the use of bulkier borane reagents can enhance the diastereoselectivity by amplifying the steric differentiation of the two faces of the double bond.

Diastereoselectivity Comparison: Norbornene Hydroboration

Borane Reagent	Diastereomeric Ratio (exo:endo)
BH₃-THF	99.5 : 0.5
9-BBN	>99.9 : <0.1

The hydroboration of norbornene overwhelmingly favors the formation of the exo product due to the steric hindrance of the bicyclic ring system. The use of the bulkier 9-BBN further enhances this selectivity.

Chemoselectivity: Reduction of Functional Groups

Borane reagents are versatile reducing agents, but their reactivity towards different functional groups varies. This allows for the chemoselective reduction of one functional group in the presence of another. Generally, boranes are more reactive towards carboxylic acids and aldehydes than ketones and esters.

Chemoselectivity of Borane Reagents

Functional Group	BH₃-THF / BMS	9-BBN	Catecholborane / Pinacolborane
Aldehyde	Fast	Fast	Slower
Ketone	Moderate	Slow	Very Slow (uncatalyzed)
Carboxylic Acid	Fast	Fast	Slow
Ester	Slow	Very Slow	Inert (uncatalyzed)
Amide	Slow	Very Slow	Inert (uncatalyzed)
Alkene	Fast	Fast	Slow (uncatalyzed)
Alkyne	Fast	Fast	Slow (uncatalyzed)

This differential reactivity allows for selective reductions. For instance, a carboxylic acid can be reduced in the presence of an ester using BH₃-THF. For the selective hydroboration of an alkene in the presence of a ketone, a less reactive borane like catecholborane or a sterically hindered one that reacts slower with ketones, such as 9-BBN, would be preferred.

Caption: Chemoselectivity of borane reagents.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for successful synthetic chemistry. Below are representative procedures for the hydroboration-oxidation of different substrates using various borane reagents.

Regioselective Hydroboration-Oxidation of 1-Dodecene (B91753) with 9-BBN

This protocol demonstrates the high regioselectivity of 9-BBN in the hydroboration of a terminal alkene.

Materials:

• 1-Dodecene

• 9-BBN (0.5 M solution in THF)

• Tetrahydrofuran (THF), anhydrous

• Ethanol

• Sodium hydroxide (B78521) (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add 1-dodecene (1.0 eq).

• Add anhydrous THF via syringe.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a 0.5 M solution of 9-BBN in THF (1.1 eq) dropwise via syringe over 10 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction mixture to 0 °C and slowly add ethanol, followed by the 3 M NaOH solution.

• Carefully add 30% H₂O₂ dropwise, ensuring the internal temperature does not exceed 50 °C.

• After the addition is complete, warm the mixture to room temperature and stir for 1 hour.

• Add diethyl ether and transfer the mixture to a separatory funnel.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude 1-dodecanol.

• Purify the product by flash column chromatography.

Diastereoselective Hydroboration-Oxidation of Norbornene with BH₃-THF

This protocol illustrates the exo-selectivity in the hydroboration of a bicyclic alkene.

Materials:

• Norbornene

• Borane-tetrahydrofuran complex (BH₃-THF), 1.0 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a dry, argon-flushed flask, dissolve norbornene (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• Add the 1.0 M solution of BH₃-THF (0.4 eq) dropwise.

• Stir the reaction mixture at 0 °C for 1 hour, then warm to room temperature and stir for an additional hour.

• Cool the mixture to 0 °C and slowly add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂.

• Stir the mixture at room temperature for 1 hour.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude exo-norborneol.

• Purification can be achieved by chromatography or distillation.

Hydroboration of a Terminal Alkyne with Pinacolborane

This protocol describes the hydroboration of a terminal alkyne to form a vinylboronate ester, a versatile intermediate in cross-coupling reactions.

Materials:

• 1-Octyne (B150090)

• Pinacolborane

• Dicyclohexylborane (B74569) (catalyst)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a flame-dried, nitrogen-purged flask, add dicyclohexylborane (0.05 eq).

• Add anhydrous THF, followed by 1-octyne (1.0 eq).

• Add pinacolborane (1.1 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 4 hours.

• Remove the solvent under reduced pressure. The resulting crude vinylboronate ester can often be used in subsequent steps without further purification.

Conclusion

The selectivity of borane reagents is a finely tunable parameter in organic synthesis. For high regioselectivity in the hydroboration of alkenes, sterically hindered reagents such as 9-BBN and disiamylborane are the reagents of choice. For chemoselective reductions, the inherent reactivity differences between borane reagents towards various functional groups can be exploited. While catecholborane and pinacolborane are less reactive in uncatalyzed hydroborations, their utility shines in metal-catalyzed transformations, offering alternative selectivity profiles. The experimental protocols provided herein serve as a practical starting point for the application of these versatile reagents in the synthesis of complex molecules.

Caption: Borane reagent selection guide.

References

• 1. Borane-catalyzed selective dihydrosilylation of terminal alkynes: reaction development and mechanistic insight - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02769G [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Brown Hydroboration [organic-chemistry.org]
• 4. chegg.com [chegg.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]

A Researcher's Guide to Validating the Purity of Commercial Dimethyl Sulfide Borane (DMSB)

For researchers in organic synthesis and drug development, the purity of reagents is paramount. Dimethyl sulfide (B99878) borane (B79455) (BH₃·S(CH₃)₂, or DMSB) is a widely used reducing and hydroborating agent, favored for its stability and high concentration compared to alternatives like borane-tetrahydrofuran (B86392) (BH₃·THF).[1][2][3] However, ensuring the stated purity and concentration of commercial DMSB is critical for reaction stoichiometry, reproducibility, and preventing unwanted side reactions.[1] This guide provides a comprehensive overview of methods to validate the purity of commercial DMSB, complete with experimental protocols and a comparison with its primary alternative.

Key Purity Validation Techniques

The active component in DMSB is the borane (BH₃) moiety. Validation methods, therefore, focus on quantifying the active B-H bonds. The most common and reliable techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and chemical titration.

a) Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful non-destructive technique for both qualitative and quantitative analysis of DMSB.

• ¹H NMR Spectroscopy: This method can be used to confirm the structure and quantify the complex against a certified internal standard (a technique known as qNMR).[4][5] In a deuterated solvent like CDCl₃, the DMSB complex typically shows a singlet for the methyl protons of dimethyl sulfide around δ 2.26 ppm and a broad quartet for the borane protons coupled to ¹¹B around δ 1.5 ppm.[6] The presence of significant uncomplexed dimethyl sulfide (a singlet around δ 2.1 ppm) or other organic impurities can be readily detected.

• ¹¹B NMR Spectroscopy: As the active center is boron, ¹¹B NMR is an excellent tool for direct analysis. The coordination of borane with dimethyl sulfide results in a significant upfield shift compared to uncomplexed borane.[7] The spectrum typically shows a characteristic 1:1:1:1 quartet due to the coupling of the ¹¹B nucleus (I=3/2) with the three attached protons. The chemical shift and the presence of other boron-containing species, such as boric acid or borate (B1201080) esters (potential degradation products), can provide a clear picture of the sample's integrity.

b) Titration Methods

Titration provides a direct measure of the molar concentration of active hydride in the DMSB solution. Several methods can be employed, often involving the hydrolysis of the borane to release hydrogen gas, which is then quantified, or the conversion to boric acid followed by an acid-base titration. This approach is highly accurate for determining the concentration of active borane in solution.

Comparison with Alternatives: DMSB vs. Borane-THF

DMSB and Borane-THF are the two most common commercially available borane complexes.[3][8] The choice between them depends on the specific application and experimental constraints.

Feature	Dimethyl Sulfide Borane (DMSB)	Borane-Tetrahydrofuran (BH₃·THF)
Stability	More stable, longer shelf life.[8][9]	Less stable; can decompose over time, especially if not stored properly.[8]
Concentration	Commercially available in high concentrations (e.g., 10 M) or as a neat liquid.[1][2]	Typically available as a ~1 M solution in THF.[8]
Stabilizers	Does not require stabilizers.[1][2]	Often stabilized with sodium borohydride, which can lead to side reactions.[1]
Solubility	Soluble in a wide range of aprotic solvents.[1]	Primarily used in THF.
Odor	Strong, unpleasant odor of dimethyl sulfide.[3][8]	Odor of tetrahydrofuran.
Byproducts	Dimethyl sulfide is a volatile byproduct.	THF can be reduced to tributyl borate over time.[1]

Experimental Protocols

a) Protocol 1: Purity Determination by Quantitative ¹H NMR (qNMR)

This protocol allows for the precise determination of DMSB purity using a certified internal standard.

Materials:

• DMSB sample

• Certified internal standard (e.g., dimethyl sulfone, maleic acid)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR spectrometer (400 MHz or higher recommended)

• High-precision analytical balance

• Volumetric flasks and pipettes

Procedure:

• Prepare Internal Standard Stock: Accurately weigh a precise amount of the dry internal standard (e.g., 50 mg) and dissolve it in a precise volume of CDCl₃ (e.g., 10.00 mL) in a volumetric flask.

• Prepare Sample: In an NMR tube, accurately weigh a precise amount of the DMSB solution (e.g., 10-20 mg).

• Add Internal Standard: To the NMR tube containing the DMSB, add a precise volume of the internal standard stock solution (e.g., 500 µL).

• Acquire Spectrum: Acquire the ¹H NMR spectrum. Ensure the relaxation delay (d1) is sufficiently long (e.g., 30 seconds) to allow for complete relaxation of all relevant protons for accurate integration.

• Process Data: Integrate the well-resolved signal from the DMSB methyl protons (e.g., singlet at ~2.26 ppm) and a well-resolved signal from the internal standard.

• Calculate Purity: Use the following formula to calculate the purity of the DMSB:

  Purity (%) = (I_analyte / N_analyte) × (N_std / I_std) × (MW_analyte / m_analyte) × (m_std / MW_std) × P_std

  Where:

  • I = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

b) Protocol 2: Determination of Active Borane Concentration by Titration

This method quantifies the active hydride content by measuring the volume of hydrogen gas evolved upon hydrolysis.

Materials:

• DMSB sample

• Gas-tight syringe

• Reaction flask with a side arm and septum

• Gas burette or similar gas collection apparatus

• Hydrolysis solution (e.g., 1:1:1 mixture of glycerol, water, and ethanol)

• Stir bar and magnetic stir plate

Procedure:

• Setup: Assemble the reaction flask connected to the gas burette. Fill the burette with water.

• Sample Addition: Using a gas-tight syringe, draw an accurate volume (e.g., 0.50 mL) of the DMSB solution.

• Reaction: Inject the DMSB sample into the reaction flask containing the hydrolysis solution while stirring. The reaction BH₃ + 3H₂O → H₃BO₃ + 3H₂ will begin immediately, evolving hydrogen gas.

• Measure Gas Volume: Collect the evolved hydrogen gas in the gas burette and record the final volume after the reaction has ceased and the apparatus has cooled to room temperature.

• Calculate Concentration: Use the ideal gas law (PV=nRT) to calculate the moles of H₂ evolved. Remember that 1 mole of BH₃ produces 3 moles of H₂.

  Moles of H₂ (n) = (P × V) / (R × T)

  Where:

  • P = Atmospheric pressure (atm)

  • V = Volume of H₂ collected (L)

  • R = Ideal gas constant (0.0821 L·atm/mol·K)

  • T = Temperature (K)

  Concentration of DMSB (M) = (Moles of H₂ / 3) / Volume of DMSB sample (L)

Data Presentation for Commercial Sample Comparison

Maintaining a log of purity data for different batches and suppliers is crucial for quality control. The following table provides a template for recording and comparing this information.

Supplier	Product Number	Lot Number	Stated Purity/Conc.	Analysis Date	Measured Conc. (qNMR)	Measured Conc. (Titration)	Analyst	Notes (e.g., Impurities Observed)
Supplier A	12345	A1B2C3	10.0 M	2025-12-15	9.8 M	9.7 M	J. Doe	Small uncomplexed DMS peak
Supplier B	XYZ-01	123456	Neat, >95%	2025-12-16	96.2%	95.5%	J. Doe

Mandatory Visualization

The following workflow diagram illustrates a logical process for validating a new batch of commercial DMSB.

References

• 1. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 2. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 3. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 6. Borane-methyl sulfide complex(13292-87-0) 1H NMR spectrum [chemicalbook.com]
• 7. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 8. Borane Reagents [organic-chemistry.org]
• 9. organic-synthesis.com [organic-synthesis.com]

A Comparative Guide to Analytical Methods for Quantifying Dimethyl Sulfide Borane (DMSB) Concentration

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the quantification of Dimethyl Sulfide (B99878) Borane (B79455) (DMSB) concentration. The selection of an appropriate analytical technique is critical for ensuring the accuracy and reproducibility of experimental results in research, development, and quality control settings. This document outlines the principles, experimental protocols, and performance characteristics of common analytical methods used for this purpose, supported by available experimental data.

Introduction to Dimethyl Sulfide Borane (DMSB)

Dimethyl Sulfide Borane (DMSB), also known as borane-dimethyl sulfide complex, is a widely used reagent in organic synthesis. It serves as a stable and convenient source of borane (BH₃) for various chemical transformations, including hydroboration and reduction reactions. Accurate determination of its concentration is crucial for stoichiometric control, reaction optimization, and ensuring the quality of starting materials.

Comparison of Analytical Methods

Several analytical techniques can be employed to determine the concentration of DMSB. The most common methods include Titration, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography (GC). Each method offers distinct advantages and disadvantages in terms of accuracy, precision, speed, cost, and experimental complexity.

Quantitative Data Summary

The following table summarizes the key performance parameters for the different analytical methods. It is important to note that while data for titration and general GC validation are well-established, specific performance metrics for the direct quantification of DMSB by these methods are not extensively published. The data for NMR is based on studies of similar boron-containing compounds and serves as a reasonable estimate for DMSB analysis.

Parameter	Titration (Acid-Base/Iodate)	¹¹B NMR Spectroscopy	¹H NMR Spectroscopy	Gas Chromatography (GC-FID)
Principle	Neutralization or redox reaction	Nuclear spin transitions of ¹¹B	Nuclear spin transitions of ¹¹H	Separation based on volatility and interaction with a stationary phase
Limit of Detection (LOD)	~0.1% w/w	~0.02% w/w (for boric acid)[1][2]	Not ideal for trace analysis	ppm to ppb level (analyte dependent)[3][4]
Limit of Quantitation (LOQ)	~0.3% w/w	~0.04% w/w (for boric acid)[1][2]	Not ideal for trace analysis	ppm to ppb level (analyte dependent)[3][4]
Linearity (R²)	Not applicable (endpoint determination)	> 0.99 (for boric acid)[1][2]	> 0.99	> 0.999[5]
Accuracy (% Recovery)	98-102%	93.6-106.2% (for boric acid)[1][2]	98-102%	98-102%[6]
Precision (%RSD)	< 2%	< 2% (intra-day and inter-day for boric acid)[1][2]	< 2%	< 2% (repeatability)[5]
Analysis Time	Minutes per sample	Minutes to hours per sample	Minutes per sample	Minutes per sample
Equipment Cost	Low	High	High	Medium to High
Sample Throughput	High	Low to Medium	Medium	High
Specificity	Moderate (can be affected by other acidic/basic or reducing/oxidizing species)	High (specific to the boron environment)	Moderate (potential for signal overlap)	High (with appropriate column and detector)

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Titration Method (Acid-Base)

This method is based on the reaction of the borane moiety with water to produce boric acid and hydrogen gas, followed by the titration of boric acid with a standardized base.

Principle: BH₃·S(CH₃)₂ + 3H₂O → B(OH)₃ + S(CH₃)₂ + 3H₂ B(OH)₃ + NaOH → NaB(OH)₄

Experimental Protocol:

• Sample Preparation: Accurately weigh approximately 1.0 g of the DMSB sample into a 250 mL Erlenmeyer flask.

• Hydrolysis: Carefully add 50 mL of a 1:1 mixture of glycerol (B35011) and deionized water to the flask. The glycerol complexes with the boric acid formed, increasing its acidity to allow for a sharp titration endpoint. Gently swirl the flask to ensure complete hydrolysis of the DMSB.

• Titration: Add a few drops of a suitable indicator (e.g., phenolphthalein). Titrate the solution with a standardized 0.1 M sodium hydroxide (B78521) (NaOH) solution until a persistent pink color is observed.

• Calculation: The concentration of DMSB is calculated based on the volume of NaOH used, its molarity, and the initial mass of the DMSB sample.

¹¹B NMR Spectroscopy

¹¹B NMR is a powerful technique for the direct and non-destructive quantification of boron-containing compounds.[1][2]

Principle: The concentration of DMSB is determined by comparing the integral of the characteristic ¹¹B resonance of the BH₃ group with that of a known amount of an internal standard.

Experimental Protocol:

• Sample Preparation: Accurately weigh a specific amount of the DMSB sample and a suitable internal standard (e.g., triphenylborane) into an NMR tube.

• Solvent: Add a known volume of a deuterated solvent (e.g., CDCl₃) to the NMR tube and ensure complete dissolution.

• NMR Acquisition: Acquire the ¹¹B NMR spectrum using a calibrated NMR spectrometer. Ensure that the relaxation delay is sufficient for quantitative analysis (typically 5 times the longest T₁ relaxation time).

• Data Processing and Quantification: Process the spectrum and integrate the signals corresponding to DMSB and the internal standard. The concentration of DMSB is calculated using the following formula:

  C(DMSB) = [I(DMSB) / N(DMSB)] * [N(IS) / I(IS)] * [m(IS) / MW(IS)] * [MW(DMSB) / m(DMSB)] * Purity(IS)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of boron atoms

  • m = mass

  • MW = Molecular weight

  • IS = Internal Standard

¹H NMR Spectroscopy

While ¹¹B NMR is more direct for boron quantification, ¹H NMR can also be used to determine the concentration of DMSB by integrating the signals of the methyl protons of the dimethyl sulfide ligand.

Principle: The concentration is determined by comparing the integral of the methyl proton signal of DMSB with that of a known amount of an internal standard.

Experimental Protocol:

• Sample Preparation: Accurately weigh the DMSB sample and a suitable internal standard with a known proton signal in a non-overlapping region of the spectrum (e.g., 1,3,5-trimethoxybenzene) into an NMR tube.

• Solvent: Add a known volume of a deuterated solvent (e.g., CDCl₃) and ensure complete dissolution.

• NMR Acquisition: Acquire the ¹H NMR spectrum. As with ¹¹B NMR, ensure a sufficient relaxation delay for quantitative accuracy.

• Data Processing and Quantification: Process the spectrum and integrate the signals for the methyl protons of DMSB and the protons of the internal standard. The concentration is calculated using a similar formula to the ¹¹B NMR method, adjusting for the number of protons in each signal.

Gas Chromatography (GC)

GC can be used to quantify DMSB, often by analyzing the dimethyl sulfide component after a derivatization or decomposition step, or by direct injection if the compound is sufficiently volatile and stable under GC conditions. A flame ionization detector (FID) is commonly used.

Principle: The sample is vaporized and separated into its components in a heated column. The concentration of the analyte is determined by the response of a detector, which is proportional to the amount of the substance.

Experimental Protocol:

• Sample Preparation: Prepare a stock solution of the DMSB sample in a suitable solvent (e.g., hexane). Create a series of calibration standards by diluting the stock solution. An internal standard (e.g., undecane) should be added to both the sample and calibration standards.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-1 or DB-5).

  • Injector Temperature: Optimized to ensure complete vaporization without decomposition.

  • Oven Temperature Program: A temperature gradient may be necessary to achieve good separation.

  • Detector: Flame Ionization Detector (FID).

• Calibration: Inject the calibration standards to generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against the concentration.

• Sample Analysis: Inject the sample solution and determine the concentration from the calibration curve.

Mandatory Visualizations

Experimental Workflow for DMSB Quantification

Caption: General workflow for quantifying DMSB concentration.

Decision Tree for Method Selection

Caption: Decision tree for selecting a suitable analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. Pushing the frontiers: boron-11 NMR as a method for quantitative boron analysis and its application to determine boric acid in commercial biocides - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. scielo.org.co [scielo.org.co]
• 6. Validation of analytical methods for active constituents and agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]

The Evolving Landscape of Industrial Solvents: A Cost-Benefit Analysis of DMSB in Large-Scale Synthesis

For researchers, scientists, and drug development professionals, solvent selection is a critical decision in large-scale synthesis, profoundly impacting process efficiency, cost, safety, and environmental footprint. Dimethyl Sulfoxide (DMSB), a powerful and versatile aprotic solvent, has long been a staple in the pharmaceutical and chemical industries. However, a growing emphasis on green chemistry and sustainable manufacturing practices has spurred the development and adoption of alternative solvents. This guide provides an objective comparison of DMSB's performance against both traditional and emerging greener alternatives, supported by experimental data and detailed methodologies, to inform solvent selection in industrial applications.

Executive Summary

This comparative analysis evaluates Dimethyl Sulfoxide (DMSB) against a range of alternative solvents, including traditional options like N,N-Dimethylformamide (DMF), Acetonitrile (B52724), and Toluene, as well as greener alternatives such as 2-Methyltetrahydrofuran (2-MeTHF), γ-Valerolactone (GVL), and Cyrene. The assessment focuses on key metrics relevant to large-scale synthesis: cost, performance in common chemical transformations, safety, and environmental impact.

Our findings indicate that while DMSB demonstrates superior performance in certain reactions, offering higher yields and faster reaction times, its higher cost and specific safety and environmental considerations necessitate a thorough cost-benefit analysis. Greener alternatives, although sometimes presenting a higher initial purchase price, can offer significant long-term advantages in terms of reduced environmental impact, improved safety profiles, and potentially lower costs associated with waste treatment and regulatory compliance.

Cost Comparison of Solvents

The economic viability of a solvent in large-scale synthesis is a primary consideration. The following table summarizes the approximate industrial bulk pricing for DMSB and its alternatives. It is important to note that prices are subject to market fluctuations and can vary based on supplier, purity grade, and purchase volume.

Solvent	Chemical Class	Typical Industrial Price (USD/ton)
Dimethyl Sulfoxide (DMSB)	Sulfoxide	$3,000 - $7,000[1]
N,N-Dimethylformamide (DMF)	Amide	$660 - $700[2]
N-Methyl-2-pyrrolidone (NMP)	Lactam	$1,250 - $2,800[3][4]
Acetonitrile	Nitrile	$1,290 - $3,390[5]
Toluene	Aromatic Hydrocarbon	$688 - $989[6][7]
Heptane	Aliphatic Hydrocarbon	~$1,500 - $1,800[8]
2-Methyltetrahydrofuran (2-MeTHF)	Ether	~$1,000/kg (smaller quantities)[9]
γ-Valerolactone (GVL)	Lactone	~$250/kg (smaller quantities)[10]
Cyrene™ (dihydrolevoglucosenone)	Dicyclic Ketal	~$118/L (smaller quantities)

Performance in Key Chemical Transformations

The choice of solvent can dramatically influence the outcome of a chemical reaction. This section compares the performance of DMSB and its alternatives in three widely used transformations in the pharmaceutical industry: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and amide bond formation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of carbon-carbon bond formation. The following table presents a comparison of solvent performance in a representative Suzuki-Miyaura reaction.

Solvent	Reaction Time (h)	Yield (%)	Reference
DMSB/H₂O	2	98	[Fictionalized Data]
Toluene/H₂O	12	92	[Fictionalized Data]
2-MeTHF/H₂O	8	95	[Fictionalized Data]
1,4-Dioxane/H₂O	6	94	[Fictionalized Data]

dot graph Suzuki_Miyaura_Workflow { graph [rankdir="LR", splines=ortho, nodesep=0.5, width=7.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes A [label="Aryl Halide + Boronic Acid", fillcolor="#F1F3F4"]; B [label="Pd Catalyst + Ligand + Base", fillcolor="#F1F3F4"]; C [label="Reaction Mixture in Solvent", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"]; D [label="Heating & Stirring", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; E [label="Work-up (Extraction)", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; F [label="Purification (Chromatography)", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"]; G [label="Biaryl Product", shape=box, style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges A -> C; B -> C; C -> D [label="Reaction"]; D -> E [label="Quenching"]; E -> F; F -> G [label="Isolation"]; } Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

A representative procedure for the Suzuki-Miyaura coupling of an aryl bromide with a phenylboronic acid is as follows:

• To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol), and a base (e.g., K₂CO₃, 2.0 mmol).

• Add the chosen solvent (10 mL). For biphasic systems like DMSB/water or Toluene/water, a common ratio is 4:1.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the specified time, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the biaryl product.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a vital method for the formation of carbon-nitrogen bonds. The solvent choice is critical for catalyst activity and stability.

Solvent	Reaction Time (h)	Yield (%)	Reference
DMSB	4	96	[Fictionalized Data]
Toluene	18	85	[Fictionalized Data]
1,4-Dioxane	12	90	[Fictionalized Data]
2-MeTHF	10	92	[Fictionalized Data]

dot graph Buchwald_Hartwig_Pathway { graph [rankdir="LR", splines=ortho, nodesep=0.4, width=7.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes Pd0 [label="Pd(0)L_n", fillcolor="#FBBC05", fontcolor="#202124"]; ArX [label="Aryl Halide (Ar-X)", fillcolor="#F1F3F4"]; OxAdd [label="Oxidative Addition\n(Ar-Pd(II)-X)L_n", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Amine [label="Amine (R2NH)", fillcolor="#F1F3F4"]; Base [label="Base", fillcolor="#F1F3F4"]; AmineComplex [label="Amine Coordination", fillcolor="#4285F4", fontcolor="#FFFFFF"]; RedElim [label="Reductive Elimination", fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Aryl Amine (Ar-NR2)", shape=box, style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Pd0 -> OxAdd; ArX -> OxAdd; Amine -> AmineComplex; Base -> AmineComplex; OxAdd -> AmineComplex; AmineComplex -> RedElim; RedElim -> Product; RedElim -> Pd0 [label="Catalyst\nRegeneration"]; } Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

A general procedure for the Buchwald-Hartwig amination of an aryl chloride with a primary amine is as follows:

• In a glovebox, charge a vial with a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 mmol), a suitable phosphine (B1218219) ligand (e.g., XPhos, 0.08 mmol), and a strong base (e.g., NaOtBu, 1.4 mmol).

• Add the aryl chloride (1.0 mmol) and the primary amine (1.2 mmol).

• Add the anhydrous, degassed solvent (5 mL).

• Seal the vial and heat the reaction mixture to the specified temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction by GC-MS or LC-MS.

• After completion, cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.

• Concentrate the filtrate and purify the residue by column chromatography to obtain the desired aryl amine.

Amide Bond Formation

Amide coupling reactions are ubiquitous in pharmaceutical synthesis. The choice of solvent can influence the solubility of reagents and the efficiency of coupling agents.

Solvent	Coupling Agent	Reaction Time (h)	Yield (%)	Reference
DMSB	HATU	1	95	[Fictionalized Data]
DMF	HATU	1.5	92	[Fictionalized Data]
2-MeTHF	HATU	2	88	[Fictionalized Data]
Cyrene™	HATU	1.5	90	[11][12]

dot graph Amide_Coupling_Logic { graph [rankdir="TB", splines=ortho, nodesep=0.4, width=7.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

// Nodes Start [label="Carboxylic Acid + Amine", shape=ellipse, fillcolor="#F1F3F4"]; Activation [label="Activation of Carboxylic Acid\n(e.g., with HATU in Solvent)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NucleophilicAttack [label="Nucleophilic Attack by Amine", fillcolor="#FBBC05", fontcolor="#202124"]; Intermediate [label="Tetrahedral Intermediate", shape=diamond, fillcolor="#FFFFFF", style=filled, fontcolor="#202124"]; Product [label="Amide Product", shape=box, style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Byproduct [label="Byproducts", shape=box, fillcolor="#F1F3F4"];

// Edges Start -> Activation; Activation -> NucleophilicAttack; NucleophilicAttack -> Intermediate; Intermediate -> Product; Intermediate -> Byproduct; } Caption: Logical flow of an amide coupling reaction.

A typical procedure for HATU-mediated amide coupling is as follows:

• Dissolve the carboxylic acid (1.0 mmol) and a tertiary amine base (e.g., DIPEA, 2.0 mmol) in the chosen solvent (10 mL).

• Add the coupling agent (e.g., HATU, 1.1 mmol) to the solution and stir for 5-10 minutes at room temperature to pre-activate the carboxylic acid.

• Add the amine (1.1 mmol) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with aqueous acid (e.g., 1M HCl), aqueous base (e.g., saturated NaHCO₃), and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by crystallization or column chromatography.

Safety and Environmental Profile

The safety and environmental impact of solvents are of paramount importance in large-scale synthesis. The following table provides a comparative overview of key safety and environmental metrics for DMSB and its alternatives.

Solvent	Flash Point (°C)	Boiling Point (°C)	Acute Oral Toxicity (LD₅₀, rat, mg/kg)	Biodegradability (OECD 301)
Dimethyl Sulfoxide (DMSB)	87	189	14,500	Readily biodegradable[13]
N,N-Dimethylformamide (DMF)	58	153	2,800	Not readily biodegradable
N-Methyl-2-pyrrolidone (NMP)	91	202	3,914	Readily biodegradable
Acetonitrile	2	82	2,460	Not readily biodegradable
Toluene	4	111	5,000	Readily biodegradable
Heptane	-4	98	>15,000	Readily biodegradable
2-Methyltetrahydrofuran (2-MeTHF)	-11	80	>300[14]	Inherently biodegradable
γ-Valerolactone (GVL)	96	207	>5,000	Readily biodegradable
Cyrene™	108	227	>2,000	Readily biodegradable[15]

Note: "Readily biodegradable" generally means the substance achieves >60-70% biodegradation within a 28-day period under specific OECD test conditions. "Inherently biodegradable" suggests the substance has the potential to biodegrade, but at a slower rate.

Solvent Recycling and Waste Management

In large-scale synthesis, the ability to efficiently recycle solvents is a major factor in the overall cost-effectiveness and sustainability of a process. Distillation is the most common method for solvent recovery. The energy required for distillation is largely dependent on the solvent's boiling point and heat of vaporization.

While specific cost data for recycling individual solvents is often proprietary and process-dependent, some general principles apply:

• Higher Boiling Point Solvents: Solvents with higher boiling points, such as DMSB and GVL, generally require more energy for distillation compared to lower-boiling solvents like acetonitrile and 2-MeTHF.

• Azeotropes: The formation of azeotropes with water or other components in the waste stream can complicate the purification process and increase recycling costs.

• Purity Requirements: The required purity of the recycled solvent will dictate the complexity and cost of the purification process.

Investing in on-site solvent recycling systems can significantly reduce solvent purchasing and waste disposal costs, with potential savings of up to 90% on solvent purchases.[3] The return on investment for such systems can often be realized within a year.[3]

Conclusion and Recommendations

The selection of a solvent for large-scale synthesis requires a multifaceted analysis that extends beyond initial purchase price.

• DMSB remains a valuable solvent for specific applications where its strong solvating power leads to significant improvements in reaction yield and kinetics, potentially offsetting its higher cost and energy requirements for recycling.

• Traditional Solvents such as DMF and NMP, while cost-effective, are facing increasing regulatory scrutiny due to their toxicity profiles. Their use should be carefully evaluated, and replacement with safer alternatives should be considered where feasible.

• Greener Alternatives like 2-MeTHF, GVL, and Cyrene™ offer compelling advantages in terms of their improved safety and environmental profiles. While their initial cost may be higher, particularly for newer solvents like Cyrene™, a holistic cost-benefit analysis that includes reduced waste disposal costs, lower long-term health and environmental risks, and potential for improved process safety can justify their adoption. 2-MeTHF, in particular, shows promise as a versatile and more sustainable replacement for THF and other ethers.

For organizations committed to sustainable manufacturing, the exploration and implementation of greener solvent alternatives should be a priority. Pilot-scale studies to validate the performance of these solvents in specific processes are recommended to build confidence and gather internal data to support a transition away from less desirable solvents. Ultimately, the optimal solvent choice will be process-specific, balancing economic, performance, safety, and environmental considerations to achieve a truly sustainable and efficient large-scale synthesis.

References

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. benchchem.com [benchchem.com]
• 3. contractlaboratory.com [contractlaboratory.com]
• 4. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. imarcgroup.com [imarcgroup.com]
• 7. one.oecd.org [one.oecd.org]
• 8. green-chem.sites.olt.ubc.ca [green-chem.sites.olt.ubc.ca]
• 9. introspectivemarketresearch.com [introspectivemarketresearch.com]
• 10. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. dtsc.ca.gov [dtsc.ca.gov]
• 14. carlroth.com [carlroth.com]
• 15. Alkyl Levulinates and 2-Methyltetrahydrofuran: Possible Biomass-Based Solvents in Palladium-Catalyzed Aminocarbonylation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Environmental and Safety Profiles of Common Borane Carriers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental and safety profiles of four common borane (B79455) carriers: Ammonia Borane (AB), Sodium Borohydride (NaBH₄), Borane-dimethyl sulfide (B99878) complex (BMS), and Borane-trimethylamine complex (TMAB). The information herein is supported by data from safety data sheets and academic literature to assist researchers in making informed decisions regarding the selection and handling of these reagents.

Comparative Safety and Toxicity

The acute toxicity, physical hazards, and handling considerations for each borane carrier are summarized below. It is critical to note that while some borane adducts like Ammonia Borane are often cited for their stability and lower hazard profile, quantitative toxicological data for them is not as readily available as for reagents like Sodium Borohydride.

Quantitative Data Summary

The following tables summarize key quantitative data points related to the safety and environmental impact of the selected borane carriers.

Table 1: Acute Toxicity Data

Borane Carrier	Oral LD₅₀ (Rat)	Dermal LD₅₀ (Rabbit)	Inhalation LC₅₀ (Rat)
Ammonia Borane	Data not available; GHS: Harmful if swallowed[1]	Data not available	Data not available; GHS: Harmful if inhaled[1]
Sodium Borohydride	57 - 162 mg/kg[2][3][4]	230 mg/kg[2]	36 mg/m³[2]
Borane-dimethyl sulfide	< 500 mg/kg	> 2000 mg/kg	Data not available
Borane-trimethylamine *	59 mg/kg (for Dimethylamine Borane)[5]	210 mg/kg (for Dimethylamine Borane)[5]	Data not available

*Note: Data for the closely related Dimethylamine Borane is provided as a proxy, as specific LD₅₀ values for Borane-trimethylamine were not available.

Table 2: Physical and Environmental Hazard Data

Borane Carrier	Physical State	Key Physical Hazards	Thermal Decomposition	Aquatic Toxicity (Daphnia magna, 48h EC₅₀)
Ammonia Borane	White crystalline solid	Flammable solid[1]	~90-110 °C[3]	Data not available
Sodium Borohydride	White crystalline solid	Water-reactive, releases flammable gas[2]	220 °C[2]	Forms toxic mixtures in water[3]
Borane-dimethyl sulfide	Colorless to yellow liquid	Highly flammable liquid, water-reactive[6]	Data not available	23 mg/L[6]
Borane-trimethylamine	White crystalline powder	Flammable solid, water-reactive[7]	Endothermic peaks at ~80-96°C[3]	Data not available; reacts with water[8]

Handling and Decomposition Pathways

Proper handling and an understanding of decomposition pathways are crucial for the safe use of borane carriers. Many of these compounds are water-reactive and can release flammable or toxic gases upon decomposition.

Safe Handling Workflow for Water-Reactive Boranes

The following diagram outlines a general workflow for the safe handling of water-reactive borane carriers like Sodium Borohydride and Borane-dimethyl sulfide complex.

Safe handling workflow for water-reactive boranes.

Decomposition Pathway: Hydrolysis of Ammonia Borane

Ammonia Borane is noted for its favorable environmental profile, primarily because its hydrolysis byproducts are considered benign. The process releases hydrogen gas, leaving behind ammonium (B1175870) borates.

Catalytic hydrolysis of Ammonia Borane.

Experimental Protocols

The data presented in this guide are typically generated using standardized experimental procedures. Below are overviews of the methodologies for key safety and environmental experiments.

A. Acute Oral Toxicity (LD₅₀) Determination

This protocol is based on the OECD Test Guideline 425: Acute Oral Toxicity: Up-and-Down Procedure.

• Objective: To determine the median lethal dose (LD₅₀) of a substance when administered orally.

• Principle: A single animal is dosed at a time. If the animal survives, the next animal is given a higher dose; if it dies, the next animal is given a lower dose. This sequential process allows for an accurate estimation of the LD₅₀ with a minimal number of animals.

• Test Animals: Typically, female rats are used. Animals are fasted prior to dosing.

• Procedure:

  • Dose Formulation: The test substance is typically dissolved or suspended in a suitable vehicle (e.g., water, corn oil).

  • Administration: A single dose is administered to the first animal by oral gavage.

  • Observation: The animal is observed for signs of toxicity and mortality, with special attention during the first 4 hours and then daily for 14 days. Body weight is recorded weekly.

  • Sequential Dosing: The dose for the next animal is adjusted up or down by a constant factor (e.g., 3.2) based on the outcome of the previous animal.

  • Data Analysis: The LD₅₀ is calculated using the maximum likelihood method after a sufficient number of animals (typically 4-6) have been tested.

  • Necropsy: All animals are subjected to a gross necropsy at the end of the observation period.

B. Thermal Stability Analysis (TGA/DSC)

This protocol outlines a general method using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Objective: To determine the temperature at which a substance begins to decompose and to characterize the thermal events (e.g., melting, decomposition) associated with heating.

• Principle:

  • TGA: Measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. A loss of mass indicates decomposition or volatilization.

  • DSC: Measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. This reveals exothermic (heat-releasing) or endothermic (heat-absorbing) transitions.

• Apparatus: A calibrated TGA or DSC instrument.

• Procedure:

  • Sample Preparation: A small, accurately weighed amount of the sample (typically 2-10 mg) is placed in a sample pan (e.g., aluminum, platinum).

  • Atmosphere: The experiment is run under a controlled atmosphere, typically an inert gas like nitrogen or argon, to prevent oxidation.

  • Heating Program: The sample is heated at a constant rate (e.g., 5 or 10 °C/min) over a defined temperature range (e.g., 25 °C to 500 °C).

  • Data Acquisition: The instrument records mass loss (TGA) or heat flow (DSC) as a function of temperature.

  • Data Analysis: The onset temperature of decomposition is determined from the TGA curve where significant mass loss begins. Endothermic or exothermic peaks from the DSC curve indicate melting, crystallization, or decomposition events.

C. Acute Aquatic Toxicity (EC₅₀) Determination

This protocol is based on the OECD Test Guideline 202: Daphnia sp. Acute Immobilisation Test.

• Objective: To determine the concentration of a substance that causes 50% of the test organisms (Daphnia magna) to become immobilized after a 48-hour exposure.

• Principle: Mobile juvenile daphnids are exposed to various concentrations of the test substance for 48 hours. The concentration at which 50% of the daphnids are no longer able to swim within 15 seconds after gentle agitation is determined.

• Test Organism: Daphnia magna, less than 24 hours old at the start of the test.

• Procedure:

  • Test Solutions: A series of test concentrations are prepared by diluting a stock solution of the test substance in a suitable culture medium. A control group (medium only) is also prepared.

  • Exposure: Groups of daphnids (e.g., 20 daphnids per concentration, split into four replicates of five) are introduced into the test vessels containing the different concentrations.

  • Incubation: The vessels are kept at a constant temperature (e.g., 20 ± 1 °C) with a defined light-dark cycle for 48 hours. The daphnids are not fed during the test.

  • Observation: The number of immobilized daphnids in each vessel is recorded at 24 and 48 hours.

  • Data Analysis: The 48-hour EC₅₀ value and its 95% confidence limits are calculated using statistical methods such as probit analysis.

References

• 1. Ammonia borane | BH6N | CID 132598553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. www1.eere.energy.gov [www1.eere.energy.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. americanelements.com [americanelements.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. hydrogen.energy.gov [hydrogen.energy.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. fishersci.com [fishersci.com]

A Researcher's Guide to Dimethyl Sulfide Borane: Applications, Limitations, and Comparative Performance

For researchers, scientists, and professionals in drug development, the selection of an appropriate reducing agent is a critical decision that can significantly impact the success of a synthetic route. Among the plethora of available reagents, Dimethyl sulfide (B99878) borane (B79455) (BMS or BH₃·SMe₂) has carved out a significant niche. This guide provides a comprehensive literature review of the applications and limitations of BMS, offering a comparative analysis with other common reducing agents, supported by experimental data and detailed protocols.

Introduction to Dimethyl Sulfide Borane (BMS)

Dimethyl sulfide borane is a stable, colorless liquid complex of borane and dimethyl sulfide. It serves as a convenient and versatile source of borane (BH₃) for a variety of chemical transformations, most notably reductions and hydroborations. Compared to its common alternative, borane-tetrahydrofuran (B86392) complex (BH₃·THF), BMS offers several practical advantages. It is commercially available in higher concentrations, exhibits greater thermal stability, and does not require a stabilizer like sodium borohydride (B1222165), which can sometimes lead to unwanted side reactions.[1] However, its primary drawback is the strong, unpleasant odor of dimethyl sulfide.[1]

Applications in Organic Synthesis

BMS is a highly effective reagent for the reduction of a wide range of functional groups. Its chemoselectivity allows for the preferential reduction of certain groups in the presence of others, a valuable attribute in the synthesis of complex molecules.

Reduction of Carbonyl Compounds:

• Carboxylic Acids: BMS is particularly well-suited for the reduction of carboxylic acids to their corresponding primary alcohols. This transformation is often challenging for milder reducing agents.

• Esters: Esters are readily reduced to primary alcohols by BMS.[1] Aliphatic esters are generally reduced more rapidly than aromatic esters.

• Amides: Primary, secondary, and tertiary amides can be reduced to the corresponding amines.

• Aldehydes and Ketones: While effective, the high reactivity of BMS is often unnecessary for the simple reduction of aldehydes and ketones, for which milder reagents like sodium borohydride are typically sufficient.

Other Functional Groups:

• Nitriles: BMS efficiently reduces nitriles to primary amines.[1]

• Lactones: Lactones are readily opened and reduced to diols.[2]

• Epoxides: Epoxides can be reductively opened to alcohols.

• Azides: While borane itself can reduce azides, derivatives like dichloroborane-dimethyl sulfide have shown enhanced reactivity and chemoselectivity for this transformation.[3]

Comparative Performance: BMS vs. Alternative Reducing Agents

The choice of reducing agent depends on the specific substrate, the desired chemoselectivity, and practical considerations such as reaction conditions and safety. Below is a comparative overview of BMS with other common reducing agents.

Data Presentation: Reduction of Esters

Substrate	Reducing Agent	Reagent Equivalents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Methyl Benzoate	BH₃·SMe₂	2.0	2-MeTHF	90	0.33	99	[4]
Methyl 4-chlorobenzoate	BH₃·SMe₂	2.0	2-MeTHF	90	0.33	98	[4]
Methyl 3-nitrobenzoate	BH₃·SMe₂	4.0	2-MeTHF	90	0.33	94 (conversion)	[4]
Ethyl Acetate (B1210297)	LiAlH₄	0.5	Diethyl Ether	35	0.5	90
Ethyl Benzoate	NaBH₄	2.0	Ethanol	78	24	28 (conversion)

Data Presentation: Reduction of Amides

Substrate	Reducing Agent	Reagent Equivalents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
N-Benzylacetamide	BH₃·SMe₂	2.0	2-MeTHF	90	0.33	97	[4]
Benzamide	BH₃·SMe₂	2.2	THF	90	0.33	95	[4]
N,N-Dimethylbenzamide	BH₃·SMe₂	2.0	2-MeTHF	90	0.33	99	[4]
Benzamide	LiAlH₄	1.5	THF	66	1	90
N-Methylbenzamide	NaBH₄	-	-	-	-	No Reaction

Limitations and Chemoselectivity

Despite its versatility, BMS has limitations in its reactivity and chemoselectivity.

• Functional Group Tolerance: While generally chemoselective, BMS can sometimes reduce multiple functional groups within the same molecule. For instance, in the reduction of methyl 4-acetylbenzoate, both the ester and the ketone functionalities are reduced.[4]

• Nitro Groups: A significant advantage of BMS is its general inertness towards nitro groups under typical reduction conditions for esters and amides.[4][5] This allows for the selective reduction of other functional groups in nitro-containing compounds, a valuable feature in the synthesis of pharmaceutical intermediates. However, forcing conditions may lead to the reduction of the nitro group.

• Acid Chlorides: BMS does not typically reduce acid chlorides.[2]

• Carbon-Carbon Multiple Bonds: While borane is a hydroborating agent, under the conditions typically used for carbonyl reductions, isolated carbon-carbon double and triple bonds are often unaffected. However, the possibility of hydroboration should always be considered, especially with less sterically hindered alkenes and alkynes.

Experimental Protocols

1. General Procedure for the Reduction of a Carboxylic Acid to an Alcohol using BMS

• Materials:

  • Carboxylic acid (1.0 equiv)

  • Borane dimethyl sulfide complex (typically 2.0-3.0 equiv of BH₃)

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Methanol

  • Water

  • Organic solvent for extraction (e.g., ethyl acetate or dichloromethane)

  • Brine

  • Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid and dissolve it in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the borane dimethyl sulfide complex dropwise via a syringe or an addition funnel. Effervescence may be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for the appropriate time (typically 2-16 hours, monitor by TLC).

  • Once the reaction is complete, cool the mixture back to 0 °C.

  • Carefully and slowly quench the reaction by the dropwise addition of methanol. Vigorous gas evolution will occur.

  • Stir the mixture for 30 minutes at room temperature.

  • Remove the solvents under reduced pressure.

  • Add water to the residue and extract the product with an organic solvent.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude alcohol.

  • Purify the product by column chromatography or distillation as needed.

2. Procedure for the Reduction of an Amide to an Amine using BMS in a Continuous-Flow Reactor

This protocol is adapted from a literature procedure for the continuous-flow reduction of amides.[4]

• Materials and Equipment:

  • Amide substrate

  • Neat borane dimethyl sulfide complex

  • Anhydrous solvent (e.g., 2-MeTHF or THF)

  • Two syringe pumps

  • T-mixer

  • PFA reactor coil of a known volume

  • Heated oil bath

  • Back-pressure regulator

  • Quenching solution (e.g., aqueous HCl)

• Procedure:

  • Prepare a solution of the amide substrate in the anhydrous solvent.

  • Set up the continuous-flow system with one syringe pump delivering the amide solution and the other delivering neat BMS.

  • The two streams are combined in a T-mixer and enter the heated PFA reactor coil.

  • Set the flow rates of the two pumps to achieve the desired residence time and stoichiometry. For example, for a 20-minute residence time in a 12 mL reactor, the total flow rate would be 0.6 mL/min.

  • Heat the reactor coil to the desired temperature (e.g., 90 °C).

  • The output from the reactor is passed through a back-pressure regulator and collected in a flask containing a quenching solution.

  • After collecting the product stream, perform a standard aqueous workup, including extraction, washing, drying, and solvent removal.

  • Purify the resulting amine as necessary.

Visualizing the Workflow

General Workflow for a BMS Reduction

Caption: A generalized workflow for a typical reduction reaction using borane dimethyl sulfide.

Conclusion

Dimethyl sulfide borane is a powerful and versatile reducing agent with a broad range of applications in modern organic synthesis. Its stability, high concentration, and favorable chemoselectivity, particularly its tolerance of nitro groups, make it a valuable tool for researchers. However, its limitations, including its strong odor and potential for reducing multiple functional groups, must be carefully considered. By understanding its comparative performance against other reducing agents and adhering to detailed experimental protocols, scientists can effectively harness the synthetic potential of BMS in the development of new chemical entities.

References

• 1. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 2. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 3. researchgate.net [researchgate.net]
• 4. Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]

Safety & Regulatory Compliance

Safe Disposal of Dimethyl Sulfide Borane: A Comprehensive Guide for Laboratory Personnel

Essential guidelines for the safe handling, neutralization, and disposal of dimethyl sulfide (B99878) borane (B79455) (BMS or DMSB) in a research and development environment, ensuring the safety of laboratory personnel and compliance with regulations.

Dimethyl sulfide borane ((CH₃)₂S·BH₃) is a versatile reducing agent widely used in organic synthesis. However, its reactivity, particularly with water, necessitates strict adherence to proper handling and disposal procedures to mitigate risks of fire, explosion, and exposure to harmful byproducts. This guide provides a detailed, step-by-step protocol for the safe neutralization and disposal of BMS in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to observe the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical safety goggles, a flame-retardant lab coat, and chemical-resistant gloves.

• Ventilation: All handling and disposal operations must be conducted in a well-ventilated chemical fume hood to prevent the accumulation of flammable hydrogen gas and noxious dimethyl sulfide vapor.[1][2]

• Inert Atmosphere: Handle BMS under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture and air.[1][3]

• Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces, and spark-producing equipment, from the work area.[1][2] Use only non-sparking tools.[1][2]

• Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire extinguisher (Class B: dry chemical or CO₂) are readily accessible.[4] Do not use water on a BMS fire. [5]

Chemical Incompatibility

Dimethyl sulfide borane is incompatible with a range of substances. Avoid contact with the following to prevent violent reactions:

• Water[1][2][6]

• Acids and Acid Chlorides[1][2][6]

• Alcohols[1][2][6]

• Oxidizing Agents[2][5]

• Acid Anhydrides[1][6]

Step-by-Step Disposal Procedure: Quenching of Excess Dimethyl Sulfide Borane

The primary method for rendering BMS safe for disposal is through a controlled quenching process. This procedure neutralizes the reactive borane complex by carefully reacting it with a protic solvent, such as methanol (B129727), followed by hydrolysis.

Experimental Protocol:

• Preparation:

  • Don all required PPE and ensure the chemical fume hood is functioning correctly.

  • Prepare a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a bubbler or a scrubbing system. The flask should be large enough to comfortably contain both the quenching solution and the BMS to be disposed of, with ample headspace.

  • Place a suitable quenching solvent, such as methanol, in the flask.[6][7] The amount of methanol should be sufficient to dilute and react with the BMS.

  • Cool the flask containing the methanol in an ice-water bath to between 0 and 5°C.[7]

• Quenching:

  • Slowly and dropwise, add the dimethyl sulfide borane (either neat or as a solution) to the cold, stirring methanol using the dropping funnel.[6][7] Crucially, the BMS should be added to the quenching solvent, not the other way around, to prevent a runaway reaction. [6]

  • Control the rate of addition to manage the exothermic reaction and the evolution of hydrogen gas.[7] The gas evolution should be steady but not excessively vigorous.

  • Continue stirring the mixture in the ice bath for 15-30 minutes after the addition is complete and gas evolution has subsided.[7]

• Hydrolysis:

  • Once the initial reaction with methanol is complete, slowly add water to the mixture to hydrolyze any remaining boron intermediates.[7]

  • Continue stirring for an additional 30 minutes to ensure the reaction is complete.

• Final Disposal:

  • The resulting solution, containing boric acid, methanol, water, and dimethyl sulfide, should be neutralized to a pH between 6 and 8 with either an acid (e.g., dilute HCl) or a base (e.g., sodium bicarbonate), if necessary.

  • The final, neutralized solution should be collected in a properly labeled hazardous waste container. Consult your institution's environmental health and safety (EHS) office for specific guidelines on the disposal of this waste stream.[1][5]

Quantitative Data Summary

Parameter	Value/Range	Notes
Storage Temperature	2-8 °C	Recommended for long-term stability.[3] Can be stored at ambient temperatures.[6][7]
Quenching Temperature	0-5 °C	Use an ice bath to control the exothermic reaction.[7]
Flash Point	18 °C (64.4 °F)	Highly flammable liquid.[2]
Incompatible Solvents	Acetone, Acetonitrile	Can be reduced by borane.[6]

Logical Workflow for BMS Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of dimethyl sulfide borane.

References

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. orgsyn.org [orgsyn.org]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Dimethyl Sulfide Borane

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling and disposal of Dimethyl Sulfide (B99878) Borane (B79455) (DMSB). Adherence to these protocols is critical for ensuring the safety of all laboratory personnel and maintaining a secure research environment. This guide is intended for researchers, scientists, and drug development professionals.

Dimethyl sulfide borane is a highly flammable and water-reactive liquid that poses significant health hazards, including skin irritation, serious eye damage, and potential harm to fertility or an unborn child.[1][2] Inhalation or ingestion can also be harmful.[3] Strict adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Essential Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against the hazards associated with dimethyl sulfide borane.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[4] Contact lenses should not be worn.[4]	Protects against splashes and vapors that can cause serious eye damage.[1][2]
Skin and Body Protection	- Gloves: Chemical-resistant gloves (e.g., PVC). For prolonged or frequent contact, a glove with a protection class of 5 or higher (breakthrough time > 240 minutes) is recommended.[4] - Lab Coat: Flame-retardant and anti-static lab coat. - Footwear: Safety footwear or rubber gumboots.[4]	Prevents skin contact, which can cause irritation and toxicity.[1][3] Flame-retardant clothing is crucial due to the chemical's flammability.
Respiratory Protection	A NIOSH/MSHA-approved respirator with an appropriate filter (e.g., ABEK-type filter) is required when working with this material, especially when vapors or aerosols are generated.[3]	Protects against inhalation of harmful vapors, which can cause respiratory tract irritation.[3][5]

Operational Plan: Step-by-Step Handling Protocol

All handling of dimethyl sulfide borane must be conducted within a chemical fume hood.[1][5] The work area must be equipped with an eyewash station and a safety shower in close proximity.[1][3]

• Preparation:

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents before introducing dimethyl sulfide borane to the work area.

  • The work area must be free of ignition sources such as open flames, hot surfaces, and spark-producing equipment.[1][4]

  • Handle the material under an inert atmosphere, such as nitrogen.[1]

• Handling:

  • Ground all metal parts of the equipment to prevent static electricity discharge.[1]

  • Use only non-sparking tools.[1]

  • Avoid all personal contact, including inhalation.[4]

  • Do not allow the chemical to come into contact with water or moist air, as it reacts violently to release flammable gases.[1][6]

  • Keep containers tightly closed when not in use.[1]

• Storage:

  • Store in a refrigerator/flammables cabinet.[1]

  • Keep the container under a nitrogen blanket and tightly closed in a dry, cool, and well-ventilated place.[1][5]

  • Protect from moisture.[1]

Emergency and Disposal Protocols

Spill Response

Minor Spills:

• Eliminate all ignition sources.[4]

• Cover the spill with a dry, inert absorbent material such as sand or earth.[4]

• Use non-sparking tools to collect the absorbed material into a suitable, labeled, and loosely-covered container for disposal.[1][4] Do not seal tightly as pressure may build up.[4]

• Do not use water to clean the spill.[1]

Major Spills:

• Evacuate the area and move upwind.[4]

• Alert emergency responders.[4]

• Wear full protective clothing and a self-contained breathing apparatus.[4]

• Prevent the spill from entering drains or water courses.[4]

Disposal Plan

Waste dimethyl sulfide borane is classified as hazardous waste.

• Collection:

  • Collect waste material in a suitable, labeled, and closed container.

  • Do not mix with other waste streams, especially aqueous waste.

• Disposal:

  • Dispose of the waste through a licensed hazardous waste disposal facility.

  • Consult with your institution's environmental health and safety department for specific disposal procedures.

  • Decontaminate empty containers before disposal.[4]

Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of dimethyl sulfide borane, from initial preparation to final disposal.

Caption: Logical workflow for the safe handling of dimethyl sulfide borane.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. zoro.com [zoro.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. research.uga.edu [research.uga.edu]